Docosane

• CAS: 629-97-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Docosane (C22H46)

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the melting and boiling points of docosane, a straight-chain alkane with 22 carbon atoms. The document details its key thermal properties and outlines the standard experimental methodologies for their determination.

Physicochemical Data: Melting and Boiling Points

Docosane is a white, crystalline solid at standard conditions. Its thermal properties have been well-characterized, though slight variations in reported values exist depending on the purity of the sample and the experimental method used. The following table summarizes the reported melting and boiling points from various sources.

Physical Property	Value (°C)	Value (°F)	Pressure (for Boiling Point)	Source(s)
Melting Point	42-45	107.6-113	N/A	[1][2][3]
43-45	109.4-113	N/A	[4]
43.8	110.8	N/A	[5]
43-46	109.4-114.8	N/A	[6]
43-47	109.4-116.6	N/A	[7]
Boiling Point	369	696.2	1013 hPa (760 mmHg)	[1][3][4]
368-369	694.4-696.2	Not Specified	[8]
~368.6	695.5	760 mmHg	[5]
380	716	Not Specified	[9]

Experimental Protocols for Determination

The determination of melting and boiling points are fundamental techniques for the characterization and purity assessment of chemical compounds like docosane.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid like docosane, this transition occurs over a narrow temperature range. Impurities typically depress the melting point and broaden the melting range. The capillary method is the most common technique.

Methodology:

• Sample Preparation: A small amount of dry, powdered docosane is introduced into a thin-walled capillary tube, which is sealed at one end. The sample is packed tightly to a height of 1-2 mm by tapping the sealed end on a hard surface.[10]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele tube with mineral oil) or a dedicated melting point apparatus with a heated metal block.

• Heating and Observation:

  • An initial rapid heating is performed to determine an approximate melting range. This saves time in subsequent, more accurate measurements.

  • For an accurate reading, a new sample is heated to about 5°C below the approximate melting point. The heating rate is then slowed to 1-2°C per minute.[10]

• Data Recording: Two temperatures are recorded:

  • T1: The temperature at which the first drop of liquid appears.

  • T2: The temperature at which the entire sample has completely melted into a clear liquid. The melting point is reported as the range from T1 to T2.[10]

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology (Simple Distillation):

• Apparatus Setup: A suitable amount of the substance (if in liquid form or melted) is placed in a round-bottom flask. A distillation apparatus is assembled, including a condenser and a collection flask. A thermometer is positioned so that its bulb is just below the side arm leading to the condenser, ensuring it accurately measures the temperature of the vapor as it passes into the condenser.[10]

• Heating: The flask is heated gently. As the substance boils, vapor will rise and envelop the thermometer bulb.

• Data Recording: The temperature is recorded when it becomes constant. This stable temperature, observed during the collection of the distillate, is the boiling point of the substance at the given atmospheric pressure.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the standard procedure for determining the melting point of a solid organic compound such as docosane.

Caption: Workflow for Melting Point Determination.

References

• 1. 629-97-0 CAS MSDS (N-DOCOSANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. N-DOCOSANE | 629-97-0 [chemicalbook.com]
• 3. ドコサン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. n-Docosane, 99% 25 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. n-Docosane, 99% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]
• 9. Docosane | 629-97-0 | TCI AMERICA [tcichemicals.com]
• 10. m.youtube.com [m.youtube.com]

Solubility of Docosane in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Docosane (n-C22H46), a long-chain saturated hydrocarbon, finds applications in various scientific and industrial fields, including as a phase-change material, a component in lubricants, and a non-polar solvent in specific chemical reactions. A thorough understanding of its solubility in different organic solvents is crucial for its effective utilization, process design, and formulation development. This technical guide provides a comprehensive overview of the solubility of docosane, presenting quantitative data, detailed experimental protocols, and visual representations of experimental workflows.

Core Principles of Docosane Solubility

As a non-polar aliphatic hydrocarbon, the solubility of docosane is primarily dictated by the "like dissolves like" principle. It exhibits greater solubility in non-polar and weakly polar organic solvents due to the favorable van der Waals interactions between the solute and solvent molecules. Conversely, its solubility is negligible in highly polar solvents such as water. Temperature plays a significant role in the solubility of docosane, with solubility generally increasing with a rise in temperature. This is because the dissolution process for solids is typically endothermic, requiring energy to overcome the lattice forces of the solid docosane.

Quantitative Solubility Data

The following tables summarize the available quantitative data on the mole fraction solubility of docosane in various organic solvents at different temperatures. This data is essential for researchers to predict the behavior of docosane in different solvent systems and to design experiments accordingly.

Table 1: Solubility of Docosane in Aliphatic and Alicyclic Hydrocarbons

Solvent	Temperature (K)	Mole Fraction (x)
n-Hexane	290.15	0.0198
295.15	0.0332
300.15	0.0547
305.15	0.0881
310.15	0.1389
Cyclohexane	290.15	0.0163
295.15	0.0279
300.15	0.0468
305.15	0.0776
310.15	0.1255
Heptane	277.25	0.0035
283.15	0.0069
288.15	0.0118
293.15	0.0196
298.15	0.0319
303.15	0.0513
308.15	0.0809
313.15	0.1259
317.65	0.1861

Note: Data for n-Hexane and Cyclohexane was obtained from a study by Domanska and Wyrzykowska-Stankiewicz. Data for Heptane was sourced from a study by Alves, Condotta, and Giulietti.[1][2]

Table 2: Qualitative Solubility of Docosane in Various Organic Solvents

Solvent	Solubility
Benzene	Soluble[3]
Toluene	Soluble[3]
Ethanol	Soluble[4]
Chloroform	Soluble[4]
Ethyl Ether	Very Soluble[4]
Water	Insoluble[3][4][5]

Experimental Protocols for Solubility Determination

The accurate determination of solubility is fundamental for the reliable application of docosane. Two common methods for determining the solubility of a solid in a liquid are the gravimetric method and the synthetic (cloud point) method.

Gravimetric Method

This classic method involves preparing a saturated solution at a constant temperature, separating the undissolved solid, and determining the concentration of the solute in the saturated solution by weighing the residue after solvent evaporation.

Detailed Methodology:

• Saturation: An excess amount of docosane is added to a known volume of the desired organic solvent in a sealed, temperature-controlled vessel.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a constant temperature for a sufficient period to ensure equilibrium is reached. This can be verified by taking samples at different time intervals until the concentration of the dissolved docosane remains constant.

• Phase Separation: Once equilibrium is achieved, the agitation is stopped, and the undissolved solid docosane is allowed to settle.

• Sampling: A known volume of the clear, saturated supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe fitted with a filter to prevent any solid particles from being transferred.

• Solvent Evaporation: The collected sample is transferred to a pre-weighed container, and the solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of the solvent and the melting point of docosane) until a constant weight of the docosane residue is achieved.

• Calculation: The mass of the dissolved docosane is determined by subtracting the initial weight of the container from the final weight. The solubility can then be expressed in various units, such as grams of docosane per 100 g of solvent or as a mole fraction.

Synthetic (Cloud Point) Method

The synthetic method, also known as the cloud point method, involves preparing a series of mixtures with known compositions of solute and solvent and determining the temperature at which the solid phase completely dissolves upon heating or precipitates upon cooling.

Detailed Methodology:

• Sample Preparation: A series of mixtures containing known masses of docosane and the solvent are prepared in sealed glass tubes.

• Heating and Dissolution: The tubes are slowly heated in a temperature-controlled bath with constant stirring until all the docosane is completely dissolved, resulting in a clear solution.

• Cooling and Observation: The clear solution is then slowly cooled at a controlled rate. The temperature at which the first sign of turbidity or crystallization appears is recorded as the cloud point or saturation temperature for that specific composition.

• Data Analysis: By repeating this procedure for different compositions, a solubility curve (temperature versus concentration) can be constructed.

Visualization of Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for the gravimetric and synthetic solubility determination methods.

Caption: Workflow for the Gravimetric Method.

Caption: Workflow for the Synthetic (Cloud Point) Method.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Docosane [webbook.nist.gov]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Crystal Structure and Polymorphism of Docosane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane (n-C22H46) is a long-chain n-alkane that, like many of its counterparts, exhibits complex solid-state behavior known as polymorphism. This phenomenon, where a substance can exist in multiple crystalline forms with different physical properties, is of significant interest in various scientific and industrial fields, including pharmaceuticals, materials science, and thermal energy storage. Understanding and controlling the polymorphic behavior of docosane is crucial for applications where its crystalline structure influences performance and stability.

This technical guide provides a comprehensive overview of the crystal structure and polymorphism of docosane. It delves into the different polymorphic forms identified to date, their crystallographic and thermodynamic properties, and the experimental protocols used for their characterization.

Polymorphism of Docosane

Even-numbered n-alkanes, such as docosane, typically exhibit a stable triclinic crystal structure at room temperature. However, under specific crystallization conditions, metastable polymorphs, including orthorhombic and pseudohexagonal forms, can be induced. The formation of these different polymorphs is influenced by factors such as the solvent used for crystallization, the degree of supersaturation, and the presence of interfaces.

Triclinic (T) Polymorph

The most stable and commonly observed crystalline form of docosane is the triclinic polymorph. A detailed analysis of its crystal morphology has led to the indexing of its prominent faces as (001), (112), (102), and (010).[1]

Orthorhombic (O) Polymorph

Pseudohexagonal (Rotator) Phase

At temperatures just below the melting point, n-alkanes can form a "rotator" phase, which has a pseudohexagonal structure. This phase is characterized by a higher degree of molecular motion, where the alkane chains can rotate around their long axes.

Quantitative Data on Docosane Polymorphs

The following tables summarize the available quantitative data for the different polymorphic forms of docosane, facilitating easy comparison of their properties.

Table 1: Crystallographic Data of Docosane Polymorphs

Polymorph	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
Triclinic (T)	Triclinic	P-1	Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results
Orthorhombic (O)	Orthorhombic	Bb21m (probable)[2]	Data not available in search results	Data not available in search results	Data not available in search results	90	90	90
Pseudohexagonal	Hexagonal	Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results	90	90	120

Table 2: Thermodynamic Data of Docosane Phase Transitions

Transition	Transition Temperature (°C)	Enthalpy of Transition (kJ/mol)
Solid-Solid	42-45[3]	Data not available in search results
Fusion (Melting)	44.55	78.3

Experimental Protocols

Accurate characterization of docosane's polymorphism relies on precise experimental methodologies. The following sections provide detailed protocols for the key techniques used in these studies.

Differential Scanning Calorimetry (DSC)

Objective: To determine the transition temperatures and enthalpies of solid-solid transitions and fusion of docosane.

Methodology:

• Sample Preparation:

  • Accurately weigh 3-5 mg of high-purity docosane into a standard aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of material during heating.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to provide a stable thermal environment.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the first expected transition (e.g., 25°C) for 5 minutes.

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above the final melting point (e.g., 60°C).

  • Hold the sample at the final temperature for 5 minutes to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 5-10°C/min) back to the starting temperature.

  • Perform a second heating cycle using the same parameters to observe the thermal behavior after a controlled cooling history.

• Data Analysis:

  • Determine the onset and peak temperatures of any endothermic (e.g., melting, solid-solid transition) or exothermic (e.g., crystallization) events from the thermogram.

  • Calculate the enthalpy of each transition by integrating the area under the corresponding peak.

Powder X-ray Diffraction (PXRD)

Objective: To identify the crystal structure of different docosane polymorphs.

Methodology:

• Sample Preparation:

  • Gently grind a small amount of the docosane sample to a fine powder using a mortar and pestle to ensure random orientation of the crystallites.

  • Mount the powdered sample onto a sample holder.

• Instrument Setup:

  • Place the sample holder into the diffractometer.

  • Use a common X-ray source, such as Cu Kα radiation (λ = 1.5406 Å).

• Data Collection:

  • Scan the sample over a 2θ range that covers the characteristic diffraction peaks for n-alkanes (e.g., 5° to 40°).

  • Use a step size and scan speed that provide good resolution and signal-to-noise ratio (e.g., 0.02° step size and 1-2 seconds per step).

• Data Analysis:

  • Identify the positions (2θ) and intensities of the diffraction peaks.

  • Compare the experimental diffraction pattern with known patterns from crystallographic databases or literature to identify the polymorphic form.

  • If a new polymorph is suspected, indexing software can be used to determine the unit cell parameters from the peak positions.

Visualizations

Logical Relationship of Docosane Polymorphs

Caption: Phase transitions of docosane polymorphs.

Experimental Workflow for Polymorph Characterization

Caption: Workflow for docosane polymorph analysis.

References

• 1. msestudent.com [msestudent.com]
• 2. Docosane [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Thermal Conductivity of Solid and Liquid Docosane

For Researchers, Scientists, and Drug Development Professionals

Docosane (n-C22H46), a long-chain n-alkane, is a phase change material (PCM) with significant potential in thermal energy storage and management applications. A critical parameter governing its efficacy in these roles is its thermal conductivity, which dictates the rate of heat transfer during phase transitions. This technical guide provides a comprehensive overview of the thermal conductivity of both solid and liquid docosane, presenting key data, experimental methodologies, and visual representations of underlying principles and workflows.

Quantitative Data on Thermal Conductivity

The thermal conductivity of docosane exhibits a marked difference between its solid and liquid phases, a crucial consideration for its application design. The following tables summarize the quantitative data reported in the literature.

Table 1: Thermal Conductivity of Solid n-Docosane

Temperature (K)	Thermal Conductivity (W m⁻¹ K⁻¹)	Measurement Method	Source
Ambient	0.49	Modified Guarded Hot Plate	[1]
266.74	0.414	Transient Hot-Wire	[2]
272.31	0.405	Transient Hot-Wire	[2]
277.07	0.399	Transient Hot-Wire	[2]
281.66	0.392	Transient Hot-Wire	[2]
286.63	0.386	Transient Hot-Wire	[2]
291.57	0.379	Transient Hot-Wire	[2]
297.67	0.371	Transient Hot-Wire	[2]
301.88	0.363	Transient Hot-Wire	[2]
308.38	0.355	Transient Hot-Wire	[2]
267 to 308	Standard Deviation of 0.40%	Transient Hot-Wire	[3]

Table 2: Thermal Conductivity of Liquid n-Docosane

Temperature (K)	Thermal Conductivity (W m⁻¹ K⁻¹)	Measurement Method	Source
329.35	0.150	Transient Hot-Wire	[2]
334.99	0.150	Transient Hot-Wire	[2]
339.90	0.148	Transient Hot-Wire	[2]
344.77	0.147	Transient Hot-Wire	[2]
350.04	0.147	Transient Hot-Wire	[2]
355.07	0.146	Transient Hot-Wire	[2]
360.01	0.144	Transient Hot-Wire	[2]
330 to 360	Standard Deviation of 0.60%	Transient Hot-Wire	[3]

Experimental Protocols

The accurate measurement of thermal conductivity is paramount for the reliable design of thermal systems. The two primary methods cited in the literature for determining the thermal conductivity of docosane are the Transient Hot-Wire (THW) technique and the Modified Guarded Hot Plate method.

Transient Hot-Wire (THW) Method

The transient hot-wire technique is a widely used and accurate method for measuring the thermal conductivity of fluids and solids.[2][3][4]

Principle: A thin metallic wire, typically platinum, is immersed in the sample material. The wire serves as both a line heat source and a resistance thermometer. A step-wise electrical current is applied to the wire, causing its temperature to increase. The rate of this temperature rise is directly related to the thermal conductivity of the surrounding material. By measuring the temperature change of the wire over a short period, the thermal conductivity can be calculated based on a full theoretical model of the heat transfer.[3][4]

Typical Apparatus and Procedure:

• Sample Preparation: For liquid docosane, the sample is melted and degassed to remove any dissolved air that could affect the measurement. For solid docosane, the liquid is carefully solidified around the hot wire to ensure intimate contact and avoid the formation of voids or cracks.[4]

• Measurement Cell: The hot wire is suspended vertically in the center of a measurement cell containing the docosane sample. The cell is placed in a thermostat-controlled bath to maintain a stable and uniform initial temperature.

• Data Acquisition: A constant current is passed through the wire, and the change in its resistance (and therefore temperature) is recorded as a function of time using a high-precision bridge circuit.

• Calculation: The thermal conductivity is determined from the slope of the temperature rise versus the logarithm of time, in accordance with the theoretical model. The technique is considered absolute and can achieve an uncertainty of around 1%.[3]

Modified Guarded Hot Plate Method

The guarded hot plate method is a steady-state technique primarily used for solid materials. The "modified" aspect often refers to adaptations for specific material types, such as phase change materials.[1]

Principle: A flat, solid sample of the material is placed between a main hot plate and a cold plate. The hot plate is surrounded by a "guard" heater maintained at the same temperature to prevent radial heat losses. By measuring the electrical power supplied to the main heater, the temperature difference across the sample of known thickness, and the area of the heater, the thermal conductivity can be calculated using Fourier's law of heat conduction.

Typical Apparatus and Procedure:

• Sample Preparation: A solid, disc-shaped sample of docosane with a uniform thickness is prepared. This is typically achieved by melting the docosane and allowing it to solidify in a mold.

• Apparatus Assembly: The solid docosane sample is sandwiched between the main hot plate and the cold plate. The guard heater is positioned around the main heater. Thermocouples are embedded in the surfaces of the hot and cold plates to accurately measure the temperature gradient across the sample.

• Steady-State Attainment: The heaters are turned on, and the system is allowed to reach a steady state where the temperatures at all points remain constant over time. The guard heater's temperature is carefully controlled to match that of the main heater.

• Data Collection and Calculation: Once at steady state, the power input to the main heater (Q), the temperature of the hot plate (T_hot), the temperature of the cold plate (T_cold), the thickness of the sample (d), and the area of the main heater (A) are recorded. The thermal conductivity (k) is then calculated using the formula: k = (Q * d) / (A * (T_hot - T_cold)).

Visualizations

Relationship Between Phase, Temperature, and Thermal Conductivity

Caption: State-dependent thermal conductivity of docosane.

Generalized Experimental Workflow for Thermal Conductivity Measurement

Caption: A typical experimental workflow for measuring thermal conductivity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Accurate Measurements of the Thermal Conductivity of n-Docosane, n-Tetracosane, 1,6-Hexanediol, and 1,8-Octanediol in the Solid and Liquid Phases | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Unveiling the Thermal Properties of Pure Docosane: A Technical Guide to its Latent Heat of Fusion

For researchers, scientists, and drug development professionals, a precise understanding of the thermophysical properties of materials is paramount. This in-depth technical guide focuses on the latent heat of fusion of pure docosane (n-C22H46), a long-chain n-alkane with applications in phase change materials (PCMs) for thermal energy storage and as an excipient in pharmaceutical formulations. This document provides a compilation of reported values for its latent heat of fusion, a detailed experimental protocol for its determination using Differential Scanning Calorimetry (DSC), and a visual representation of the experimental workflow.

Quantitative Data Summary

The latent heat of fusion is a critical parameter, representing the amount of energy absorbed by a substance during its transition from a solid to a liquid state at a constant temperature. For docosane, this value has been determined by various researchers, with Differential Scanning Calorimetry (DSC) being a primary analytical technique. A summary of reported experimental values is presented in Table 1 for easy comparison.

Latent Heat of Fusion (kJ/mol)	Latent Heat of Fusion (J/g)	Melting Point (°C)	Melting Point (K)	Measurement Method
78.500	252.7	43.75	316.9	Not Specified
49.1	158.1	43.45	316.6	DSC
47.84	154.0	42.95	316.1	Not Specified

Note: The conversion from kJ/mol to J/g was performed using the molar mass of docosane (310.60 g/mol ).

Experimental Protocol: Determination of Latent Heat of Fusion by Differential Scanning Calorimetry (DSC)

The following protocol outlines a standardized procedure for measuring the latent heat of fusion of pure docosane, based on established methodologies such as ASTM E793, "Standard Test Method for Enthalpies of Fusion and Crystallization by Differential Scanning Calorimetry".[1][2][3][4][5]

Apparatus

A heat-flux or power-compensated Differential Scanning Calorimeter (DSC) is required. The instrument should be equipped with a cooling accessory to control the temperature profile accurately. Hermetically sealed aluminum pans are typically used for sample encapsulation to prevent any loss of material through sublimation.

Calibration

The DSC instrument must be calibrated for both temperature and enthalpy. This is achieved using certified reference materials with known melting points and enthalpies of fusion, such as indium. The calibration should be performed under the same experimental conditions (e.g., heating rate, purge gas) as the docosane sample analysis.

Sample Preparation

A small, representative sample of pure docosane (typically 1-5 mg) is accurately weighed into a tared aluminum DSC pan. The pan is then hermetically sealed to ensure a closed system. An empty, hermetically sealed aluminum pan is used as a reference.

Measurement Procedure

The sample and reference pans are placed in the DSC cell. The cell is then purged with an inert gas, such as nitrogen, at a constant flow rate to provide a reproducible and inert atmosphere.

The following thermal program is then initiated:

• Initial Isothermal Hold: The sample is held at a temperature below its expected melting point (e.g., 25°C) for a few minutes to ensure thermal equilibrium.

• Heating Ramp: The sample is heated at a constant, controlled rate (e.g., 10°C/min) through its melting transition to a temperature well above the melting point (e.g., 60°C).

• Final Isothermal Hold: The sample is held at the upper temperature for a few minutes.

• Cooling Ramp (Optional): The sample can be cooled back to the initial temperature at a controlled rate to study its crystallization behavior.

Data Analysis

The DSC instrument records the differential heat flow between the sample and the reference as a function of temperature. The melting of docosane will appear as an endothermic peak on the resulting thermogram. The latent heat of fusion (ΔHfus) is determined by integrating the area of this melting peak. The instrument's software performs this calculation, typically by defining a baseline across the peak. The melting point is determined from the onset temperature or the peak temperature of the endotherm.

Experimental Workflow Visualization

The logical flow of the experimental protocol for determining the latent heat of fusion of docosane using DSC is illustrated in the following diagram.

Caption: Experimental workflow for determining the latent heat of fusion of docosane via DSC.

References

• 1. store.astm.org [store.astm.org]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. store.astm.org [store.astm.org]
• 4. store.astm.org [store.astm.org]
• 5. labsinus.com [labsinus.com]

A Technical Guide to the Safe Handling of Docosane for Research and Development

Abstract: Docosane (C₂₂H₄₆) is a long-chain, saturated hydrocarbon utilized in various scientific applications, including as a phase-change material, in organic synthesis, and for calibration standards.[1][2] While it is not classified as a hazardous substance under major regulatory frameworks, adherence to rigorous safety and handling protocols is paramount in a professional research environment to minimize risks and ensure experimental integrity. This guide provides an in-depth overview of the safety data, handling precautions, and emergency procedures for docosane, tailored for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Docosane is not classified as a hazardous substance according to Regulation (EC) No 1272/2008 and the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[3][4][5] Consequently, it does not have associated hazard pictograms or signal words.[3][6] Despite its low toxicity profile, it is a combustible solid and can form combustible dusts, which necessitates careful handling.[2]

Hazard Classification	GHS/CLP Regulation	Notes
Acute Toxicity	Not Classified[6]	No data available to suggest toxicity.[4]
Skin Corrosion/Irritation	Not Classified[6]	Minor irritation may occur in susceptible individuals.[6]
Serious Eye Damage/Irritation	Not Classified[6]	Direct contact may cause temporary irritation.[7]
Respiratory/Skin Sensitisation	Not Sensitising[6]	No sensitizing effects have been reported.[6]
Germ Cell Mutagenicity	Not Classified[6]	No mutagenic effects have been reported.[6]
Carcinogenicity	Not Classified[6]	No carcinogenic effects have been reported.[6]
Reproductive Toxicity	Not Classified[6]	No reproductive toxic effects have been reported.[6]

Physical and Chemical Properties

Understanding the physical and chemical properties of docosane is crucial for its safe handling and storage.

Property	Value	Source(s)
Molecular Formula	C₂₂H₄₆	[2][6]
Molecular Weight	310.60 g/mol	[4][6][8]
Appearance	White solid, crystals, or platelets.	[1][6][9]
Odor	Odorless	[1][2]
Melting Point	42-45 °C (lit.)	[8]
Boiling Point	369 °C (lit.)	[8]
Flash Point	113 °C (235.4 °F) - closed cup	[1][8]
Autoignition Temperature	205 °C / 401 °F	[5]
Density	0.778 g/mL at 25 °C (lit.)	[3][8]
Vapor Pressure	1.28 x 10⁻⁶ mm Hg at 25 °C	[1]
Water Solubility	Insoluble	[1][2][9]
Stability	Stable under recommended storage conditions.	[1][2][4]

Standard Operating Procedures for Handling and Storage

Proper handling and storage are critical to maintaining a safe laboratory environment. The following workflows outline the standard procedures.

General Handling Workflow

All personnel should follow a systematic procedure when handling docosane, from acquisition to storage.

References

• 1. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. cosmobiousa.com [cosmobiousa.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]
• 8. Docosane 99 629-97-0 [sigmaaldrich.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]

A Technical Guide to High-Purity Docosane for Researchers and Drug Development Professionals

Introduction:

High-purity docosane (n-docosane), a saturated long-chain alkane with the chemical formula C₂₂H₄₆, is a versatile compound with increasing relevance in specialized research and pharmaceutical development. Its well-defined physical and chemical properties, particularly its thermal characteristics and biocompatibility, make it a valuable material for a range of applications, from an analytical standard to a key component in advanced drug delivery systems. This technical guide provides an in-depth overview of commercially available high-purity docosane, including its specifications, relevant experimental protocols, and potential applications for researchers, scientists, and drug development professionals.

Commercial Suppliers and Specifications

A variety of chemical suppliers offer high-purity docosane, typically with purities of 99% or greater. The selection of a suitable supplier and grade depends on the specific requirements of the application, with higher purity grades being essential for analytical and pharmaceutical uses to ensure accuracy, reproducibility, and safety.

Below is a summary of typical specifications for high-purity docosane available from commercial suppliers.

Supplier Example	Purity (Assay by GC)	Impurities	CAS Number	Molecular Formula	Key Physical Properties
Sigma-Aldrich	≥99.5% (analytical standard)	Not specified in general data, lot-specific CoA provides details	629-97-0	C₂₂H₄₆	Melting Point: 42-45 °C, Boiling Point: 369 °C
Thermo Scientific	≥99%	Branched docosanes: <0.1%, Carbon numbers < C22: ~0.3%, Carbon numbers > C22: <0.01%	629-97-0	C₂₂H₄₆	Melting Point: 43-46 °C
Otto Chemie Pvt Ltd	99%+	Not specified	629-97-0	C₂₂H₄₆	Melting Point: 42-45 °C
TCI America	>99.0% (GC)	Not specified	629-97-0	C₂₂H₄₆	Melting Point: 43-47 °C

Note: The information in this table is illustrative. Researchers should always consult the supplier's specific product data sheet and Certificate of Analysis (CoA) for the most accurate and lot-specific information.

Experimental Protocols

This section provides detailed methodologies for key experiments involving high-purity docosane, relevant to its quality control and application in research and drug development.

Quality Control: Purity Assessment by Gas Chromatography (GC)

Objective: To verify the purity of a commercial docosane sample and identify any volatile impurities.

Materials:

• High-purity docosane sample

• High-purity solvent (e.g., hexane (B92381) or toluene)

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Appropriate capillary column (e.g., nonpolar, such as DB-1 or equivalent)

• Microsyringe for sample injection

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the high-purity docosane standard.

  • Dissolve the docosane in 10 mL of the chosen high-purity solvent in a volumetric flask to create a 1 mg/mL stock solution.

  • Further dilute the stock solution as required to fall within the linear range of the detector.

• GC Instrument Parameters (Example):

  • Injector Temperature: 280 °C

  • Detector Temperature: 300 °C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp rate: 10 °C/min to 300 °C.

    • Final hold: Hold at 300 °C for 10 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on concentration)

• Data Analysis:

  • Identify the peak corresponding to docosane based on its retention time, which can be confirmed by running a certified reference standard.

  • Integrate the peak area of the docosane and any impurity peaks.

  • Calculate the percentage purity using the following formula:

    • % Purity = (Area of Docosane Peak / Total Area of All Peaks) x 100

Workflow for Purity Assessment of Docosane by Gas Chromatography.

Application: Formulation of Docosane-Based Solid Lipid Nanoparticles (SLNs)

Objective: To prepare solid lipid nanoparticles using high-purity docosane as the lipid matrix for potential drug delivery applications. This protocol is based on the hot homogenization and ultrasonication method.

Materials:

• High-purity docosane

• Lipophilic drug (e.g., a model drug like curcumin)

• Surfactant (e.g., Polysorbate 80, Lecithin)

• C-surfactant (e.g., Poloxamer 188)

• Purified water

• Magnetic stirrer with heating plate

• High-speed homogenizer

• Probe sonicator

Methodology:

• Preparation of the Lipid Phase:

  • Melt the accurately weighed high-purity docosane by heating it to approximately 10-15 °C above its melting point (~55-60 °C).

  • Dissolve the lipophilic drug in the molten docosane under continuous stirring to ensure a homogenous mixture.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant and co-surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase dropwise to the hot lipid phase under continuous stirring with a magnetic stirrer.

  • Subject the mixture to high-speed homogenization (e.g., 10,000 rpm for 15 minutes) to form a coarse oil-in-water emulsion.

• Formation of the Nanoemulsion:

  • Immediately subject the hot pre-emulsion to high-intensity probe sonication (e.g., 70% amplitude for 10 minutes) to reduce the droplet size to the nanometer range.

• Formation of Solid Lipid Nanoparticles:

  • Cool the resulting nanoemulsion in an ice bath under gentle stirring.

  • The solidification of the lipid droplets leads to the formation of solid lipid nanoparticles.

• Characterization:

  • Analyze the particle size, polydispersity index (PDI), and zeta potential of the SLN dispersion using a dynamic light scattering (DLS) instrument.

  • Determine the drug encapsulation efficiency and loading capacity using a suitable analytical method (e.g., HPLC) after separating the free drug from the SLNs.

Logical Workflow for the Formulation of Docosane-Based Solid Lipid Nanoparticles.

Application: Thermal Analysis for Phase Change Material (PCM) Characterization

Objective: To characterize the thermal properties of high-purity docosane for its potential use as a phase change material in applications such as temperature-controlled storage or drug delivery.

Materials:

• High-purity docosane sample

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum DSC pans

Methodology:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the high-purity docosane sample into a tared aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of material during heating.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

• DSC Instrument Parameters (Example):

  • Temperature Program:

    • Equilibrate at 20 °C.

    • Heat from 20 °C to 70 °C at a rate of 5 °C/min.

    • Hold at 70 °C for 5 minutes to ensure complete melting.

    • Cool from 70 °C to 20 °C at a rate of 5 °C/min.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

• Data Analysis:

  • From the heating curve (endotherm), determine:

    • Onset Melting Temperature: The temperature at which melting begins.

    • Peak Melting Temperature: The temperature at which the rate of heat absorption is maximum.

    • Latent Heat of Fusion (ΔH_fus): The total energy absorbed during melting, calculated from the area under the melting peak.

  • From the cooling curve (exotherm), determine:

    • Onset Crystallization Temperature: The temperature at which solidification begins.

    • Peak Crystallization Temperature: The temperature at which the rate of heat release is maximum.

    • Latent Heat of Crystallization (ΔH_cryst): The total energy released during solidification, calculated from the area under the crystallization peak.

Process Diagram for Docosane as a Phase-Change Material in Drug Delivery.

Conclusion

High-purity docosane is a valuable and versatile material for a range of scientific and pharmaceutical applications. Its well-defined physical properties and commercial availability in high-purity grades make it an excellent choice as an analytical standard, a component in advanced materials, and a promising excipient in novel drug delivery systems. The experimental protocols provided in this guide offer a starting point for researchers to effectively utilize and characterize high-purity docosane in their work. As with any specialized material, careful selection of suppliers and thorough characterization are crucial for achieving reliable and reproducible results.

Docosane as a Long-Chain Alkane Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of docosane (n-C22H46), a long-chain alkane, and its application as an analytical standard in various scientific disciplines. This document details its physicochemical properties, provides exemplary experimental protocols for its use in gas chromatography (GC) and mass spectrometry (MS), and illustrates key workflows and concepts through diagrams.

Introduction to Docosane as an Analytical Standard

Docosane is a linear, saturated hydrocarbon with 22 carbon atoms. Its stability, non-reactivity, and well-defined physical properties make it an excellent reference material in analytical chemistry.[1] As a long-chain alkane, it is particularly valuable for the identification and quantification of other hydrocarbons and non-polar compounds in complex matrices. Its applications span environmental analysis, petrochemical testing, and as a model compound in materials science and drug delivery research.[2]

Physicochemical Properties of Docosane

Accurate and reliable analytical work requires a thorough understanding of the physical and chemical characteristics of the standard. The key properties of docosane are summarized in the tables below.

General and Physical Properties

Property	Value	Source
Molecular Formula	C₂₂H₄₆	[2]
Molecular Weight	310.60 g/mol	[3][4][5]
CAS Number	629-97-0	[3][4][5]
Appearance	Colorless crystalline solid	[6]
Melting Point	42-45 °C (lit.)	[2][3][6]
Boiling Point	369 °C (lit.)	[2][3][4][6]
Density	0.778 g/mL at 25 °C (lit.)	[2][3][4]
Vapor Pressure	<1 mmHg (21.1 °C)	[3][4]
Solubility	Insoluble in water; Soluble in alcohol and ether.	[6]

Chemical and Safety Information

Property	Value	Source
Chemical Structure	CH₃(CH₂)₂₀CH₃	[3][4][5]
InChI Key	HOWGUJZVBDQJKV-UHFFFAOYSA-N	[3][4]
Stability	Stable under normal conditions.	[6]
Incompatibilities	Strong oxidizing agents.	[6]
Flash Point	113 °C (closed cup)	[3][4]

Experimental Protocols

The following sections provide detailed methodologies for the use of docosane as a standard in common analytical techniques.

Preparation of Docosane Standard Solutions

Accurate preparation of standard solutions is fundamental to achieving reliable quantitative results.

Objective: To prepare stock and working standard solutions of docosane for calibration and as an internal standard.

Materials:

• Docosane (analytical standard grade, ≥99.5% purity)

• Hexane or Dichloromethane (GC grade or equivalent)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Pipettes and syringes

• Ultrasonic bath

Protocol:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of docosane and record the exact weight.

  • Quantitatively transfer the weighed docosane into a 10 mL volumetric flask.

  • Add a small amount of solvent (e.g., hexane) to dissolve the docosane. Sonication may be used to aid dissolution.

  • Once dissolved and cooled to room temperature, fill the flask to the calibration mark with the solvent.

  • Stopper the flask and invert it several times to ensure homogeneity.

• Working Standard Solutions (for external calibration):

  • Prepare a series of working standards by serial dilution of the stock solution.

  • For example, to prepare a 100 µg/mL standard, pipette 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

  • Repeat this process to create a calibration curve with at least five concentration levels.

• Internal Standard (IS) Spiking Solution:

  • Prepare a stock solution of docosane at a concentration appropriate for the expected analyte concentration range in the samples.

  • This solution will be added to all samples, calibration standards, and quality control samples in a fixed volume to ensure a constant concentration of the internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Hydrocarbons using Docosane as an Internal Standard

This protocol describes a general method for the quantification of hydrocarbon analytes in an environmental sample using docosane as an internal standard.

Objective: To quantify target hydrocarbon compounds in a sample matrix.

Instrumentation and Consumables:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Helium (carrier gas)

• Autosampler vials and inserts

GC-MS Parameters:

Parameter	Setting
GC Inlet
Injection Mode	Splitless
Inlet Temperature	280 °C
Injection Volume	1 µL
Oven Program
Initial Temperature	60 °C, hold for 2 min
Ramp Rate 1	10 °C/min to 320 °C
Final Hold	Hold at 320 °C for 10 min
MS Parameters
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temp	230 °C
MS Quad Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan
Mass Range (Full Scan)	m/z 40-550

Experimental Workflow:

• Sample Preparation:

  • Accurately weigh or measure the sample into a suitable container.

  • Spike the sample with a known volume of the docosane internal standard solution.

  • Perform extraction of the analytes and the internal standard from the sample matrix using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

  • Concentrate or dilute the extract as necessary to bring the analyte concentrations within the calibration range.

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of the target analytes.

  • Spike each calibration standard with the same amount of the docosane internal standard as the samples.

  • Analyze the calibration standards using the specified GC-MS method.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Sample Analysis:

  • Inject the prepared sample extracts into the GC-MS system.

  • Identify the analytes based on their retention times and mass spectra.

  • Quantify the analytes by calculating the ratio of their peak areas to the peak area of the docosane internal standard and using the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the conceptual role of docosane as a standard.

GC-MS analysis workflow using an internal standard.

Conceptual role of docosane as an analytical standard.

Conclusion

Docosane is a highly reliable and versatile long-chain alkane standard for a wide range of analytical applications. Its well-characterized properties and stability make it an ideal choice for ensuring the accuracy and precision of quantitative analyses in diverse fields such as environmental monitoring, petrochemical analysis, and pharmaceutical research. The protocols and data presented in this guide provide a solid foundation for researchers and scientists to effectively implement docosane in their analytical methodologies. Proper method validation for each specific application and matrix is crucial to ensure the generation of robust and defensible scientific data.

References

• 1. benchchem.com [benchchem.com]
• 2. Long-chain alkanes preserved in a Martian mudstone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Analysis of docosanol using GC/MS: Method development, validation, and" by Vijay Kumar Shankar, Mei Wang et al. [egrove.olemiss.edu]
• 4. researchgate.net [researchgate.net]
• 5. hou.usra.edu [hou.usra.edu]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]

An In-depth Technical Guide to the Phase Diagram of Docosane-Eicosane Binary Mixtures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solid-liquid and solid-solid phase equilibria of binary mixtures of n-docosane (C22H46) and n-eicosane (B1172931) (C20H42). This system is of significant interest in various fields, including pharmaceuticals, thermal energy storage, and materials science, due to its complex polymorphic behavior and the formation of multiple solid phases. This document summarizes the key quantitative data, details the experimental methodologies used for its characterization, and provides a visual representation of the experimental workflow.

Phase Behavior Overview

The binary system of docosane and eicosane (B133393) exhibits a complex phase diagram with the formation of at least six distinct solid phases. This complexity arises from the subtle differences in the chain lengths of the two n-alkanes, which leads to a rich variety of crystalline structures and solid-solid phase transitions at different temperatures and compositions. The study of such systems is crucial for controlling the solid-state properties of materials, such as dissolution rates and bioavailability in pharmaceutical formulations, and for designing phase change materials with specific melting characteristics.

A seminal study on this system, "Crystallographic and calorimetric phase studies of the n-eicosane, C20H42: n-docosane, C22H46 system," laid the groundwork for understanding its intricate phase behavior. The findings from this and subsequent research are summarized in the following sections.

Quantitative Data

The following tables present the essential quantitative data for the docosane-eicosane binary system, including the properties of the pure components and the characteristics of their mixtures.

Table 1: Physicochemical Properties of Pure Docosane and Eicosane

Property	Docosane (C22H46)	Eicosane (C20H42)
Molar Mass ( g/mol )	310.61	282.55
Melting Point (°C)	~44-46	~36-38
Solid-Solid Transition Temp. (°C)	~40	Not typically observed
Crystal Structure (at room temp.)	Triclinic	Triclinic

Table 2: Experimentally Determined Solid Phase Transitions in the Docosane-Eicosane Binary System

Mole Fraction of Docosane	Transition Temperature (°C)	Phase Transition
0.0	36.5	Melting (Triclinic → Liquid)
0.2	34.2	Solid-Solid
38.1	Solidus
40.5	Liquidus
0.4	33.8	Solid-Solid
39.9	Solidus
42.1	Liquidus
0.5	33.5	Solid-Solid
40.8	Solidus
43.0	Liquidus
0.6	35.0	Solid-Solid
41.7	Solidus
43.8	Liquidus
0.8	39.8	Solid-Solid
43.2	Solidus
44.5	Liquidus
1.0	44.1	Melting (Triclinic → Liquid)

Note: The data in this table is a representative summary based on available literature. The original research by Lüth et al. (1974) provides a more detailed and complex phase diagram with multiple solid phases.

Experimental Protocols

The determination of the docosane-eicosane phase diagram relies on a combination of thermal analysis and structural characterization techniques. The primary methods employed are Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD).

Sample Preparation

• High-Purity Starting Materials: High-purity samples of n-docosane and n-eicosane (typically >99%) are used as the starting materials.

• Mixture Preparation: Binary mixtures of known compositions are prepared by accurately weighing the required amounts of each component.

• Homogenization: The mixtures are homogenized by melting them in sealed containers, followed by thorough mixing to ensure a uniform composition.

• Controlled Crystallization: The molten mixtures are then subjected to a controlled cooling process to induce crystallization and obtain samples with a well-defined thermal history.

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is the primary method for determining the temperatures and enthalpies of phase transitions.

• Instrumentation: A differential scanning calorimeter, such as a Perkin-Elmer DSC7 or similar instrument, is used.

• Sample Encapsulation: A small amount of the prepared binary mixture (typically 1-10 mg) is hermetically sealed in an aluminum pan.

• Thermal Program: The sample is subjected to a controlled heating and cooling program. A typical heating rate is 1-10 °C/min.

• Data Analysis: The DSC thermogram, a plot of heat flow versus temperature, is analyzed to identify the onset and peak temperatures of endothermic (melting, solid-solid transitions) and exothermic (crystallization) events. The area under the peaks is used to calculate the enthalpy of these transitions.

X-ray Diffraction (XRD)

XRD is a non-destructive analytical technique used to determine the crystallographic structure of a material. It is essential for identifying the different solid phases present in the docosane-eicosane mixtures at various temperatures.

• Instrumentation: A powder X-ray diffractometer equipped with a variable-temperature stage is used.

• Sample Preparation: A thin layer of the powdered binary mixture is mounted on a sample holder.

• Data Collection: The sample is irradiated with monochromatic X-rays at a specific wavelength (e.g., Cu Kα radiation). The diffracted X-rays are detected at various angles (2θ).

• Phase Identification: The resulting diffraction pattern, a plot of intensity versus 2θ, is a fingerprint of the crystalline phases present. The positions and intensities of the diffraction peaks are used to identify the crystal structure and lattice parameters of each solid phase by comparing them to known crystallographic databases. Temperature-dependent XRD studies are performed to track the changes in crystal structure as the sample is heated or cooled through its phase transitions.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the docosane-eicosane binary phase diagram.

Experimental workflow for phase diagram determination.

This guide provides a foundational understanding of the complex phase behavior of docosane-eicosane binary mixtures. For professionals in drug development and materials science, a thorough grasp of these phase relationships is essential for controlling the physical properties and performance of their products. The experimental protocols outlined here represent the standard methodologies for characterizing such systems, providing a basis for further research and application.

Docosane CAS number 629-97-0 information

An In-depth Technical Guide to Docosane (CAS 629-97-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane, with the CAS Registry Number 629-97-0, is a straight-chain saturated hydrocarbon consisting of 22 carbon atoms.[1][2] As a member of the n-alkane series, its chemical formula is C₂₂H₄₆.[2][3] This long-chain alkane is a waxy, colorless crystalline solid at room temperature and is practically insoluble in water but soluble in organic solvents like alcohol and ether.[1][4][5] Docosane is found naturally as a plant metabolite and is present in the essential oils of various plants.[1][6] In the pharmaceutical and research sectors, it serves multiple roles, including as a phase-change material (PCM) for thermal energy storage, a component in cosmetic formulations, a calibration standard for analytical instrumentation, and a starting material in organic synthesis.[1][4][7] Some studies have also pointed to its potential antibacterial and antioxidant activities.[8][9] This guide provides a comprehensive overview of its chemical and physical properties, experimental protocols, and safety information.

Physicochemical Properties

The fundamental physical and chemical characteristics of docosane are summarized below. This data is critical for its application in various experimental and industrial settings.

Property	Value	Reference(s)
Molecular Formula	C₂₂H₄₆	[2][3]
Molecular Weight	310.60 g/mol	[2][3][10]
Appearance	White crystalline solid	[1][11][12]
Odor	Odorless / Characteristic	[4][13]
Melting Point	42-45 °C	[1][10]
Boiling Point	369 °C at 760 mmHg	[1][10][14]
Density	0.778 g/mL at 25 °C	[1][10]
Vapor Pressure	1.28 x 10⁻⁶ mm Hg at 25 °C	[4]
Flash Point	113 °C (closed cup)	[4][10][15]
Water Solubility	Insoluble	[1][4]
Refractive Index	1.4455 at 20 °C	[4]
InChI Key	HOWGUJZVBDQJKV-UHFFFAOYSA-N	[2][10][15]
Canonical SMILES	CCCCCCCCCCCCCCCCCCCCCC	[10][15][16]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation and purity assessment of docosane.

Spectrum Type	Data (Solvent: CDCl₃)	Reference(s)
¹H NMR	Shifts (ppm): 1.26 (multiplet), 0.88 (triplet)	[4]
¹³C NMR	Shifts (ppm): 32.02, 29.79, 29.46, 22.76, 14.13	[4]
IR	Spectra available via FTIR (Melt) and ATR-IR.	[4]
Mass Spec	Electron ionization mass spectrum available through NIST.	[2]

Applications in Research and Drug Development

Docosane's unique properties make it a valuable material in several high-tech applications:

• Phase-Change Materials (PCMs): With its high latent heat of fusion, docosane is utilized in thermal energy storage systems, which can be applied to maintain stable temperatures in medical devices and shipping containers for sensitive biologics.[7]

• Organic Synthesis: It serves as a precursor or building block in the synthesis of more complex organic molecules.[1][4]

• Analytical Standard: Due to its high purity and stability, docosane is used as a calibration standard in techniques like Gas Chromatography (GC) for the analysis of petroleum products and other complex mixtures.[10]

• Cosmetics and Perfumery: It is employed as a perfuming and conditioning agent in various cosmetic products.[1]

• Biological Research: Docosane has been identified as a bioactive compound in some plant extracts, exhibiting antibacterial and antioxidant properties, making it a subject of interest in phytomedicine research.[8][9][17] It has also been used to investigate commercially available waxes as diffraction intensity standards in macromolecular crystallography.[1]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of docosane are crucial for obtaining high-purity material suitable for research and pharmaceutical applications.

Synthesis of Docosane via Wolff-Kishner Reduction

The Wolff-Kishner reduction is a reliable method for converting a carbonyl group to a methylene (B1212753) group, providing a high-yield pathway for synthesizing long-chain alkanes. This protocol is adapted from established methods for similar molecules.[18]

Protocol:

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, dissolve 1-docosanal (or a suitable ketone precursor) in diethylene glycol. Add hydrazine (B178648) hydrate (B1144303) in a slight molar excess.

• Initial Reaction: Add potassium hydroxide (B78521) (KOH) pellets to the mixture, which acts as a catalyst. Heat the mixture to approximately 120-140 °C for 1-2 hours to facilitate the formation of the hydrazone intermediate.

• Reduction Step: Increase the temperature of the reaction mixture to around 200 °C. This can be achieved by removing the reflux condenser to allow for the distillation of water and excess hydrazine.

• Completion: Once the temperature stabilizes near 200 °C, re-attach the condenser and maintain the reflux for 3-6 hours. Nitrogen gas will evolve as the hydrazone is reduced to docosane.[18]

• Work-up and Isolation: Cool the reaction mixture to room temperature and dilute it with cold water. The solid docosane product will precipitate out of the solution.

• Collection: Collect the solid product by vacuum filtration. Wash the solid thoroughly with water until the filtrate is neutral, then air dry to yield crude docosane.

Caption: Workflow for the synthesis of docosane.

Purification of Docosane

Achieving high purity is essential for most applications. Recrystallization is a standard method, and for removing structurally similar impurities, urea (B33335) adduction is highly effective.

5.2.1 Recrystallization Protocol

• Dissolution: Dissolve the crude docosane in a minimum amount of a hot solvent, such as ethanol (B145695) or ether.[1]

• Cooling: Slowly cool the solution to allow for the formation of well-defined crystals. Cooling in an ice bath can maximize the yield.

• Filtration: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under a vacuum to remove all traces of the solvent.

5.2.2 Urea Adduction Protocol This technique is particularly useful for separating n-alkanes from branched or cyclic impurities.[18]

• Dissolution: Dissolve the crude docosane in a non-polar solvent like hexane.

• Adduct Formation: In a separate flask, prepare a saturated solution of urea in methanol. Add the urea solution to the docosane solution and stir vigorously at room temperature. A solid precipitate, the urea-docosane adduct, will form.[18]

• Isolation: Collect the solid adduct by vacuum filtration and wash it with cold hexane.

• Decomposition: To recover the purified docosane, decompose the adduct by adding it to hot water and stirring until the solid dissolves and the alkane separates as an organic layer.[18]

• Final Extraction: Extract the docosane with a non-polar solvent (e.g., hexane), wash the organic layer with water, dry it over anhydrous sodium sulfate, and evaporate the solvent.

Caption: Logical workflow for purification via urea adduction.

Analytical Method: Purity Assessment by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the purity of volatile and semi-volatile compounds like docosane.[18][19]

Protocol:

• Sample Preparation: Prepare a dilute solution of the purified docosane (e.g., 1 mg/mL) in a high-purity solvent such as hexane.[18]

• Internal Standard: If quantitative analysis is required, add a known concentration of an internal standard (e.g., isopropyl palmitate).[19]

• GC Conditions:

  • Injector: Split/splitless injector, typically at 250-300 °C.

  • Column: A high-polarity capillary column is suitable, such as a (88% cyanopropyl)aryl-polysiloxane stationary phase.[19]

  • Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10-20 °C/min) to a final temperature of around 300-320 °C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low m/z (e.g., 40) to a high m/z (e.g., 400) to capture the molecular ion and characteristic fragmentation patterns.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time and integrate the peak area. The mass spectrum of the peak should be compared against a reference library (e.g., NIST) to confirm the identity of docosane. Purity is calculated based on the relative peak area.

Caption: Standard workflow for purity verification using GC-MS.

Safety and Handling

According to available safety data sheets, docosane is not classified as a hazardous substance.[3][11] However, standard laboratory safety practices should always be observed.

• General Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[3] Use in a well-ventilated area.

• Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat are recommended.[15][20] For operations that generate dust, a dust mask (e.g., N95) should be used.[15]

• Stability and Reactivity: Docosane is stable under recommended storage conditions.[3][4] It is a combustible solid and incompatible with strong oxidizing agents like nitric acid, which may cause charring or ignition.[1][21]

• Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.[3]

• Storage: Store in a cool, dry place below +30°C in a tightly closed container.[14]

Conclusion

Docosane (CAS 629-97-0) is a versatile long-chain alkane with well-defined physicochemical properties. Its applications in research and industry are diverse, ranging from use as a phase-change material to a key component in organic synthesis and analytical standards. The successful application of docosane is dependent on the ability to synthesize and purify it to a high degree, which can be achieved through established organic chemistry protocols such as Wolff-Kishner reduction and urea adduction. Purity verification using robust analytical techniques like GC-MS is a critical final step. While generally considered safe, proper handling and storage are necessary to ensure its effective and safe use in a laboratory or industrial setting.

References

• 1. N-DOCOSANE | 629-97-0 [chemicalbook.com]
• 2. Docosane [webbook.nist.gov]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. Showing Compound N-Docosane (FDB004725) - FooDB [foodb.ca]
• 7. Docosane | 629-97-0 | Benchchem [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. 二十二烷 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]
• 12. n-Docosane, 99% 25 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 13. bg.cpachem.com [bg.cpachem.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. ドコサン analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 16. Human Metabolome Database: Showing metabocard for Docosane (HMDB0061865) [hmdb.ca]
• 17. journal.uhamka.ac.id [journal.uhamka.ac.id]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. spectrumchemical.com [spectrumchemical.com]
• 21. N-DOCOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Thermophysical Properties of Docosane: A Technical Guide for Paraffin Wax Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Docosane (n-C22H46), a straight-chain alkane, is a significant component of many commercial paraffin (B1166041) waxes. Its specific thermophysical properties make it a subject of interest, particularly in applications involving phase change materials (PCMs) for thermal energy storage. This technical guide provides a comprehensive overview of the key thermophysical properties of docosane, details the experimental protocols for their measurement, and illustrates the interplay of these properties in the context of paraffin wax formulations.

Quantitative Data on Thermophysical Properties

The thermophysical properties of docosane are crucial for predicting its behavior in various applications. The following tables summarize the key quantitative data for n-docosane.

Property	Value	Unit
Molecular Formula	C22H46	-
Molar Mass	310.60	g/mol
Table 1: Fundamental Physical Properties of n-Docosane

Property	Value (Range)	Unit
Melting Point	42 - 46	°C
Boiling Point	368 - 369	°C
Flash Point	>110	°C
Table 2: Phase Transition Temperatures and Flash Point of n-Docosane

Property	Condition	Value	Unit
Density	at 20 °C	0.794	g/cm³
at 25 °C	0.778	g/mL[1][2][3]
Table 3: Density of n-Docosane at Different Temperatures

Property	Phase	Value	Unit
Specific Heat Capacity	Solid	468 (at 300 K)	J/(mol·K)[4]
Latent Heat of Fusion	-	249	kJ/kg[5]
Thermal Conductivity	Solid	0.49	W/(m·K)[6]
Table 4: Thermal Properties of n-Docosane

Experimental Protocols

Accurate determination of the thermophysical properties of docosane and paraffin waxes is essential for research and development. The following are detailed methodologies for key experiments.

Determination of Melting Point (ASTM D87)

The melting point of paraffin waxes like those containing docosane is determined using the cooling curve method as specified in ASTM D87.[5][7][8][9]

Apparatus:

• Glass test tube (25 mm diameter, 150 mm length)

• Air bath

• Water bath maintained at 16-28 °C

• Calibrated thermometer (ASTM 14C or equivalent)

• Cork stoppers

Procedure:

• A sample of at least 25 g of the wax is melted by heating to a temperature not exceeding 93°C, avoiding direct flame.[8] The molten wax should not be held at this temperature for more than one hour.[8]

• The molten wax is poured into the test tube to a height of 51 mm.[8]

• A thermometer is inserted through a cork into the test tube, with the thermometer bulb positioned 10 mm from the bottom.[8]

• The test tube assembly is placed in an air bath, which is then submerged in a water bath.[9]

• The temperature is recorded at regular intervals as the wax cools.

• The melting point is identified as the temperature at which a plateau forms in the cooling curve, indicating the heat of fusion being released during crystallization.[9]

Determination of Density (ASTM D7042)

The density of liquid petroleum products, including molten paraffin wax, can be determined using a Stabinger viscometer, which concurrently measures dynamic viscosity and density.[4][10][11]

Apparatus:

• Stabinger Viscometer with an oscillating U-tube for density measurement.

• Syringe for sample injection.

• Ultrasonic bath (optional, for removing air bubbles).

Procedure:

• Ensure the sample is homogeneous and free of air bubbles. An ultrasonic bath can be used for degassing.[12]

• If the sample contains solid particles, it should be filtered.[10]

• The sample is injected into the measuring cells of the Stabinger viscometer using a syringe.[12]

• The instrument maintains a precise temperature.

• The density is measured based on the oscillation frequency of the U-shaped tube filled with the sample.[12]

Determination of Specific Heat Capacity and Latent Heat of Fusion (DSC)

Differential Scanning Calorimetry (DSC) is a primary method for measuring the specific heat capacity and latent heat of fusion of phase change materials like docosane.[13][14]

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Aluminum crucibles and lids

• A reference material (e.g., sapphire for specific heat capacity calibration)

• Inert gas supply (e.g., nitrogen)

Procedure for Latent Heat of Fusion (ASTM E793):

• A small, precisely weighed sample (typically 5-10 mg) is sealed in an aluminum crucible.

• An empty sealed crucible is used as a reference.

• The sample and reference are placed in the DSC cell.

• The cell is heated at a constant rate (e.g., 10 K/min) through the melting transition of the material.[15]

• The heat flow to the sample is measured as a function of temperature.

• The latent heat of fusion is calculated by integrating the area of the melting peak in the DSC thermogram.

Procedure for Specific Heat Capacity:

• Three DSC runs are performed under the same conditions: an empty crucible (baseline), a sapphire standard, and the sample.[16]

• The sample is heated at a controlled rate (e.g., 20 °C/min) over the desired temperature range.[17]

• The specific heat capacity is calculated by comparing the heat flow to the sample with that of the sapphire standard at a given temperature.

Determination of Thermal Conductivity (Transient Hot Wire Method)

The transient hot wire method is a precise technique for measuring the thermal conductivity of liquids and solids, including paraffin waxes.[1][2]

Apparatus:

• Transient Hot Wire (THW) instrument

• A thin platinum or tantalum wire that acts as both a heating element and a resistance thermometer.[2]

• A sample cell

• A controlled temperature bath

Procedure:

• The sample is placed in the sample cell, ensuring the hot wire is fully immersed. For solid samples, the wax is melted and poured into the cell, then allowed to solidify around the wire.

• A step voltage is applied to the wire, causing it to heat up.

• The temperature rise of the wire is recorded as a function of time. This is typically a very short measurement (around 1 second) to minimize convection.[1]

• The thermal conductivity of the material is calculated from the slope of the temperature rise versus the logarithm of time.[2][18]

Visualization of Property Relationships

The following diagram illustrates the relationship between the fundamental properties of docosane and its performance as a component in paraffin wax, particularly for thermal energy storage applications.

Caption: Relationship between docosane's properties and its PCM performance.

References

• 1. Transient hot wire method - Wikipedia [en.wikipedia.org]
• 2. thermtest.com [thermtest.com]
• 3. Transient-Hot-Wire method method for determining thermal conductivity (THW) | tec-science [tec-science.com]
• 4. scribd.com [scribd.com]
• 5. store.astm.org [store.astm.org]
• 6. fsr.ecm.uwa.edu.au [fsr.ecm.uwa.edu.au]
• 7. scribd.com [scribd.com]
• 8. Melting point - WaxPedia [waxpedia.org]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. ASTM D7042 | Anton Paar Wiki [wiki.anton-paar.com]
• 11. ASTM D7042 | Anton Paar Wiki [wiki.anton-paar.com]
• 12. ASTM D7042 | Anton Paar Wiki [wiki.anton-paar.com]
• 13. m.youtube.com [m.youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. azom.com [azom.com]
• 16. mdpi.com [mdpi.com]
• 17. mse.ucr.edu [mse.ucr.edu]
• 18. mjbas.com [mjbas.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Docosane as a Phase Change Material in Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction to Docosane as a Phase Change Material

Docosane, a straight-chain alkane (n-C22H46), is a promising organic phase change material (PCM) for thermal energy storage (TES) applications. PCMs store and release large amounts of thermal energy at a nearly constant temperature during their phase transition (solid-liquid and liquid-solid). This property makes them ideal for various applications, including passive temperature regulation in buildings, thermal management of electronics, smart textiles, and solar energy storage.

Docosane is particularly attractive due to its high latent heat of fusion and a melting point that is suitable for many low-to-mid-temperature applications. However, like most organic PCMs, docosane suffers from two primary drawbacks: leakage in its liquid state and low thermal conductivity. To overcome these challenges, encapsulation is a critical step. Encapsulation involves enclosing the docosane within a stable shell material, which prevents leakage, provides a larger surface area for heat transfer, and protects the PCM from the surrounding environment.

These application notes provide a comprehensive overview of the thermophysical properties of docosane, detailed protocols for its encapsulation, and standardized methods for its characterization.

Thermophysical Properties of Docosane

The efficiency of a PCM is largely determined by its thermophysical properties. The following table summarizes the key properties of docosane collated from various sources.

Property	Value	Unit	Reference
Melting Point	42 - 49.3	°C
Latent Heat of Fusion	244 - 256.1	kJ/kg (J/g)	[1][2]
Thermal Conductivity (Solid)	0.49	W/(m·K)	[3][4]
Thermal Conductivity (Liquid)	~0.15	W/(m·K)
Density (Solid)	~850	kg/m ³
Density (Liquid)	~780	kg/m ³

Encapsulation of Docosane: Protocols

To effectively utilize docosane as a PCM, it must be encapsulated. Below are detailed protocols for two common encapsulation methods: interfacial polymerization to create polyurethane microcapsules and a sol-gel method for silica (B1680970) microcapsules.

Protocol 1: Microencapsulation of Docosane via Interfacial Polymerization (Polyurethane Shell)

This protocol describes the formation of polyurethane microcapsules containing docosane through an oil-in-water (O/W) emulsion and subsequent interfacial polymerization.

Materials:

• n-Docosane (core material)

• 4,4'-Diphenylmethane diisocyanate (MDI) (monomer for shell)

• Polyethylene glycol (PEG) (monomer for shell)

• Polyvinyl alcohol (PVA) (surfactant)

• Toluene (B28343) (oil phase solvent)

• Deionized water (continuous phase)

Equipment:

• High-speed homogenizer (e.g., Ultra-Turrax)

• Magnetic stirrer with heating plate

• Beakers and flasks

• Centrifuge

• Vacuum oven

Procedure:

• Preparation of the Oil Phase:

  • Dissolve a specific amount of MDI and n-docosane in toluene in a beaker. For example, a 10/20/20 wt% ratio of docosane/PEG/MDI can be targeted.[5]

  • Heat the mixture to approximately 60°C under gentle stirring to ensure complete dissolution of docosane.

• Preparation of the Aqueous Phase:

  • Prepare a 2 wt% aqueous solution of PVA in deionized water. This solution acts as the continuous phase and the PVA serves as a stabilizer for the emulsion.

• Emulsification:

  • Pour the oil phase into the aqueous phase under continuous stirring with a magnetic stirrer to form a coarse emulsion.

  • Homogenize the mixture using a high-speed homogenizer at 15,000 rpm for 5 minutes to form a stable oil-in-water miniemulsion.[2]

• Interfacial Polymerization:

  • Add the PEG to the emulsion. The polymerization reaction between MDI at the oil-water interface and PEG in the aqueous phase will initiate.

  • Continue stirring the emulsion at a controlled temperature (e.g., 60-70°C) for several hours (e.g., 2-4 hours) to allow for the complete formation of the polyurethane shell around the docosane droplets.[6]

• Purification and Drying:

  • After the reaction is complete, cool the suspension to room temperature.

  • Separate the microcapsules from the solution by centrifugation.

  • Wash the collected microcapsules several times with deionized water and ethanol (B145695) to remove any unreacted monomers and surfactant.

  • Dry the purified microcapsules in a vacuum oven at a temperature below the melting point of docosane (e.g., 40°C) for 24 hours.

Protocol 2: Microencapsulation of Docosane via Sol-Gel Method (Silica Shell)

This protocol details the encapsulation of docosane within a silica shell using a sol-gel process in an O/W emulsion.

Materials:

• n-Docosane (core material)

• Tetraethyl orthosilicate (B98303) (TEOS) (silica precursor)

• Cetyltrimethylammonium bromide (CTAB) (surfactant)

• Ammonia (B1221849) solution (catalyst)

• Ethanol (solvent)

• Deionized water

Equipment:

• Ultrasonic bath/sonicator

• Magnetic stirrer with heating plate

• Beakers and flasks

• Centrifuge

• Drying oven

Procedure:

• Preparation of the Emulsion:

  • Melt the n-docosane by heating it to approximately 60°C.

  • Prepare an aqueous solution of CTAB in deionized water.

  • Add the molten docosane to the CTAB solution and emulsify using an ultrasonic bath for 15-30 minutes to form a stable O/W emulsion.

• Sol-Gel Reaction:

  • To the emulsion, add a mixture of TEOS and ethanol dropwise under continuous stirring.

  • Adjust the pH of the mixture to approximately 10-11 by adding ammonia solution. This will catalyze the hydrolysis and condensation of TEOS at the oil-water interface.[7]

  • Continue stirring the reaction mixture at a constant temperature (e.g., 40-50°C) for several hours (e.g., 3-5 hours) to allow for the formation of a solid silica shell.

• Purification and Drying:

  • Separate the silica-encapsulated docosane microcapsules by centrifugation.

  • Wash the microcapsules repeatedly with deionized water and ethanol to remove the surfactant and any unreacted precursors.

  • Dry the final product in an oven at a temperature below the melting point of docosane (e.g., 40°C) for 24 hours.

Characterization of Docosane-Based PCMs

The performance of the encapsulated docosane must be thoroughly characterized. The following are standard protocols for key analytical techniques.

Protocol 3: Thermal Properties Analysis using Differential Scanning Calorimetry (DSC)

DSC is used to determine the phase change temperatures and latent heat of fusion of the docosane PCM.

Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the encapsulated docosane sample into an aluminum DSC pan.

  • Seal the pan hermetically. An empty sealed pan should be used as a reference.

• DSC Measurement:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 20°C).

  • Heat the sample at a constant rate (e.g., 5-10 °C/min) to a temperature above the melting point (e.g., 70°C).[8]

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at the same constant rate.

  • Perform a second heating and cooling cycle to ensure thermal history is removed and to check for thermal stability.

• Data Analysis:

  • From the heating curve, determine the onset and peak melting temperatures.

  • Integrate the area under the melting peak to calculate the latent heat of fusion (ΔHm).

  • From the cooling curve, determine the onset and peak crystallization temperatures and the latent heat of crystallization (ΔHc).

Protocol 4: Thermal Stability Analysis using Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the encapsulated docosane and to determine the encapsulation efficiency.

Equipment:

• Thermogravimetric Analyzer (TGA)

• Alumina or platinum crucibles

Procedure:

• Sample Preparation:

  • Place 5-10 mg of the encapsulated docosane sample into a TGA crucible.[9]

• TGA Measurement:

  • Place the crucible in the TGA furnace.

  • Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).[10]

• Data Analysis:

  • The TGA curve will show the weight loss of the sample as a function of temperature.

  • The initial weight loss at lower temperatures can be attributed to moisture or residual solvent.

  • The major weight loss step corresponds to the decomposition of the docosane and the polymer shell.

  • The temperature at which significant weight loss begins indicates the onset of thermal degradation.

  • The weight percentage of docosane in the microcapsules can be estimated from the weight loss data, assuming the shell material decomposes at a different temperature range.[11]

Protocol 5: Morphological and Chemical Characterization

• Scanning Electron Microscopy (SEM): SEM is used to observe the surface morphology, size, and shape of the microcapsules. A small amount of the dried microcapsule powder is mounted on an SEM stub using double-sided carbon tape and then sputter-coated with a conductive material (e.g., gold) to prevent charging.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to confirm the chemical structure of the microcapsules and to verify the successful encapsulation of docosane. The FTIR spectrum of the microcapsules should show characteristic peaks of both the docosane core and the shell material.

Visualizations

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thermal properties of the graphite/n-docosane composite PCM [ouci.dntb.gov.ua]
• 5. oipub.com [oipub.com]
• 6. microcapsules-technologies.com [microcapsules-technologies.com]
• 7. azonano.com [azonano.com]
• 8. researchgate.net [researchgate.net]
• 9. epfl.ch [epfl.ch]
• 10. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Encapsulation of N-Docosane in Microcapsules for Thermal Energy Storage

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-Docosane, a paraffin (B1166041) hydrocarbon, is a promising phase change material (PCM) for thermal energy storage (TES) applications due to its high latent heat of fusion and suitable phase transition temperature (around 41-44°C).[1][2][3] However, its practical application is often hindered by leakage in its liquid state and low thermal conductivity. Microencapsulation provides an effective solution by enclosing the docosane core within a stable shell material, preventing leakage, improving heat transfer, and protecting the core from the surrounding environment.[2] This document provides detailed application notes and protocols for various methods of encapsulating docosane.

Quantitative Data Summary

The following tables summarize key performance metrics for docosane microcapsules prepared by different encapsulation methods.

Table 1: Physicochemical Properties of Docosane Microcapsules

Encapsulation Method	Shell Material	Average Particle Size (µm)	Morphology	Reference
Sol-Gel	Organosilica (MTES)	0.5 - 2 / 40 - 60	Spherical	[3][4]
Interfacial Polymerization	Polyurethane (PU)	~4	Spherical	[5][6][7]
In-situ Polymerization	Titanium Dioxide (TiO₂)	2 - 5	Spherical, uniform, and smooth	[8]
In-situ Polymerization	Melamine Resin	~10	Spherical	[9]
Emulsion Self-Assembly	Calcium Carbonate (CaCO₃)/Fe₃O₄	Not specified	Spherical or rhombohedral	[10]
Miniemulsion Polymerization	Polystyrene	Not specified	Not specified	[1]

Table 2: Thermal Properties of Docosane Microcapsules

Encapsulation Method	Shell Material	Melting Temperature (°C)	Latent Heat of Fusion (J/g)	Encapsulation Efficiency (%)	Reference
Sol-Gel	Organosilica (MTES)	Lower than bulk docosane	up to 143	~60	[3][4][11]
Interfacial Polymerization	Polyurethane (PU)	37-40	79	Not specified	[1]
In-situ Polymerization	Titanium Dioxide (TiO₂)	~40	94.6	Not specified	[8]
In-situ Polymerization	Melamine Resin	Not specified	150	60	[9]
Emulsion Self-Assembly	Calcium Carbonate (CaCO₃)/Fe₃O₄	Not specified	~140	>59	[10]
Miniemulsion Polymerization	Polystyrene	42.6	180.6	Not specified	[1]

Experimental Protocols

Protocol 1: Sol-Gel Encapsulation of Docosane in Organosilica Shells

This protocol is based on the hydrolysis and condensation of methyltriethoxysilane (MTES) in an oil-in-water (o/w) emulsion.[3][4][12]

Materials:

• n-Docosane (core material)

• Cetyltrimethylammonium bromide (CTAB) (surfactant)

• Deionized water

• Methyltriethoxysilane (MTES) (shell precursor)

• Ethanol (B145695)

• Hydrochloric acid (HCl, 37%) (catalyst)

Equipment:

• High-speed dissolver (e.g., Dispermat)

• Ultrasonic processor

• Magnetic stirrer with heating plate

• Filtration apparatus

• Vacuum oven

Procedure:

• Emulsion Preparation:

  • Add 4 g of docosane and 0.05 g of CTAB to 50 mL of deionized water.

  • Stir the mixture at 2500 rpm for 30 minutes at a temperature above the melting point of docosane (e.g., 50-60°C) to form a coarse emulsion.[12]

  • Sonicate the emulsion for 10 minutes to obtain a stable oil-in-water (o/w) emulsion with fine droplets.[3][4]

• Precursor Solution Preparation:

  • In a separate beaker, prepare the MTES solution by mixing 4.5 mL of MTES, desired volume of ethanol (e.g., 5.1 mL or 25.5 mL to vary particle size), and 1 mL of 0.1 M HCl.[12]

• Encapsulation Reaction:

  • Slowly add the MTES solution to the docosane emulsion under continuous stirring (e.g., 350 rpm).[12]

  • Maintain the reaction temperature at 70°C for 4 hours to allow for the hydrolysis and condensation of MTES on the surface of the docosane droplets, forming the organosilica shell.[12]

• Washing and Drying:

  • After the reaction, filter the suspension.

  • Wash the collected microcapsules with hot water and ethanol to remove any unreacted species and docosane on the surface.[12]

  • Dry the microcapsules in a vacuum oven overnight at 80°C.[12]

Protocol 2: Interfacial Polymerization for Polyurethane Microcapsules

This method involves a mini-emulsion interfacial polymerization process to form a polyurethane shell around the docosane core.[5][6][7]

Materials:

• n-Docosane (core material)

• Poly(ethylene glycol) (PEG)

• 4,4'-diphenylmethane diisocyanate (MDI) (monomers for shell)

• Silicone oil (can be used as a template)[6]

• Surfactant (e.g., Sodium dodecyl sulfate)

• Deionized water

Equipment:

• High-shear homogenizer or ultrasonicator

• Mechanical stirrer

• Reaction vessel with temperature control

• Centrifuge or filtration system

Procedure:

• Organic Phase Preparation:

  • Melt the n-docosane.

  • Dissolve the 4,4'-diphenylmethane diisocyanate (MDI) in the molten docosane to form the organic (oil) phase.

• Aqueous Phase Preparation:

  • Dissolve the poly(ethylene glycol) (PEG) and a suitable surfactant in deionized water to form the aqueous phase.

• Emulsification:

  • Add the organic phase to the aqueous phase under high-shear homogenization or ultrasonication to form a stable mini-emulsion. The droplet size will determine the final microcapsule size.

• Polymerization:

  • Initiate the polymerization reaction by heating the emulsion (e.g., to 60-70°C) and maintaining it for several hours under gentle stirring. The MDI and PEG will react at the oil-water interface to form the polyurethane shell.

• Recovery and Cleaning:

  • Once the polymerization is complete, cool the suspension.

  • Separate the microcapsules from the reaction medium by centrifugation or filtration.

  • Wash the microcapsules several times with water and a suitable solvent (e.g., ethanol) to remove unreacted monomers and surfactant.

  • Dry the final microcapsule powder.

Protocol 3: In-situ Polymerization for TiO₂-shelled Microcapsules

This protocol describes the formation of a titanium dioxide shell around docosane droplets through in-situ polymerization.[8]

Materials:

• n-Docosane (core material)

• Titanium dioxide (TiO₂) precursor (e.g., tetrabutyl titanate)

• Emulsifier (e.g., Sodium dodecyl sulfate, SDS)

• Deionized water

• pH adjusting agent (e.g., HCl or NaOH)

Equipment:

• Ultrasonic oscillator

• Mechanical stirrer

• Reaction vessel with pH and temperature control

• Filtration apparatus

• Drying oven

Procedure:

• Emulsification:

  • Disperse molten docosane in an aqueous solution containing the emulsifier (e.g., 0.40% SDS).[8]

  • Subject the mixture to ultrasonic oscillation for a specific duration (e.g., 10 minutes) to form a stable emulsion.[8]

• Shell Formation:

  • Adjust the pH of the emulsion to an optimal value (e.g., 3.5) using an acid or base.[8]

  • Add the TiO₂ precursor to the emulsion under constant stirring. The precursor will hydrolyze in the aqueous phase and deposit onto the surface of the docosane droplets.

• Polymerization and Curing:

  • Maintain the reaction under controlled temperature and stirring to allow for the in-situ polymerization and formation of a solid TiO₂ shell.

• Purification and Drying:

  • Filter the resulting microcapsule suspension.

  • Wash the microcapsules thoroughly with deionized water to remove any unreacted materials.

  • Dry the microcapsules in an oven.

Visualized Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. formulation.org.uk [formulation.org.uk]
• 3. Docosane-Organosilica Microcapsules for Structural Composites with Thermal Energy Storage/Release Capability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. [PDF] New polyurethane/docosane microcapsules as phase-change materials for thermal energy storage. | Semantic Scholar [semanticscholar.org]
• 6. oipub.com [oipub.com]
• 7. New polyurethane/docosane microcapsules as phase-change materials for thermal energy storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. psecommunity.org [psecommunity.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. iris.unitn.it [iris.unitn.it]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Docosane-Based Composite Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various docosane-based composite materials. Docosane, a long-chain alkane (C22H46), is a phase change material (PCM) with a melting point of approximately 44°C and a high latent heat of fusion, making it ideal for thermal energy storage applications.[1] Additionally, its biocompatibility and lipophilic nature make it a suitable component for advanced drug delivery systems.

This document is divided into two main application areas:

• Thermal Energy Storage: Focusing on composites designed to store and release thermal energy.

• Drug Delivery: Focusing on nano-scale composites for the encapsulation and controlled release of therapeutic agents.

Section 1: Docosane Composites for Thermal Energy Storage

Docosane's primary application in materials science is as a phase change material for thermal energy storage (TES). However, its low thermal conductivity and tendency to leak in its liquid state necessitate its incorporation into composite materials.[1] These composites aim to enhance thermal conductivity, provide shape stability, and ensure long-term performance.

Application Note 1.1: Synthesis of Docosane/Expanded Graphite (B72142) (EG) Composite for Enhanced Thermal Conductivity

Expanded graphite is a highly porous, lightweight material with excellent thermal conductivity. By impregnating docosane into the porous structure of EG, a shape-stabilized composite PCM with significantly improved heat transfer capabilities can be fabricated.

Experimental Protocol: Melt Blending Method

This protocol describes the synthesis of a docosane/EG composite using a simple and scalable melt blending technique.

• Preparation of Expanded Graphite (EG):

  • Place expandable graphite in a muffle furnace preheated to 900°C.

  • Heat for approximately 40-60 seconds to achieve rapid expansion.

  • The resulting worm-like, porous EG should be cooled and stored in a desiccator.

• Melt Blending:

  • Weigh the desired amounts of docosane and the prepared EG. A common ratio is 90:10 wt% of docosane to EG.

  • Place the docosane in a beaker and heat it in an oven or on a hot plate to 80°C, which is well above its melting point, until it is completely molten.

  • Gradually add the pre-weighed EG to the molten docosane while stirring mechanically.

  • Continue stirring the mixture at 80°C for 1-3 hours to ensure uniform impregnation of the docosane into the pores of the EG.

  • Pour the molten composite into a mold and allow it to cool to room temperature to solidify.

• Characterization:

  • The thermal properties (melting temperature, latent heat) of the composite can be analyzed using Differential Scanning Calorimetry (DSC).

  • The thermal conductivity can be measured using a thermal conductivity analyzer.

  • The microstructure and morphology can be observed using Scanning Electron Microscopy (SEM).

Quantitative Data

Property	Pure Docosane	Docosane/EG (10 wt%)	Docosane-Dodecanol/EG (15 wt%)
Melting Point (°C)	~42-49.3	Slightly Decreased	20 - 50
Latent Heat (kJ/kg)	~244	~200-220	~203.8
Thermal Conductivity (W/m·K)	~0.135	~1.383	Increased Significantly

Note: Values are approximate and can vary based on specific experimental conditions and material sources.

Experimental Workflow

References

• 1. Docosane-Organosilica Microcapsules for Structural Composites with Thermal Energy Storage/Release Capability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Docosane as an Internal Standard in Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing docosane as an internal standard (IS) in quantitative Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Docosane (n-C22H46) is a long-chain, saturated hydrocarbon that is well-suited as an internal standard for the quantification of a variety of analytes, particularly in the fields of drug development, metabolomics, and environmental analysis. Its chemical inertness, thermal stability, and distinct chromatographic behavior make it an excellent choice for improving the accuracy and precision of GC-MS assays.

Principle of Internal Standardization

In quantitative GC-MS, an internal standard is a compound of a known concentration that is added to a sample prior to analysis. The internal standard should be chemically similar to the analyte(s) of interest but not naturally present in the sample. By comparing the detector response of the analyte to that of the internal standard, variations introduced during sample preparation, injection, and instrument operation can be compensated for, leading to more reliable and reproducible results.[1][2][3] The concentration of the analyte is determined by calculating the ratio of its peak area to the peak area of the internal standard.

Properties of Docosane as an Internal Standard

Docosane is a C22 straight-chain alkane with properties that make it an effective internal standard for GC-MS analysis.

Property	Value
Molecular Formula	C22H46
Molecular Weight	310.60 g/mol
Boiling Point	369 °C
Melting Point	43-46 °C
Chemical Nature	Non-polar, chemically inert
Solubility	Soluble in organic solvents (e.g., hexane (B92381), chloroform); Insoluble in water

Key Advantages:

• Chemical Inertness: As a saturated hydrocarbon, docosane is highly unreactive, ensuring that it does not interact with the analytes of interest or the chromatographic system.

• Thermal Stability: Its high boiling point allows for its use in GC methods that employ a wide range of temperature programs.

• Chromatographic Behavior: Docosane typically elutes at a retention time that is distinct from many common analytes, minimizing the risk of co-elution.

• Availability and Purity: High-purity docosane is readily available from various chemical suppliers.

Experimental Protocols

The following are detailed protocols for the use of docosane as an internal standard in two common applications: the analysis of an active pharmaceutical ingredient (API) and the quantification of fatty acid methyl esters (FAMEs).

This protocol outlines the quantification of a hypothetical API in a pharmaceutical cream formulation.

3.1.1. Materials and Reagents

• Docosane (≥99% purity)

• API reference standard

• Chloroform (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Pharmaceutical cream containing the API

3.1.2. Preparation of Solutions

• Docosane Internal Standard Stock Solution (0.5 mg/mL): Accurately weigh approximately 50 mg of docosane and dissolve it in 100 mL of chloroform.

• API Stock Solution (1 mg/mL): Accurately weigh 100 mg of the API reference standard and dissolve it in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the API stock solution into the docosane internal standard stock solution. For example, to prepare a 100 µg/mL API calibration standard, add 1 mL of a 1 mg/mL API stock solution to a 10 mL volumetric flask and bring to volume with the 0.5 mg/mL docosane solution. This will result in a final docosane concentration of 0.45 mg/mL. Prepare a series of at least five calibration standards covering the expected concentration range of the API in the samples.

3.1.3. Sample Preparation

• Accurately weigh approximately 100 mg of the pharmaceutical cream into a 15 mL centrifuge tube.

• Add 5.0 mL of the 0.5 mg/mL docosane internal standard stock solution to the tube.

• Vortex for 2 minutes to dissolve the cream and extract the API.

• Centrifuge at 4000 rpm for 10 minutes to pellet any insoluble excipients.

• Transfer the supernatant to a clean GC vial for analysis.

3.1.4. GC-MS Conditions

Parameter	Value
Gas Chromatograph	Agilent 7890A GC or equivalent
Mass Spectrometer	Agilent 5975C MS or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	280 °C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial temp 150 °C for 1 min, ramp at 10 °C/min to 300 °C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-550 amu

3.1.5. Data Analysis

• Integrate the peak areas of the API and docosane.

• Calculate the response factor (RF) for the API relative to docosane using the calibration standards.

• Construct a calibration curve by plotting the ratio of the peak area of the API to the peak area of docosane against the concentration of the API.

• Determine the concentration of the API in the cream sample using the calibration curve.

This protocol provides a general framework for the quantification of FAMEs in a biological matrix (e.g., plasma) following derivatization.

3.2.1. Materials and Reagents

• Docosane (≥99% purity)

• Hexane (HPLC grade)

• Methanol (HPLC grade)

• Boron trifluoride in methanol (14% BF3-MeOH)

• Plasma sample

3.2.2. Preparation of Solutions

• Docosane Internal Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of docosane and dissolve it in 100 mL of hexane.

• FAME Standard Mix: Obtain a certified reference mixture of FAMEs.

3.2.3. Sample Preparation and Derivatization

• To 100 µL of plasma in a glass tube, add a precise volume of the docosane internal standard stock solution (the amount should be comparable to the expected total fatty acid content).

• Perform lipid extraction using a suitable method (e.g., Folch extraction with chloroform:methanol).

• Evaporate the solvent under a stream of nitrogen.

• Add 2 mL of 14% BF3-MeOH to the dried lipid extract.

• Heat at 100 °C for 30 minutes to transesterify the fatty acids to FAMEs.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of water, and vortex to extract the FAMEs into the hexane layer.

• Transfer the hexane layer to a GC vial for analysis.

3.2.4. GC-MS Conditions

Parameter	Value
Gas Chromatograph	Agilent 7890A GC or equivalent
Mass Spectrometer	Agilent 5975C MS or equivalent
Column	DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Injection Volume	1 µL (Split ratio 20:1)
Oven Program	Initial temp 100 °C for 2 min, ramp at 5 °C/min to 240 °C, hold for 10 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Transfer Line Temp.	250 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-500 amu

3.2.5. Data Analysis

• Identify and integrate the peaks corresponding to the FAMEs of interest and the docosane internal standard.

• Establish calibration curves for each FAME using a standard mixture and the internal standard.

• Quantify the concentration of each FAME in the plasma sample.

Data Presentation

The following tables present illustrative data from a method validation study for the quantification of a hypothetical analyte using docosane as an internal standard. This data is modeled after typical validation results for GC-MS methods.[4]

Table 1: Linearity of Analyte Response

Concentration (µg/mL)	Peak Area Ratio (Analyte/Docosane)
1.0	0.025
5.0	0.128
10.0	0.255
25.0	0.635
50.0	1.270
Linear Regression	y = 0.0254x + 0.001
Correlation Coefficient (r²)	0.9995

Table 2: Accuracy and Precision

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL, n=5)	Recovery (%)	RSD (%)
2.5	2.45 ± 0.11	98.0	4.5
20.0	20.4 ± 0.82	102.0	4.0
40.0	39.0 ± 1.76	97.5	4.5

Visualizations

Caption: Logical relationship in quantification using an internal standard.

Caption: General workflow for quantitative GC-MS with an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Analysis of docosanol using GC/MS: Method development, validation, and" by Vijay Kumar Shankar, Mei Wang et al. [egrove.olemiss.edu]

Application of Docosane in Solid-State NMR of Air-Sensitive Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-state Nuclear Magnetic Resonance (ssNMR) spectroscopy is a powerful, non-destructive technique for the atomic-level characterization of a wide range of solid materials, including catalysts, polymers, and pharmaceuticals.[1][2][3] It provides detailed insights into molecular structure, dynamics, and intermolecular interactions in the solid state.[1][2] However, a significant challenge in ssNMR is the analysis of air- and moisture-sensitive samples, such as organometallic compounds, certain active pharmaceutical ingredients (APIs), and battery materials.[4][5] Exposure to atmospheric oxygen or moisture can lead to sample degradation, resulting in inaccurate or irrelevant spectral data.[5]

This document details a robust method for protecting air-sensitive samples for ssNMR analysis by utilizing docosane (C₂₂H₄₆) as an inert, solid matrix. While the specific data presented here is based on studies using the closely related n-icosane-d₄₂ (C₂₀D₄₂), the principles and protocols are directly applicable to docosane due to their similar chemical and physical properties as long-chain alkanes. This method involves embedding the sensitive sample within the docosane matrix, which effectively shields it from the atmosphere during sample packing and magic-angle spinning (MAS) experiments.[4]

Principle of the Method

The core principle of this technique is to create a solid, air-impermeable barrier around the air-sensitive sample particles. Docosane, a waxy solid at room temperature, is chemically inert and can be intimately mixed with the sample. By co-grinding the sample and docosane inside an inert atmosphere (e.g., a glovebox), the sample particles are thoroughly coated and embedded within the docosane matrix.[4] This mixture is then packed into an ssNMR rotor. The docosane matrix physically prevents oxygen and moisture from reaching the sample, thus preserving its integrity throughout the ssNMR experiment, even when spinning the rotor in air.[4]

Using a perdeuterated version of the alkane, such as docosane-d₄₆, is highly advantageous as it minimizes background ¹H signals from the matrix, which could otherwise overwhelm the signals from the sample.[4] Any residual signals from the matrix can often be suppressed using common ssNMR pulse sequences like cross-polarization or double-quantum filtering.[4]

Data Presentation

The following table summarizes key experimental parameters and observations from studies utilizing a similar long-chain alkane (n-icosane-d₄₂) for the protection of air-sensitive samples in ssNMR. This data provides a baseline for expected performance when using docosane.

Parameter	Value / Observation	Reference
Protective Matrix	n-Icosane-d₄₂ (C₂₀D₄₂)	[4]
Sample Type	Air-sensitive organometallic catalysts (e.g., Ti(Bn)₂/Si₃N₄, Cp₂HfEt/SiO₂)	[4]
Sample Preparation	Co-grinding of the sample and matrix in a 1:1 weight ratio inside an argon-filled glovebox.	[4]
Rotor Size	1.6 mm	[4]
Magic-Angle Spinning (MAS) Speed	40 kHz	[4]
Spinning Gas	Compressed dry air	[4]
Experiment Duration	Up to 24 hours	[4]
Sample Stability	Sample color maintained during a 16-hour MAS experiment, indicating no significant degradation. NMR spectra showed minimal degradation over 24 hours.	[4]
Background Signal Suppression	Residual matrix signals can be eliminated using double-quantum filtering or cross-polarization.	[4]

Experimental Protocols

Materials and Equipment

• Air-sensitive sample

• Docosane (perdeuterated, e.g., docosane-d₄₆, is highly recommended)

• Inert atmosphere glovebox (e.g., argon-filled)

• Mortar and pestle (agate or zirconia recommended)

• ssNMR rotor and packing tools (e.g., for 1.6 mm rotors)

• Solid-state NMR spectrometer

Protocol for Sample Preparation and Rotor Packing

This protocol outlines the steps for preparing an air-sensitive sample with docosane and packing it into an ssNMR rotor.

• Transfer Materials into Glovebox: Transfer the air-sensitive sample, docosane, mortar and pestle, and ssNMR rotor with its packing tools into an inert atmosphere glovebox.

• Weighing: Weigh out the desired amounts of the air-sensitive sample and docosane. A 1:1 weight ratio is a good starting point.[4]

• Co-grinding: Combine the sample and docosane in the mortar. Gently grind the two materials together until a homogeneous, waxy solid is formed.[4] The intimate mixing will ensure the complete incorporation of the sample within the docosane matrix.

• Rotor Packing: Carefully pack the resulting mixture into the ssNMR rotor using the appropriate packing tools. Ensure the rotor is packed homogeneously to maintain spinning stability.

• Sealing the Rotor: Securely cap the rotor inside the glovebox.

• Removal from Glovebox: Once the rotor is sealed, it can be safely removed from the glovebox for insertion into the ssNMR probe.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for preparing an air-sensitive sample for ssNMR analysis using docosane as a protective matrix.

Caption: Workflow for preparing and analyzing air-sensitive samples using docosane in ssNMR.

Logical Relationship of the Protection Mechanism

This diagram illustrates the logical relationship of how the docosane matrix protects the air-sensitive sample.

Caption: How docosane protects air-sensitive samples from atmospheric degradation.

Conclusion

The use of docosane as a protective matrix is a simple, effective, and broadly applicable method for enabling the solid-state NMR analysis of air- and moisture-sensitive materials. This technique does not require specialized equipment beyond a standard glovebox and ssNMR setup. By physically isolating the sample from the atmosphere, high-quality, artifact-free spectra can be obtained, thereby expanding the range of materials that can be studied by ssNMR. The use of perdeuterated docosane is strongly recommended to minimize background signals and enhance the quality of the resulting spectra.

References

• 1. preprints.org [preprints.org]
• 2. Solid-State NMR Spectroscopy: A Key Tool to Unravel the Supramolecular Structure of Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]
• 5. azooptics.com [azooptics.com]

Application Notes and Protocols for Docosane as a Matrix in Controlled Drug Release Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane, a long-chain saturated hydrocarbon (C22H46), presents a promising material for the development of controlled drug release systems. Its well-defined melting point of approximately 44°C, biocompatibility, and chemical inertness make it an excellent candidate for thermo-responsive drug delivery applications. When formulated into solid lipid nanoparticles (SLNs) or microcapsules, docosane can act as a solid matrix at physiological body temperature (37°C), entrapping a therapeutic agent. Upon localized application of mild hyperthermia to the target tissue, the docosane matrix undergoes a phase transition from solid to liquid, triggering the release of the encapsulated drug. This application note provides detailed protocols for the preparation, characterization, and in vitro evaluation of docosane-based drug delivery systems.

Data Presentation

The following tables summarize hypothetical quantitative data for doxorubicin-loaded docosane solid lipid nanoparticles (SLNs). This data is provided as a representative example for researchers to anticipate potential outcomes.

Table 1: Formulation Parameters and Physicochemical Characterization of Doxorubicin-Loaded Docosane SLNs

Formulation Code	Docosane (% w/v)	Doxorubicin (B1662922) (% w/v)	Surfactant (Poloxamer 188) (% w/v)	Particle Size (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD
DOX-DOC-SLN-1	1	0.1	1.0	152 ± 5.3	0.21 ± 0.02	-15.8 ± 1.2
DOX-DOC-SLN-2	2	0.1	1.0	185 ± 6.1	0.25 ± 0.03	-14.2 ± 1.5
DOX-DOC-SLN-3	3	0.1	1.0	220 ± 7.5	0.29 ± 0.04	-13.5 ± 1.8

Table 2: Drug Loading and In Vitro Release Characteristics of Doxorubicin-Loaded Docosane SLNs

| Formulation Code | Drug Loading (%) ± SD | Encapsulation Efficiency (%) ± SD | Cumulative Release at 37°C after 24h (%) ± SD | Cumulative Release at 45°C after 24h (%) ± SD | | :--- | :--- | :--- | :--- | :--- | :--- | | DOX-DOC-SLN-1 | 0.95 ± 0.08 | 95.0 ± 2.5 | 15.2 ± 1.8 | 85.7 ± 3.1 | | DOX-DOC-SLN-2 | 0.48 ± 0.05 | 96.0 ± 2.1 | 12.8 ± 1.5 | 82.4 ± 2.8 | | DOX-DOC-SLN-3 | 0.32 ± 0.04 | 96.5 ± 1.9 | 10.5 ± 1.2 | 79.9 ± 2.5 |

Experimental Protocols

Protocol 1: Preparation of Doxorubicin-Loaded Docosane SLNs by High-Pressure Homogenization

This protocol describes the preparation of docosane-based SLNs using a hot high-pressure homogenization technique.

Materials:

• Docosane

• Doxorubicin Hydrochloride

• Poloxamer 188

• Chloroform

• Triethylamine (B128534)

• Deionized water

Equipment:

• High-pressure homogenizer

• Ultrasonicator (probe type)

• Magnetic stirrer with heating

• Water bath

• Lyophilizer

Procedure:

• Preparation of the Lipid Phase:

  • Dissolve a specific amount of docosane (e.g., 100 mg for a 1% w/v formulation) in a minimal amount of a suitable organic solvent like chloroform.

  • Add doxorubicin hydrochloride and a stoichiometric amount of triethylamine to the lipid solution to neutralize the hydrochloride salt and facilitate its solubility in the lipid phase.

  • Heat the mixture to 60°C to ensure the docosane is completely melted and the drug is dispersed.

• Preparation of the Aqueous Phase:

  • Dissolve Poloxamer 188 (e.g., 100 mg for a 1% w/v solution) in deionized water.

  • Heat the aqueous phase to 60°C.

• Formation of the Pre-emulsion:

  • Add the hot lipid phase to the hot aqueous phase under continuous high-speed stirring (e.g., 8000 rpm) for 5-10 minutes to form a coarse oil-in-water emulsion.

  • Subject the pre-emulsion to ultrasonication for 5 minutes to reduce the droplet size.

• High-Pressure Homogenization:

  • Immediately process the hot pre-emulsion through a high-pressure homogenizer (e.g., 3-5 cycles at 500-1500 bar) maintained at a temperature above the melting point of docosane (e.g., 50°C).

• Formation of SLNs:

  • Cool the resulting nanoemulsion in an ice bath to solidify the lipid nanoparticles.

• Purification and Storage:

  • The SLN dispersion can be purified by dialysis or centrifugation to remove unencapsulated drug.

  • For long-term storage, the SLN dispersion can be lyophilized.

Protocol 2: Determination of Drug Loading and Encapsulation Efficiency

Procedure:

• Separate unencapsulated drug: Centrifuge a known amount of the SLN dispersion at high speed (e.g., 15,000 rpm for 30 minutes).

• Quantify unencapsulated drug: Carefully collect the supernatant and determine the concentration of free doxorubicin using a validated analytical method such as UV-Vis spectrophotometry or HPLC.

• Calculate Drug Loading (DL) and Encapsulation Efficiency (EE):

  • DL (%) = (Total amount of drug - Amount of free drug) / Total weight of nanoparticles * 100

  • EE (%) = (Total amount of drug - Amount of free drug) / Total amount of drug * 100

Protocol 3: In Vitro Drug Release Study

This protocol evaluates the thermo-responsive release of doxorubicin from the docosane SLNs.

Materials:

• Doxorubicin-loaded docosane SLN dispersion

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis membrane (e.g., MWCO 12-14 kDa)

• Shaking water bath

Procedure:

• Place a known volume (e.g., 1 mL) of the SLN dispersion into a dialysis bag.

• Seal the dialysis bag and immerse it in a known volume (e.g., 50 mL) of pre-warmed PBS (pH 7.4) in a beaker.

• Place the beaker in a shaking water bath set to two different temperatures for separate experiments: 37°C (physiological temperature) and 45°C (mild hyperthermia).

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a sample (e.g., 1 mL) from the release medium and replace it with an equal volume of fresh, pre-warmed PBS to maintain sink conditions.

• Analyze the concentration of doxorubicin in the collected samples using a suitable analytical method.

• Calculate the cumulative percentage of drug released at each time point.

Visualizations

Caption: Experimental workflow for docosane SLNs.

Caption: Thermo-responsive drug release from docosane.

Caption: Doxorubicin's mechanism of action.

Protocols for Preparing Docosane Thin Films for Material Science

Introduction

Docosane (n-C22H46), a long-chain alkane, is a promising material for various applications in material science, including phase change materials for thermal energy storage, organic electronics, and as a model system for studying crystallization phenomena in polymers. The performance of docosane in these applications is highly dependent on the morphology and crystal structure of the thin films. This document provides detailed protocols for the preparation of docosane thin films using three common deposition techniques: Physical Vapor Deposition (PVD), Spin Coating, and the Langmuir-Blodgett (LB) technique. These protocols are intended for researchers, scientists, and drug development professionals.

Comparative Data of Deposition Techniques

The choice of deposition technique significantly influences the properties of the resulting docosane thin films. The following table summarizes key quantitative parameters and characteristics associated with each method.

Parameter	Physical Vapor Deposition (Thermal Evaporation)	Spin Coating	Langmuir-Blodgett Technique
Precursor/Material	High-purity (99%+) docosane powder/pellets	Docosane solution in a volatile solvent (e.g., chloroform (B151607), toluene)	Docosane solution in a volatile, water-insoluble solvent (e.g., chloroform)
Typical Film Thickness	Nanometers to micrometers	10 nm to several micrometers[1]	Monolayer (approx. 2.5 nm) to multilayers
Deposition Rate/Speed	0.1 - 1 nm/s[2]	1000 - 6000 rpm[3]	1 - 10 mm/min (dipping speed)
Substrate Temperature	Room temperature to slightly elevated	Room temperature	Room temperature
Operating Pressure	High vacuum (10⁻⁵ to 10⁻⁶ Torr)[4][5]	Atmospheric pressure	Atmospheric pressure
Solution Concentration	N/A	0.5 - 5.0 mg/mL[6]	~1 mg/mL[7]
Film Uniformity	Can be uniform over large areas with substrate rotation	Generally good, but can have edge effects[3]	Excellent, highly ordered molecular layers
Control over Thickness	Precise, via deposition time and rate monitoring	Good, controlled by spin speed and solution concentration[8]	Excellent, layer-by-layer deposition
Morphology	Polycrystalline, grain size depends on deposition rate and substrate temperature	Can range from amorphous to crystalline depending on solvent evaporation rate	Highly ordered, crystalline domains

Experimental Protocols

Physical Vapor Deposition (PVD) - Thermal Evaporation

Thermal evaporation is a PVD method where a material is heated in a vacuum chamber until it evaporates and deposits onto a substrate.[5][9] This technique is capable of producing high-purity thin films.[9]

Materials and Equipment:

• High-purity (>99%) docosane powder

• Substrates (e.g., silicon wafers, glass slides)

• Thermal evaporation system with a high-vacuum chamber (target pressure < 10⁻⁵ Torr)[4]

• Tungsten boat or crucible

• Quartz crystal microbalance (QCM) for thickness monitoring

• Substrate holder with rotation capabilities

• Cleaning agents for substrates (e.g., acetone, isopropanol, deionized water)

Protocol:

• Substrate Preparation: a. Thoroughly clean the substrates by sonicating in acetone, isopropanol, and deionized water for 15 minutes each. b. Dry the substrates with a stream of dry nitrogen gas. c. Optional: Perform a plasma cleaning step to remove any residual organic contaminants.

• System Preparation: a. Place the tungsten boat containing the docosane powder into the evaporation source holder within the vacuum chamber. b. Mount the cleaned substrates onto the substrate holder. c. Evacuate the chamber to a base pressure of at least 10⁻⁵ Torr.[4]

• Deposition: a. Once the desired vacuum is reached, begin heating the tungsten boat by gradually increasing the current. b. Monitor the deposition rate and film thickness using the QCM. A typical deposition rate for organic materials is in the range of 0.1-1 nm/s.[2] c. Rotate the substrate holder during deposition to ensure film uniformity. d. Continue the deposition until the desired film thickness is achieved.

• Post-Deposition: a. Turn off the heating source and allow the system to cool down. b. Vent the chamber with an inert gas (e.g., nitrogen) back to atmospheric pressure.[2] c. Remove the coated substrates for characterization.

Spin Coating

Spin coating is a widely used technique for depositing uniform thin films from a solution.[8] The process involves dispensing a solution onto a spinning substrate, where centrifugal force spreads the liquid.[8]

Materials and Equipment:

• Docosane

• Volatile solvent (e.g., chloroform, toluene)

• Substrates (e.g., silicon wafers, glass slides)

• Spin coater

• Hot plate

• Micropipette

• Cleaning agents for substrates

Protocol:

• Solution Preparation: a. Prepare a docosane solution of the desired concentration (e.g., 0.5 to 5.0 mg/mL) in a suitable solvent like chloroform or toluene.[6] b. Gently heat and stir the solution if necessary to ensure the docosane is fully dissolved.

• Substrate Preparation: a. Clean the substrates as described in the PVD protocol.

• Deposition: a. Place the cleaned substrate on the chuck of the spin coater and ensure it is centered. b. Dispense a small amount of the docosane solution onto the center of the substrate using a micropipette. c. Start the spin coater. A two-step process is common: a low-speed spread cycle (e.g., 500 rpm for 10 seconds) followed by a high-speed spin cycle (e.g., 1000-6000 rpm for 30-60 seconds) to achieve the desired thickness.[3] The final film thickness is inversely proportional to the square root of the spin speed.[8]

• Post-Deposition: a. After the spin coating process is complete, the film may still contain residual solvent. b. Gently heat the coated substrate on a hot plate at a temperature below the melting point of docosane (~44 °C) to evaporate any remaining solvent. c. Allow the substrate to cool to room temperature before characterization.

Langmuir-Blodgett (LB) Technique

The Langmuir-Blodgett technique allows for the deposition of highly organized, one-molecule-thick layers (monolayers) onto a solid substrate.[10][11]

Materials and Equipment:

• Docosane

• Volatile, water-insoluble solvent (e.g., chloroform)

• Langmuir-Blodgett trough with movable barriers and a surface pressure sensor (Wilhelmy plate)

• Substrates (hydrophilic, e.g., glass, silicon)

• Microsyringe

• Ultra-pure water (subphase)

Protocol:

• Trough Preparation: a. Thoroughly clean the LB trough and barriers. b. Fill the trough with ultra-pure water. c. Clean the water surface by aspiration until the surface pressure reading is stable and close to zero.

• Monolayer Formation: a. Prepare a dilute solution of docosane in chloroform (e.g., 1 mg/mL).[7] b. Using a microsyringe, carefully spread the docosane solution dropwise onto the water surface.[9] c. Allow the solvent to evaporate completely (typically 15-20 minutes).

• Isotherm Measurement: a. Compress the monolayer by moving the barriers at a constant rate while monitoring the surface pressure. This generates a surface pressure-area (π-A) isotherm, which shows the different phases of the monolayer.[6][10]

• Deposition: a. Compress the monolayer to a desired surface pressure, typically in the "solid" or condensed phase of the isotherm, to ensure a stable film for transfer.[10] A typical deposition pressure for fatty acids is between 10 and 40 mN/m. b. Immerse the hydrophilic substrate vertically into the subphase before compressing the monolayer to the target pressure. c. Withdraw the substrate slowly and at a constant speed (e.g., 1-10 mm/min) through the monolayer. The monolayer will transfer onto the substrate. d. For multilayer deposition, repeat the dipping and withdrawing process.

Characterization of Docosane Thin Films

The prepared thin films should be characterized to determine their morphology, crystal structure, and thickness.

• Atomic Force Microscopy (AFM): AFM is used to visualize the surface topography and morphology of the thin films at the nanoscale, providing information on grain size, roughness, and defects.[12][13]

• X-ray Diffraction (XRD): XRD is employed to determine the crystal structure, orientation, and degree of crystallinity of the docosane films.[10] Grazing-incidence XRD (GIXD) is particularly useful for thin film analysis.

Visualizations

Overall workflow for docosane thin film preparation and characterization.

Detailed workflow for the Physical Vapor Deposition (PVD) process.

Detailed workflow for the Spin Coating process.

Detailed workflow for the Langmuir-Blodgett (LB) deposition process.

References

• 1. diyhpl.us [diyhpl.us]
• 2. fxpvd.com [fxpvd.com]
• 3. techno-press.org [techno-press.org]
• 4. korvustech.com [korvustech.com]
• 5. vaccoat.com [vaccoat.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. sfu.ca [sfu.ca]
• 8. ossila.com [ossila.com]
• 9. An Introduction to Thermal Evaporation Deposition in Thin Film Technology [rdmathis.com]
• 10. A systematic approach for quantitative orientation and phase fraction analysis of thin films through grazing-incidence X-ray diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. louisville.edu [louisville.edu]
• 12. spectraresearch.com [spectraresearch.com]
• 13. AFM Nanotribomechanical Characterization of Thin Films for MEMS Applications - PMC [pmc.ncbi.nlm.nih.gov]

Docosane: Applications in Lubricants and Industrial Processes

Docosane (C22H46) is a linear long-chain alkane recognized for its unique thermal properties and potential as a specialty chemical in various industrial applications. Its primary uses are centered on its function as a phase change material (PCM) for thermal energy storage and as a potential additive in advanced lubricant formulations. This document provides detailed application notes and experimental protocols for researchers and scientists exploring the utility of docosane.

Application Notes

Docosane as a Phase Change Material (PCM)

Docosane is highly valued as an organic PCM due to its high latent heat of fusion and a phase transition temperature suitable for low-temperature thermal energy storage.[1][2] Its melting point, which is in the range of human comfort and electronic device operation, makes it ideal for applications in smart textiles, passive cooling of electronics, and solar energy systems.[1][2]

• Mechanism of Action : As a PCM, docosane absorbs and stores large amounts of thermal energy at a nearly constant temperature as it transitions from a solid to a liquid state (melts). This stored latent heat is released back into the environment when the temperature drops, and the material solidifies. This process allows for effective thermal regulation.

• Key Applications :

  • Thermal Regulating Fabrics : Microencapsulated docosane can be embedded into textiles to create fabrics that actively manage temperature, absorbing body heat when the wearer is hot and releasing it when they are cold.[2]

  • Passive Cooling of Electronics : By incorporating docosane into heat sinks, it can absorb waste heat from electronic components, preventing overheating and improving device reliability.[1][2]

  • Solar Thermal Energy Storage : Docosane is used in systems that capture and store solar energy for later use, such as in solar space heating.[1][2]

• Encapsulation : To be used effectively in many systems, docosane is often microencapsulated.[3][4] This involves enclosing nano- or micro-sized droplets of docosane within a stable polymer shell (e.g., polyurethane or organosilica).[1][3] Encapsulation contains the liquid phase, prevents leakage, and increases the surface area for improved heat transfer.[4]

Docosane in Lubricant Formulations

Due to its long carbon chain, n-docosane has applications as an additive in industrial lubricants and greases.[5] While not a conventional primary lubricant, its properties as a long-chain alkane suggest its utility in specialized scenarios requiring enhanced boundary lubrication.

• Mechanism of Action : In lubricant formulations, long-chain alkanes like docosane can function as boundary lubricity additives.[6] Below its melting point, docosane can exist as a solid particle dispersed within a base oil. These solid particles can form a protective, sacrificial lubricating film between moving surfaces under high-load, low-speed conditions, minimizing direct metal-to-metal contact and reducing wear. The long, straight-chain molecules can adsorb onto metal surfaces, creating a barrier that reduces friction.

• Potential Applications :

  • Grease and Paste Formulations : As a solid lubricant component, docosane can be formulated into greases to enhance their load-carrying capacity and prevent scuffing and wear.

  • High-Temperature Viscosity Modification : Above its melting point, docosane becomes a viscous liquid. This property could be leveraged in applications where maintaining lubricant viscosity at elevated temperatures is critical.

  • Metalworking Fluids : Long-chain alkanes are used in drawing and stamping applications, where their high viscosity provides tenacity to the lubricant film.[5]

Quantitative Data Presentation

The physical and thermal properties of docosane are summarized below. These characteristics are critical for its application as both a PCM and a lubricant additive.

Property	Value	Source(s)
Chemical Formula	C22H46	[3]
Molecular Weight	310.61 g/mol
Appearance	Colorless/White Crystalline Solid	[3]
Melting Point	42-45 °C (108-113 °F)	[3]
Boiling Point	369 °C (696 °F)	[3]
Density (Solid)	~0.794 g/cm³ at 20 °C
Latent Heat of Fusion	~249 kJ/kg (249 J/g)	[4]
Flash Point	113 °C (235 °F)
Solubility	Insoluble in water; Soluble in organic solvents	[3]

Experimental Protocols

Protocol 1: Evaluation of Docosane as a Phase Change Material

This protocol details the characterization of docosane's thermal properties using Differential Scanning Calorimetry (DSC), a standard technique for evaluating PCMs.

Objective : To determine the melting temperature and latent heat of fusion of docosane.

Materials & Equipment :

• N-Docosane (99% purity)

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

• Crimping press for sealing pans

• Inert gas supply (Nitrogen or Argon)

• Microbalance

Procedure :

• Sample Preparation :

  • Using a microbalance, accurately weigh 5-10 mg of n-docosane directly into a hermetic aluminum DSC pan.

  • Place a lid on the pan and seal it using a crimping press. Ensure a hermetic seal to prevent any loss of material during heating.

  • Prepare an identical empty, sealed pan to be used as a reference.

• DSC Instrument Setup :

  • Place the prepared sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with an inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 50 mL/min) to provide an inert atmosphere.

• Thermal Program :

  • Equilibrate the sample at a temperature well below the expected melting point, for example, 0 °C.

  • Hold isothermally for 5 minutes to ensure thermal stability.

  • Ramp the temperature up to a point well above the expected melting point, for example, 80 °C, at a controlled heating rate (e.g., 10 °C/min).

  • Cool the sample back down to the starting temperature (0 °C) at the same controlled rate (10 °C/min).

  • Perform a second heating and cooling cycle under the same conditions to ensure thermal history is removed and to check for reproducibility.

• Data Analysis :

  • Analyze the heat flow versus temperature curve (thermogram) from the second heating cycle.

  • The melting event will appear as an endothermic peak.

  • Determine the onset temperature (start of melting) and the peak temperature (melting point).

  • Integrate the area under the melting peak to calculate the latent heat of fusion (ΔHm) in Joules per gram (J/g).

Protocol 2: Evaluation of Docosane as a Boundary Lubricant Additive

This protocol describes a method for evaluating the effect of docosane as a solid additive on the tribological performance of a lubricating grease using a four-ball tester.

Objective : To measure the impact of docosane on the coefficient of friction and wear resistance of a base grease.

Materials & Equipment :

• Base grease (e.g., Lithium complex grease)

• N-Docosane powder (micronized)

• Four-ball tribometer

• Standard steel test balls (e.g., AISI 52100 steel)

• High-frequency reciprocating rig (optional, for sliding wear tests)

• Optical microscope or profilometer for wear scar measurement

• Ultrasonic bath and solvents (e.g., heptane, acetone) for cleaning

Procedure :

• Lubricant Formulation :

  • Prepare a control sample using only the base grease.

  • Prepare a test sample by dispersing a specific concentration of micronized docosane powder (e.g., 1% by weight) into the base grease.

  • Use a mechanical stirrer or three-roll mill to ensure a uniform and stable dispersion of the docosane particles.

• Four-Ball Wear Test (ASTM D4172) :

  • Thoroughly clean four new steel balls with solvents in an ultrasonic bath and allow them to dry completely.

  • Secure three balls in the test cup of the four-ball tester. Fill the cup with the test lubricant (either control or docosane-enhanced grease) until the balls are covered.

  • Lock the fourth ball into the upper chuck.

  • Assemble the test cup into the machine.

  • Set the test parameters. A typical condition for grease is:

    • Load: 40 kgf (392 N)

    • Speed: 1200 rpm

    • Temperature: 75 °C

    • Duration: 60 minutes

  • Run the test. The machine will record the frictional torque throughout the test.

  • After the test, disassemble the apparatus, retrieve the three lower balls, and clean them with solvent.

• Data Analysis :

  • Coefficient of Friction : Calculate the average coefficient of friction from the frictional torque data recorded during the test.

  • Wear Scar Measurement : Using an optical microscope, measure the diameter of the wear scars on the three stationary balls in two perpendicular directions. Calculate the average wear scar diameter (WSD).

  • Comparison : Compare the average coefficient of friction and the average WSD of the docosane-enhanced grease with the control base grease. A lower coefficient of friction and a smaller WSD indicate improved lubricating performance.[7]

Visualizations

The following diagrams illustrate key concepts related to docosane's applications.

Docosane's thermal energy storage mechanism as a Phase Change Material (PCM).

Experimental workflow for evaluating docosane as a lubricant additive.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. New polyurethane/docosane microcapsules as phase-change materials for thermal energy storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. formulation.org.uk [formulation.org.uk]
• 5. Metalworking Fluid Additives — Dover Chemical Corporation [doverchem.com]
• 6. stle.org [stle.org]
• 7. jurnaltribologi.mytribos.org [jurnaltribologi.mytribos.org]

Application Notes and Protocols for Incorporating Docosane into Building Materials for Thermal Regulation

Introduction

Buildings are significant consumers of energy, with a substantial portion dedicated to heating, ventilation, and air conditioning (HVAC) systems. To enhance energy efficiency, passive thermal regulation strategies are of paramount importance. Phase Change Materials (PCMs) offer a compelling solution by storing and releasing large amounts of thermal energy at a nearly constant temperature during their phase transition.

N-docosane is an organic paraffin-based PCM with a melting point suitable for thermal regulation in building envelopes.[1][2] By absorbing heat from the surroundings as it melts (e.g., during a hot day) and releasing that heat as it solidifies (e.g., during a cool night), docosane can help stabilize indoor temperatures, reduce peak energy demand, and lower overall energy consumption. These notes provide a comprehensive overview and detailed protocols for the incorporation and characterization of docosane in building materials for researchers and materials scientists.

Properties of N-Docosane as a Phase Change Material

N-docosane (C22H46) is a promising PCM due to its high latent heat of fusion, chemical stability, and non-corrosive nature. Its thermal properties make it suitable for applications in passive cooling and solar space heating.[1] A summary of its key physical and thermal properties is presented in Table 1.

Table 1: Thermophysical Properties of N-Docosane

Property	Value	Reference(s)
Melting Point	41-44 °C	[2][3]
Latent Heat of Fusion	244-256 kJ/kg	[2][4]
Density (Solid)	~0.794 g/cm³	[1]
Thermal Conductivity (Solid)	~0.49 W/(m·K)	[5]
Thermal Conductivity (Liquid)	~0.15 W/(m·K)	[6]
Specific Heat Capacity	~2.2 J/(g·K)	[7]

Mechanism of Thermal Regulation

The fundamental principle of using docosane in building materials is based on latent heat storage. During the day, as the ambient temperature rises above docosane's melting point, the PCM absorbs heat from the building's interior, transitioning from a solid to a liquid state. This process effectively cools the indoor environment. At night, as the temperature drops, the docosane releases the stored heat back into the space as it solidifies, providing warmth.

Caption: Thermal energy storage and release cycle of docosane in building materials.

Protocols for Incorporation

To be effectively used in building materials, docosane must be contained to prevent leakage when in its liquid state and to ensure long-term stability. The primary methods are microencapsulation and the creation of form-stable composites.

Protocol 1: Microencapsulation of Docosane via In-Situ Polymerization

Microencapsulation involves coating small droplets of docosane with a protective polymer shell. This method allows the PCM to be mixed into materials like paints, plasters, or concrete without leakage. This protocol is adapted from procedures for preparing microcapsules with a polymer shell.[8][9]

Materials & Equipment:

• N-docosane (core material)

• Titanium dioxide (TiO2) or Melamine-formaldehyde (shell precursors)

• Emulsifier (e.g., Sodium dodecyl sulfate, SDS)

• Deionized water

• Beakers, magnetic stirrer, ultrasonic processor

• pH meter and adjustment solutions (e.g., HCl, NH3(aq))

• Filtration apparatus, vacuum oven

Procedure:

• Emulsion Preparation:

  • Prepare an aqueous solution of the emulsifier (e.g., 0.40% SDS in deionized water).[8]

  • Add 4g of docosane to 50 mL of the emulsifier solution.[10]

  • Heat the mixture to 60°C (above docosane's melting point) and stir vigorously (e.g., 2500 rpm) for 30 minutes to form a coarse oil-in-water (o/w) emulsion.[10]

  • Sonicate the emulsion for 10 minutes to reduce droplet size and improve stability.[8][10]

• Shell Formation (In-situ Polymerization):

  • For a TiO2 shell: Adjust the pH of the emulsion to 3.5.[8] Slowly add the titanium precursor (e.g., tetrabutyl titanate) to the emulsion under continuous stirring. The precursor will hydrolyze at the oil-water interface, forming a TiO2 shell around the docosane droplets.[8]

  • For a polymer shell (e.g., Polyurethane): Prepare the shell-forming monomers separately.[1] Add the isocyanate component to the docosane (oil phase) before emulsification. Add the polyol component to the aqueous phase. Once the emulsion is stable, initiate polymerization by adjusting temperature or adding a catalyst, causing the shell to form at the droplet interface.

• Curing and Harvesting:

  • Allow the reaction to proceed for 4 hours at 60°C with continuous stirring to ensure complete shell formation.[11]

  • Cool the suspension to room temperature.

  • Filter the microcapsules from the suspension.

  • Wash the collected microcapsules with hot water and ethanol (B145695) to remove any unencapsulated docosane and unreacted monomers.[10]

• Drying:

  • Dry the washed microcapsules in a vacuum oven overnight at a temperature below the shell's degradation point (e.g., 80°C) to remove residual moisture.[10]

Protocol 2: Fabrication of Form-Stable Composite PCM (FS-CPCM)

Form-stable PCMs are composites where the PCM is physically entrapped within the porous network of a supporting material, preventing leakage through capillary forces and surface tension. Expanded graphite (B72142) (EG) is an excellent support material due to its high porosity and thermal conductivity.[2]

Materials & Equipment:

• N-docosane

• Expandable graphite

• Muffle furnace, beakers, magnetic stirrer with hotplate

• Analytical balance, vacuum oven

Procedure:

• Preparation of Expanded Graphite (EG):

  • Place a known quantity of expandable graphite in a crucible.

  • Heat the crucible rapidly in a muffle furnace to 900°C and maintain for 60 seconds to achieve maximum expansion.[2]

  • Allow the resulting EG to cool to room temperature.

• Composite Fabrication (Melt Impregnation):

  • Melt a pre-weighed amount of docosane in a beaker at 80°C.[2]

  • Add the prepared EG to the molten docosane to achieve the desired mass fraction (e.g., 5-20 wt% EG).[2]

  • Stir the mixture thoroughly for an extended period (e.g., 3 hours) at 80°C to ensure complete impregnation of the docosane into the porous structure of the EG.[2]

• Cooling and Solidification:

  • Remove the beaker from the heat and allow the composite material to cool to room temperature, resulting in a solid, form-stable block.

  • The resulting FS-CPCM can be crushed into powders or granules for incorporation into building materials like concrete or plaster.

Protocols for Characterization

Protocol 3: Thermal Properties Analysis via Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for measuring the thermal properties of PCMs, including melting temperature and latent heat of fusion.[12][13]

Materials & Equipment:

• DSC instrument (e.g., TA Instruments Q200)[12]

• Hermetic aluminum pans and lids

• Crimping press for pans

• Analytical balance (accuracy ±0.01 mg)

• Nitrogen gas supply for purging

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the docosane-containing sample (e.g., microcapsules, FS-CPCM) into an aluminum DSC pan.[14]

  • Record the exact mass.

  • Hermetically seal the pan using the crimping press.

  • Prepare an empty, sealed aluminum pan to be used as a reference.[12]

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the cell with nitrogen gas (e.g., 50 mL/min) to maintain an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 20°C).

  • Ramp the temperature up at a controlled rate (e.g., 5-10°C/min) to a temperature well above the melting point (e.g., 70°C).[12]

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample back down to the starting temperature at the same rate.

  • Perform a second heating/cooling cycle to erase any prior thermal history of the material.

• Data Analysis:

  • From the second heating curve, determine the onset and peak melting temperatures.

  • Integrate the area of the melting peak to calculate the latent heat of fusion (ΔHm) in J/g.

  • Similarly, analyze the cooling curve to determine solidification temperature and latent heat of solidification (ΔHc).

Caption: Experimental workflow for developing and testing docosane-enhanced building materials.

Performance Data of Docosane-Enhanced Materials

The incorporation of docosane can alter the properties of the host building material. It is crucial to quantify these changes to ensure the final product meets performance and safety standards.

Table 2: Example Performance Data for Docosane Composites

Composite Material	PCM Content (wt%)	Thermal Conductivity (W/(m·K))	Latent Heat (J/g)	Effect on Compressive Strength	Reference(s)
Docosane/Expanded Graphite	10% EG	1.383	243.8	Not applicable	[2][6]
Docosane/Spongy Graphene	~0.3% Graphene	> 2x increase vs pure docosane	262.8	Not applicable	[4]
Docosane-Organosilica Microcapsules in Epoxy/Carbon Laminate	10% Microcapsules	-	143 (for capsules)	Decrease in flexural strength	[10]
Docosane in Gypsum Board	25%	~0.22	~45	~20% decrease	Generic Data

Note: Data is compiled from various sources and specific values will depend heavily on the exact composition and fabrication method.

Conclusion

N-docosane is a highly effective phase change material for thermal regulation in building applications. Proper incorporation through methods like microencapsulation or the creation of form-stable composites is essential for its successful implementation. The protocols outlined in these notes provide a foundational framework for researchers to fabricate and characterize docosane-enhanced building materials. Rigorous testing of thermal, mechanical, and long-term performance is critical to optimizing these materials for energy-efficient buildings.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. formulation.org.uk [formulation.org.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. psecommunity.org [psecommunity.org]
• 9. Encapsulation of n-docosane with melamine formaldehyde shell, silver reduction by in situ polymerization and fabric application | AVESİS [avesis.cu.edu.tr]
• 10. mdpi.com [mdpi.com]
• 11. Docosane-Organosilica Microcapsules for Structural Composites with Thermal Energy Storage/Release Capability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Differential Scanning Calorimetry Test, T-history Method Experiment [ebrary.net]
• 13. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 14. web.williams.edu [web.williams.edu]

Preparation of Docosane Emulsions and Suspensions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane, a saturated hydrocarbon with the chemical formula C22H46, presents a promising lipophilic material for the development of drug delivery systems such as emulsions and suspensions. Its solid state at room temperature (melting point: 42-45 °C) makes it a suitable candidate for the formulation of solid lipid nanoparticles (SLNs), a type of solid-state emulsion, and for the preparation of stable suspensions.[1][2] These formulations can enhance the bioavailability of poorly water-soluble drugs, provide controlled release, and offer good physiological tolerance.[3][4]

This document provides detailed application notes and protocols for the preparation of docosane-based emulsions (specifically nanoemulsions and solid lipid nanoparticles) and suspensions. The methodologies described are based on established techniques for lipid-based drug delivery systems and can be adapted for specific research and development needs.

Data Presentation: Physicochemical Characterization

The following tables summarize typical quantitative data for solid lipid nanoparticles (SLNs) prepared with long-chain lipids similar to docosane. These values should be considered as a starting point for the development and characterization of docosane-based formulations, as optimal parameters will depend on the specific drug, surfactants, and process variables used.

Table 1: Formulation Parameters and Physicochemical Properties of Solid Lipid Nanoparticles (SLNs)

Formulation Code	Lipid (Docosane) Concentration (% w/v)	Surfactant(s)	Surfactant Concentration (% w/v)	Average Particle Size (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD
D-SLN-01	5	Poloxamer 188	2.5	150.2 ± 3.5	0.21 ± 0.02	-25.3 ± 1.8
D-SLN-02	10	Tween 80	3.0	210.8 ± 5.1	0.28 ± 0.03	-18.7 ± 2.1
D-SLN-03	5	Soy Lecithin	2.0	180.5 ± 4.2	0.25 ± 0.02	-35.1 ± 2.5

Note: Data are representative examples based on similar long-chain lipids and should be experimentally determined for docosane formulations.

Table 2: Stability of Docosane-Based Solid Lipid Nanoparticles (SLNs) under Storage

Formulation Code	Storage Condition	Time (days)	Average Particle Size (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD
D-SLN-01	4 °C	0	150.2 ± 3.5	0.21 ± 0.02	-25.3 ± 1.8
30	155.6 ± 4.0	0.23 ± 0.03	-24.9 ± 2.0
90	162.1 ± 4.8	0.26 ± 0.04	-23.5 ± 2.2
D-SLN-01	25 °C	0	150.2 ± 3.5	0.21 ± 0.02	-25.3 ± 1.8
30	175.4 ± 6.2	0.35 ± 0.05	-20.1 ± 2.8
90	210.9 ± 8.5	0.42 ± 0.06	-15.7 ± 3.1

Note: Stability data is illustrative. Actual stability will depend on the specific formulation and storage conditions.

Experimental Protocols

Protocol 1: Preparation of Docosane Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization (Hot Homogenization Technique)

This method is suitable for thermostable drugs and involves emulsifying a molten lipid phase in a hot aqueous surfactant solution, followed by high-pressure homogenization and subsequent cooling to form solid nanoparticles.[1][5]

Materials:

• Docosane

• Lipophilic drug (optional)

• Surfactant (e.g., Poloxamer 188, Tween 80, Soy Lecithin)

• Purified water

• High-shear mixer (e.g., Ultra-Turrax)

• High-pressure homogenizer

Procedure:

• Preparation of the Lipid Phase:

  • Melt the docosane by heating it to 5-10 °C above its melting point (approximately 50-55 °C).

  • If applicable, dissolve the lipophilic drug in the molten docosane with continuous stirring until a homogenous mixture is obtained.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase under high-shear mixing (e.g., 8000 rpm for 5-10 minutes) to form a coarse oil-in-water (o/w) pre-emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization.

  • Homogenize for 3-5 cycles at a pressure of 500-1500 bar. The temperature should be maintained above the melting point of docosane throughout the homogenization process.[1]

• Cooling and Solidification:

  • Cool the resulting hot nanoemulsion to room temperature or below (e.g., in an ice bath) under gentle stirring. This allows the docosane to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Analyze the resulting SLN dispersion for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Examine the morphology of the SLNs using transmission electron microscopy (TEM) or scanning electron microscopy (SEM).

Protocol 2: Preparation of Docosane Nanoemulsions by Solvent Diffusion Method

This low-energy method is suitable for thermolabile drugs and relies on the spontaneous diffusion of a water-miscible solvent from the organic phase into the aqueous phase, leading to the formation of nano-sized droplets.[6][7]

Materials:

• Docosane

• Lipophilic drug (optional)

• Water-miscible organic solvent (e.g., ethanol, acetone)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Co-surfactant (e.g., Transcutol P, propylene (B89431) glycol) (optional)

• Purified water

Procedure:

• Preparation of the Organic Phase:

  • Dissolve docosane and the lipophilic drug (if applicable) in the water-miscible organic solvent.

  • Add the surfactant (and co-surfactant, if used) to this solution and mix until a clear solution is obtained.

• Preparation of the Aqueous Phase:

  • Prepare an aqueous solution, which can be purified water or a buffer.

• Nanoemulsion Formation:

  • Inject the organic phase into the aqueous phase at a controlled rate under moderate magnetic stirring.

  • The rapid diffusion of the solvent into the aqueous phase leads to the spontaneous formation of a nanoemulsion.

• Solvent Removal:

  • Remove the organic solvent from the nanoemulsion, typically by evaporation under reduced pressure (e.g., using a rotary evaporator).

• Characterization:

  • Determine the droplet size, PDI, and zeta potential of the nanoemulsion using DLS.

  • Assess the morphology of the nanoemulsion droplets using TEM.

Protocol 3: Preparation of a Simple Docosane Suspension for In Vitro Studies

This protocol describes the preparation of a basic docosane suspension, which can be used for preliminary in vitro drug release or dissolution studies.

Materials:

• Docosane powder

• Suspending agent (e.g., carboxymethyl cellulose, hydroxypropyl methylcellulose)

• Wetting agent (e.g., a small amount of surfactant like Tween 80)

• Purified water or buffer solution

• Mortar and pestle or a homogenizer

Procedure:

• Particle Size Reduction (if necessary):

  • If the initial docosane powder has large particles, reduce the particle size by micronization using a mortar and pestle or a suitable milling technique.

• Preparation of the Suspending Vehicle:

  • Disperse the suspending agent in the purified water or buffer solution with continuous stirring until a uniform viscous vehicle is formed.

• Wetting the Docosane Powder:

  • In a separate container, form a paste by adding a small amount of the suspending vehicle containing the wetting agent to the docosane powder. Mix thoroughly to ensure all the powder is wetted.

• Formation of the Suspension:

  • Gradually add the remaining suspending vehicle to the docosane paste with continuous stirring or homogenization until a uniform suspension is obtained.

• Characterization and Stability Assessment:

  • Visually inspect the suspension for uniformity and any signs of aggregation.

  • Determine the particle size distribution using laser diffraction or optical microscopy.

  • Assess the sedimentation rate by allowing the suspension to stand undisturbed and measuring the volume of the sediment over time.

  • Evaluate the redispersibility of the suspension by gentle shaking after sedimentation.

Visualizations

Caption: Workflow for preparing Docosane SLNs via hot high-pressure homogenization.

Caption: Workflow for preparing Docosane Nanoemulsions via the solvent diffusion method.

Caption: Logical relationship for optimizing docosane nanoparticle formulation.

References

• 1. mdpi.com [mdpi.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. ijrpas.com [ijrpas.com]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A brief review on solid lipid nanoparticles: part and parcel of contemporary drug delivery systems - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Docosane in the Formulation of Temperature-Sensitive Coatings for Controlled Drug Release

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane, a long-chain alkane, is a phase-change material (PCM) with a melting point conveniently near physiological temperatures, making it an excellent candidate for the formulation of temperature-sensitive coatings for controlled drug delivery. Its sharp solid-liquid phase transition allows for a "triggerable" release mechanism. Below its melting point, docosane is a solid, crystalline wax that can effectively encapsulate and trap therapeutic agents within a coating matrix. Upon a localized increase in temperature to its melting point (approximately 42-44°C), docosane transitions to a liquid state. This phase change increases the permeability of the coating, facilitating the release of the embedded drug. This on-demand release capability is highly desirable for targeted therapies, minimizing systemic side effects and enhancing therapeutic efficacy.

These application notes provide a comprehensive overview and detailed protocols for the formulation, characterization, and evaluation of docosane-based temperature-sensitive coatings for drug delivery applications.

Principle of Action: Docosane-Based Temperature-Triggered Release

The fundamental principle behind the use of docosane in temperature-sensitive coatings is its reversible solid-liquid phase transition.[1] When incorporated into a coating formulation, docosane acts as a thermo-responsive gatekeeper.

• Below Melting Point (Storage/Inactive State): In its solid, crystalline state, docosane forms a relatively impermeable barrier within the coating, effectively entrapping the active pharmaceutical ingredient (API).[1]

• At or Above Melting Point (Active Release State): When the local temperature is raised to the melting point of docosane, it undergoes an endothermic phase transition to a liquid state. This transition creates micro-channels or increases the overall permeability of the coating, allowing the entrapped API to diffuse out and be released into the surrounding environment.

This mechanism allows for pulsatile or on-demand drug release, which can be triggered by external stimuli such as focused ultrasound, radiofrequency, or infrared light, or by localized hyperthermia associated with certain pathological conditions.

Data Presentation: Physicochemical Properties of Docosane

The successful formulation of temperature-sensitive coatings relies on the well-defined thermal properties of the phase-change material. The following table summarizes the key thermophysical properties of n-docosane.

Property	Value	Unit	Significance in Formulation
Melting Point	42 - 44	°C	Defines the trigger temperature for drug release.[2]
Latent Heat of Fusion	~249	kJ/kg	High latent heat allows for significant energy absorption at the phase transition temperature, providing a sharp and efficient release trigger.[2]
Density (Solid)	~0.794	g/cm³	Important for calculating loading capacity and coating density.
Thermal Conductivity (Solid)	~0.4	W/(m·K)	Influences the rate of heat transfer into the coating to trigger the phase change.
Thermal Conductivity (Liquid)	~0.15	W/(m·K)	Affects heat dissipation after the phase change.

Experimental Protocols

Protocol 1: Microencapsulation of Docosane

To prevent the leakage of liquid docosane above its melting point and to ensure a uniform dispersion within a coating matrix, it is often encapsulated in a stable shell material.[3] This protocol describes the encapsulation of docosane in an organosilica shell via in-situ polymerization in an oil-in-water emulsion.[4][5]

Materials:

• n-Docosane

• Methyltriethoxysilane (MTES)

• Cetyltrimethylammonium bromide (CTAB)

• Absolute Ethanol (B145695)

• Distilled Water

Equipment:

• High-shear homogenizer

• Ultrasonic processor

• Magnetic stirrer with heating plate

• Centrifuge

• Freeze-dryer

• Scanning Electron Microscope (SEM)

• Differential Scanning Calorimeter (DSC)

Procedure:

• Emulsion Preparation:

  • Prepare an aqueous solution of CTAB (e.g., 0.1% w/v) in distilled water.

  • Add n-docosane to the CTAB solution at a temperature above its melting point (e.g., 50°C). The ratio of docosane to the aqueous phase can be varied to control the final microcapsule size.

  • Homogenize the mixture at high speed (e.g., 5000 rpm) for 30 minutes to form a coarse oil-in-water emulsion.

  • Further reduce the droplet size by sonicating the emulsion for 10-15 minutes.

• Shell Formation (In-situ Polymerization):

  • While stirring the emulsion, slowly add a solution of MTES in ethanol. The amount of MTES will determine the shell thickness.

  • Continue stirring the mixture at a controlled temperature (e.g., 50°C) for several hours (e.g., 4-6 hours) to allow for the hydrolysis and condensation of MTES at the oil-water interface, forming the organosilica shell.

• Purification and Drying:

  • Collect the formed microcapsules by centrifugation.

  • Wash the microcapsules repeatedly with distilled water and ethanol to remove any unreacted precursors and surfactant.

  • Freeze-dry the purified microcapsules to obtain a fine powder.

• Characterization:

  • Analyze the morphology and size distribution of the microcapsules using SEM.

  • Confirm the core-shell structure and determine the thermal properties (melting point and latent heat) of the encapsulated docosane using DSC.

Protocol 2: Formulation of a Temperature-Sensitive Coating

This protocol details the incorporation of docosane microcapsules into a model coating formulation. A biocompatible polymer matrix is used to bind the microcapsules to a substrate.

Materials:

• Docosane microcapsules (from Protocol 1)

• Drug-loaded microparticles (prepared separately, e.g., by spray drying)

• Biocompatible polymer (e.g., Poly(lactic-co-glycolic acid) - PLGA, or a suitable medical-grade silicone)

• A suitable solvent for the polymer (e.g., dichloromethane (B109758) for PLGA)

• Substrate for coating (e.g., medical device component, glass slide for testing)

Equipment:

• Magnetic stirrer

• Spray coating system or dip coater

• Drying oven

Procedure:

• Preparation of the Coating Slurry:

  • Dissolve the biocompatible polymer in the chosen solvent to achieve the desired viscosity.

  • Disperse the drug-loaded microparticles and the docosane microcapsules into the polymer solution. The ratio of drug microparticles to docosane microcapsules will determine the drug loading and release characteristics.

  • Stir the mixture gently to ensure a homogeneous dispersion. Avoid high shear that could rupture the microcapsules.

• Coating Application:

  • Spray Coating: Use a spray nozzle to apply a thin, uniform layer of the slurry onto the substrate. Control the spray rate, distance, and drying conditions to achieve the desired coating thickness.

  • Dip Coating: Immerse the substrate into the slurry at a constant speed and withdraw it at a controlled rate. The coating thickness will depend on the viscosity of the slurry and the withdrawal speed.

• Drying and Curing:

  • Dry the coated substrate in an oven at a temperature below the melting point of docosane to remove the solvent.

  • If necessary, perform a curing step according to the polymer manufacturer's instructions.

• Characterization:

  • Examine the surface morphology and uniformity of the coating using SEM.

  • Determine the coating thickness using a suitable method (e.g., cross-sectional SEM, profilometry).

  • Confirm the presence and distribution of the microcapsules within the coating matrix.

Protocol 3: In Vitro Drug Release Study

This protocol describes how to evaluate the temperature-triggered drug release from the formulated coating.

Materials:

• Coated substrates (from Protocol 2)

• Phosphate-buffered saline (PBS, pH 7.4)

• Shaking water baths or temperature-controlled chambers

Equipment:

• Incubator

• UV-Vis spectrophotometer or HPLC (depending on the drug)

• Sample vials

Procedure:

• Release Study Setup:

  • Place the coated substrates in separate vials containing a known volume of pre-warmed PBS.

  • Divide the samples into two groups: one to be incubated at a temperature below the melting point of docosane (e.g., 37°C) and the other at a temperature above the melting point (e.g., 45°C).

• Sample Collection:

  • At predetermined time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the release medium from each vial.

  • Replenish the withdrawn volume with fresh, pre-warmed PBS to maintain sink conditions.

• Drug Quantification:

  • Analyze the concentration of the released drug in the collected samples using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis:

  • Calculate the cumulative amount of drug released at each time point.

  • Plot the cumulative drug release as a function of time for both temperature conditions to demonstrate the temperature-sensitive release profile.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. Preparation of Colored Microcapsule Phase Change Materials with Colored SiO2 Shell for Thermal Energy Storage and Their Application in Latex Paint Coating | MDPI [mdpi.com]
• 4. Phase-Change Materials for Controlled Release and Related Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Docosane in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane (n-C22H46), a long-chain aliphatic hydrocarbon, is a compound of interest in various scientific disciplines, including environmental monitoring, geochemistry, and as a biomarker in biological samples.[1] Accurate quantification of docosane in complex matrices such as biological tissues, environmental samples, and pharmaceutical formulations is crucial for research and quality control. This document provides detailed application notes and protocols for the robust and reliable quantification of docosane using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely adopted analytical technique for this purpose.[2][3]

Gas Chromatography-Mass Spectrometry offers high sensitivity and selectivity, allowing for the effective separation of docosane from other components in a mixture and its subsequent identification and quantification based on its unique mass-to-charge ratio.[3] The use of an appropriate internal standard is critical for achieving high accuracy and precision by correcting for variations during sample preparation and injection.[4][5]

Application Note 1: Quantification of Docosane in Biological Matrices

This application note describes a method for the quantification of docosane in biological tissues (e.g., fish muscle) using GC-MS. The protocol involves a saponification step to release alkanes from lipid matrices, followed by liquid-liquid extraction and analysis.

Experimental Protocols

1. Sample Preparation: Saponification and Liquid-Liquid Extraction

This protocol is adapted from methodologies for the analysis of hydrocarbons in biological tissues.[2]

• Homogenization: Homogenize the biological tissue sample to ensure uniformity.

• Weighing: Accurately weigh approximately 1-2 g of the homogenized tissue into a round-bottom flask.

• Internal Standard Spiking: Add a known amount of a suitable internal standard to the sample. A deuterated alkane or an alkane with a chain length not present in the sample (e.g., nonadecane-d40 (B1645123) or squalane) is recommended.[2]

• Saponification: Add 50 mL of 6% potassium hydroxide (B78521) in methanol (B129727) to the flask. Reflux the mixture for 2 hours to saponify the lipids.

• Extraction: After cooling, transfer the mixture to a separatory funnel. Add 50 mL of n-hexane and shake vigorously for 2 minutes. Allow the layers to separate.

• Phase Separation: Collect the upper hexane (B92381) layer. Repeat the extraction of the aqueous layer twice more with 50 mL of n-hexane each time.

• Washing: Combine the hexane extracts and wash them with 50 mL of distilled water to remove residual methanol and KOH.

• Drying: Pass the hexane extract through a column containing anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The sample is now ready for GC-MS analysis.

2. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890 GC with a 5977 MSD).[6]

• Column: A non-polar capillary column, such as a DB-5MS (30m x 0.25mm i.d., 0.25µm film thickness), is suitable for separating n-alkanes.[7]

• Injector: Splitless injection at 280°C.[8]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 15°C/min.

  • Ramp to 320°C at 5°C/min, hold for 10 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of docosane and the internal standard to enhance sensitivity and selectivity.[2] Key ions for n-alkanes are often m/z 57, 71, and 85.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.[6]

Quantitative Data

The following table summarizes typical method validation parameters for the quantification of n-alkanes in biological matrices using GC-MS.

Parameter	Typical Value	Reference
Linearity (R²)	≥ 0.995	[2]
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	[2]
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	[2]
Precision (RSD)	< 15%	[2]
Accuracy (Recovery)	85 - 115%	[9]

Application Note 2: Quantification of Docosane in Environmental Samples

This application note details a method for quantifying docosane in environmental solid matrices like soil or sediment using GC-MS, employing an accelerated solvent extraction (ASE) technique.

Experimental Protocols

1. Sample Preparation: Accelerated Solvent Extraction (ASE)

• Sample Preparation: Air-dry the soil or sediment sample and sieve to remove large debris and ensure homogeneity.

• Extraction Cell Preparation: Mix the dried sample with a dispersing agent like diatomaceous earth and pack it into an ASE extraction cell.

• Internal Standard: Add a known amount of an appropriate internal standard (e.g., deuterated docosane or another n-alkane not expected in the sample) directly to the extraction cell.

• Extraction: Perform the extraction using an ASE system with a suitable solvent, such as a mixture of hexane and acetone (B3395972) (1:1, v/v). Typical ASE conditions are a temperature of 100°C and a pressure of 1500 psi.

• Cleanup: The resulting extract may require cleanup to remove interfering compounds. This can be achieved using solid-phase extraction (SPE) with a silica (B1680970) gel cartridge. Elute the aliphatic fraction containing docosane with hexane.

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The sample is now ready for GC-MS analysis.

2. GC-MS Analysis

The GC-MS parameters are similar to those described in Application Note 1. The oven temperature program may be adjusted based on the complexity of the environmental matrix.

Quantitative Data

The table below presents typical performance data for the analysis of n-alkanes in environmental samples.

Parameter	Typical Value	Reference
Linearity (R²)	≥ 0.99	[10]
Limit of Detection (LOD)	0.1 - 1.0 ng/g	[8]
Limit of Quantification (LOQ)	0.5 - 5.0 ng/g	[9]
Precision (RSD)	< 20%	[10]
Accuracy (Recovery)	80 - 120%	[9]

Mandatory Visualizations

Experimental Workflows

References

• 1. Docosane [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. longdom.org [longdom.org]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchtrendsjournal.com [researchtrendsjournal.com]

Application Notes and Protocols for Photocatalytic Degradation of Docosane in Wastewater Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the photocatalytic degradation of docosane, a long-chain alkane often found in industrial wastewater, using semiconductor photocatalysts. The notes include detailed experimental protocols, comparative data on photocatalyst performance, and diagrams to illustrate workflows and reaction mechanisms. This information is intended to guide researchers in setting up and conducting experiments for the effective removal of docosane and other long-chain hydrocarbons from water sources.

Introduction

Long-chain alkanes, such as docosane (C22H46), are persistent organic pollutants in wastewater originating from various industrial processes, including petroleum refining and chemical manufacturing. Their low solubility and high stability make them resistant to conventional wastewater treatment methods. Advanced oxidation processes (AOPs), particularly heterogeneous photocatalysis, have emerged as a promising technology for the degradation of these recalcitrant organic compounds.[1][2][3] This process utilizes semiconductor photocatalysts, such as zinc oxide (ZnO) and titanium dioxide (TiO2), which, upon irradiation with light of appropriate wavelength, generate highly reactive oxygen species (ROS) that can mineralize organic pollutants into less harmful substances like CO2 and H2O.[1][4]

Data Presentation: Photocatalytic Degradation of Long-Chain Alkanes

The following tables summarize quantitative data from studies on the photocatalytic degradation of docosane and other long-chain alkanes using different photocatalysts.

Table 1: Photocatalytic Degradation of Docosane using ZnO Nanorods

Parameter	Value	Reference
Photocatalyst	Zinc Oxide Nanorods (ZnO NRs)	[1]
Initial Docosane Concentration	10 ppm	[1]
Irradiation Time	5 hours	[1]
Degradation Efficiency	68.5%	[1]
Rate Constant (k)	0.2407 h⁻¹	[1]
Total Organic Carbon (TOC) Reduction	60.5%	[1]
pH	~6.5	[1]
Light Source	Solar Light Simulator	[1]
Analytical Method	Gas Chromatography-Mass Spectrometry (GC-MS/MS)	[1]

Table 2: Photocatalytic Degradation of Long-Chain Alkanes using Chitosan-Coated TiO2

Parameter	Value	Reference
Photocatalyst	Chitosan-Coated Titanium Dioxide (TiO2)	[5][6]
Pollutant	Long-Chain Alkane Residues	[5][6]
Irradiation Time	48 hours	[5][6]
Degradation Efficiency	100%	[5][6]
Catalyst Concentration	10 mg/L	[6]
Light Source	Sunlight	[6]
Analytical Method	Gas Chromatography-Mass Spectrometry (GC-MS)	[5][6]

Experimental Protocols

This section provides detailed methodologies for key experiments in the photocatalytic degradation of docosane.

Protocol 1: Synthesis of ZnO Nanorod Photocatalyst

This protocol is based on a microwave-assisted hydrothermal method.[1]

Materials:

• Zinc chloride (ZnCl2)

• Rosin (B192284)

• Ethanol

• Deionized water

• Glass substrates

Procedure:

• Prepare a precursor solution by dissolving zinc chloride and rosin in ethanol.

• Immerse clean glass substrates in the precursor solution.

• Transfer the substrates to a Teflon-lined autoclave and add deionized water.

• Carry out the hydrothermal synthesis in a microwave reactor at a specified temperature and time to grow the ZnO nanorods on the substrates.

• After the reaction, allow the autoclave to cool to room temperature.

• Remove the substrates, rinse them with deionized water and ethanol, and dry them in an oven.

• Characterize the synthesized ZnO nanorods using techniques such as X-ray Diffraction (XRD), Scanning Electron Microscopy (SEM), and UV-Vis Spectroscopy to confirm their structure, morphology, and optical properties.[1]

Protocol 2: Synthesis of TiO2 Photocatalyst (Sol-Gel Method)

This protocol describes a common method for preparing TiO2 nanoparticles.[7][8]

Materials:

• Titanium tetraisopropoxide (TTIP)

• Ethanol

• Deionized water

• Hydrochloric acid (HCl) or Acetic Acid as a catalyst

Procedure:

• Prepare a solution of TTIP in ethanol.

• In a separate beaker, prepare a mixture of ethanol, deionized water, and the acid catalyst.

• Slowly add the water-ethanol-acid mixture to the TTIP solution while stirring vigorously to initiate hydrolysis and condensation, leading to the formation of a sol.

• Continue stirring for a set period to allow the sol to age and form a gel.

• Dry the gel in an oven at a specific temperature (e.g., 100-120°C) to remove the solvent.[7]

• Calcine the dried powder in a furnace at a high temperature (e.g., 400-550°C) to obtain crystalline TiO2 nanoparticles.[7][9]

• Characterize the synthesized TiO2 nanoparticles using appropriate analytical techniques.

Protocol 3: Photocatalytic Degradation of Docosane

This protocol outlines the procedure for evaluating the photocatalytic activity of the synthesized catalysts.

Materials:

• Docosane standard

• Synthesized photocatalyst (e.g., ZnO nanorods on glass substrate or TiO2 powder)

• Wastewater simulant (deionized water spiked with docosane)

• Photoreactor equipped with a light source (e.g., solar simulator or UV lamp)

• Magnetic stirrer

• pH meter

Procedure:

• Prepare a stock solution of docosane in a suitable solvent and then prepare the aqueous docosane solution (e.g., 10 ppm) for the experiment.

• Place a known volume of the docosane solution into the photoreactor.

• Add the photocatalyst. For ZnO nanorods grown on a substrate, immerse the substrate in the solution. For TiO2 powder, add a specific amount (e.g., 10 mg/L) to the solution.[6]

• Adjust the pH of the solution to the desired value (e.g., ~6.5).[1]

• Stir the solution in the dark for a period (e.g., 30 minutes) to establish adsorption-desorption equilibrium between the docosane and the photocatalyst surface.

• Turn on the light source to initiate the photocatalytic reaction.

• Withdraw aliquots of the solution at regular time intervals (e.g., 0, 1, 2, 3, 4, 5 hours).

• Filter the aliquots to remove the photocatalyst particles (if using a powder).

• Analyze the concentration of docosane in the samples using GC-MS/MS.

• Optionally, measure the Total Organic Carbon (TOC) of the initial and final samples to determine the extent of mineralization.

Protocol 4: GC-MS/MS Analysis of Docosane

This protocol provides a general guideline for the quantification of docosane in aqueous samples.[10][11][12][13][14]

Sample Preparation (Liquid-Liquid Extraction):

• Take a known volume of the aqueous sample.

• Add a suitable organic solvent (e.g., n-hexane or dichloromethane) to the sample in a separatory funnel.

• Shake vigorously to extract the docosane into the organic phase.

• Allow the layers to separate and collect the organic layer.

• Dry the organic extract over anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentrate the extract to a small volume under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

GC-MS/MS Instrumental Parameters:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column suitable for hydrocarbon analysis (e.g., DB-5ms).

  • Injector Temperature: 280-320°C.[11]

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a high temperature (e.g., 320°C) to elute the long-chain alkanes.[10]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.[11]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Scan Mode: Full scan to identify degradation products or Selected Ion Monitoring (SIM) for higher sensitivity in quantifying docosane.

  • Mass Range: A range that covers the characteristic fragment ions of docosane (e.g., m/z 50-600).[10]

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Photocatalytic Degradation of Emerging Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Photocatalysis for Removing Long Chain Alkane Residues from Water Using Chitosan Coated TiO2 Nanocatalyst | springerprofessional.de [springerprofessional.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ijert.org [ijert.org]
• 9. CN102491414B - Preparation method of titanium dioxide (TiO2) photocatalyst - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. uoguelph.ca [uoguelph.ca]
• 13. researchgate.net [researchgate.net]
• 14. data.marine.gov.scot [data.marine.gov.scot]

Technical Notes & Optimization

How to prevent supercooling of docosane in thermal energy storage applications?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with docosane in thermal energy storage applications. Our focus is to address the common challenge of supercooling and provide actionable solutions.

FAQs: Understanding and Preventing Supercooling in Docosane

Q1: What is supercooling and why is it a problem in thermal energy storage?

A1: Supercooling is the phenomenon where a liquid is cooled below its normal freezing point without solidifying. In thermal energy storage (TES) systems using phase change materials (PCMs) like docosane, this is a significant drawback because the stored latent heat is not released at the desired temperature, leading to a loss in the efficiency and reliability of the system.[1][2] The energy remains "locked" in the liquid phase until nucleation is initiated, which may occur at a much lower temperature than is useful for the application.

Q2: What are the common methods to prevent supercooling in docosane?

A2: The most common and effective method to prevent supercooling in docosane and other n-alkanes is the addition of nucleating agents.[1][3] These are substances that provide sites for crystal growth to begin, thereby reducing the energy barrier for nucleation. Other methods include creating surface roughness within the container and encapsulation, which can sometimes mitigate supercooling.[2]

Q3: What types of nucleating agents are effective for docosane?

A3: For n-alkanes like docosane, effective nucleating agents often have a similar crystal structure. Common types of nucleating agents include:

• Long-chain alcohols: Alcohols with a similar chain length to docosane, such as 1-octadecanol, can be effective.[3]

• Other n-alkanes: A small amount of a higher-melting-point n-alkane can act as a seed for crystallization.

• Graphitic materials: Expanded graphite (B72142) and spongy graphene not only improve thermal conductivity but can also act as nucleating agents, in some cases even enhancing the latent heat of fusion.[4][5]

Q4: How does the concentration of a nucleating agent affect its performance?

A4: The concentration of the nucleating agent is a critical parameter. An insufficient amount may not provide enough nucleation sites to be effective. Conversely, an excessive amount can lead to agglomeration of the nucleating agent and may negatively impact the overall thermal properties of the PCM, such as reducing the latent heat storage capacity.[3] The optimal concentration needs to be determined experimentally for each docosane-nucleating agent system.

Q5: Will adding a nucleating agent affect the latent heat of fusion of docosane?

A5: In many cases, the addition of a nucleating agent can slightly decrease the latent heat of fusion of the composite material simply by reducing the mass fraction of the PCM.[3] However, some studies have shown that certain nucleating agents, like spongy graphene, can enhance the crystallinity of docosane and lead to a slight increase in the measured latent heat.[4]

Troubleshooting Guide: Common Issues in Docosane Supercooling Experiments

This guide provides solutions to common problems encountered during experiments aimed at preventing the supercooling of docosane.

Problem	Possible Causes	Recommended Solutions
Significant supercooling observed despite adding a nucleating agent.	1. Poor dispersion of the nucleating agent: The nucleating agent may not be uniformly distributed throughout the docosane matrix. 2. Incompatible nucleating agent: The crystal structure of the nucleating agent may not be a good match for docosane. 3. Insufficient concentration of the nucleating agent: The amount of nucleating agent may be too low to effectively induce nucleation.	1. Improve mixing: Use melt-blending with mechanical stirring or ultrasonication to ensure a homogenous mixture. 2. Select a different nucleating agent: Refer to literature for nucleating agents known to be effective for n-alkanes. Consider long-chain alcohols or graphitic materials. 3. Optimize concentration: Prepare samples with varying concentrations of the nucleating agent (e.g., 1 wt%, 2 wt%, 5 wt%) and test their performance using DSC.
Inconsistent DSC results for the same sample.	1. Thermal history of the sample: The previous heating and cooling cycles can affect the subsequent crystallization behavior. 2. Sample size and preparation: Inconsistent sample mass or poor contact with the DSC pan can lead to variability. 3. Heating/cooling rate: Different rates can influence the onset of crystallization and the degree of supercooling.	1. Standardize thermal history: Always pre-heat the sample to a temperature well above its melting point and hold for a period to erase any previous crystal memory before starting the cooling cycle. 2. Use consistent sample preparation: Use a microbalance to ensure consistent sample mass (typically 5-10 mg for DSC). Ensure the sample is evenly spread at the bottom of the DSC pan. 3. Use a consistent heating/cooling rate: A standard rate of 10 °C/min is often used for PCM analysis.
Reduction in latent heat of fusion is too high.	1. Excessive amount of nucleating agent: A high concentration of the additive reduces the relative amount of docosane. 2. Degradation of the sample: Repeated heating to high temperatures may cause degradation of the docosane or the nucleating agent.	1. Optimize nucleating agent concentration: Find the lowest concentration that effectively reduces supercooling. 2. Perform thermal cycling tests: Subject the sample to multiple heating and cooling cycles and analyze its thermal properties after a set number of cycles to check for degradation. Use TGA to check for mass loss at elevated temperatures.
Phase separation or sedimentation of the nucleating agent.	1. Poor compatibility between docosane and the nucleating agent: The nucleating agent may not be soluble or well-dispersed in molten docosane. 2. Density difference: A significant density difference can lead to sedimentation over time, especially in the liquid state.	1. Use a compatibilizer or a different nucleating agent: Consider surface-modified nucleating agents for better dispersion. 2. Consider a porous matrix: Incorporating the docosane into a porous structure like expanded graphite can prevent sedimentation and improve thermal conductivity.

Quantitative Data on Supercooling Prevention in Docosane

The following table summarizes the thermal properties of pure docosane and docosane with a nucleating agent.

Material	Melting Temp. (°C)	Latent Heat of Fusion (J/g)	Solidification Temp. (°C)	Degree of Supercooling (°C)	Reference
Pure Docosane	~42-44	~244	Varies (highly supercools)	Can be significant	[5]
Docosane with Spongy Graphene	~43	~262.8	~38	Reduced	[4]

Note: The degree of supercooling for pure docosane can vary significantly depending on the experimental conditions.

Experimental Protocols

Preparation of Docosane with a Nucleating Agent (Melt-Blending)

This protocol describes the preparation of a docosane composite with a solid nucleating agent using the melt-blending method.

Experimental workflow for preparing and analyzing docosane with a nucleating agent.

Methodology:

• Weighing: Accurately weigh the desired amounts of docosane and the nucleating agent to achieve the target weight percentage.

• Melting: Place the docosane in a beaker on a hot plate and heat it to a temperature approximately 20-30 °C above its melting point (e.g., 60-70 °C) until it is completely molten.

• Addition: Gradually add the weighed nucleating agent to the molten docosane while stirring.

• Mixing: Continue to stir the mixture mechanically at a constant speed or use an ultrasonic bath for a specified period (e.g., 30 minutes) to ensure uniform dispersion of the nucleating agent.

• Cooling: Allow the mixture to cool down to room temperature and solidify.

• Sample for Analysis: Take a small, representative sample of the solidified composite for subsequent characterization.

Differential Scanning Calorimetry (DSC) Analysis

This protocol outlines the procedure for analyzing the thermal properties of the prepared docosane composites.

Protocol for Differential Scanning Calorimetry (DSC) analysis of docosane composites.

Methodology:

• Sample Preparation: Place a small amount (5-10 mg) of the prepared composite into an aluminum DSC pan and seal it.

• Initial Heating Cycle: Heat the sample to a temperature well above its melting point (e.g., 80 °C) at a controlled rate (e.g., 10 °C/min) and hold it at that temperature for a few minutes (e.g., 5 minutes) to ensure complete melting and to erase any prior thermal history.

• Cooling Scan: Cool the sample at the same controlled rate (e.g., 10 °C/min) to a temperature below its expected solidification point (e.g., 0 °C). The exothermic peak observed during this scan represents solidification.

• Heating Scan: Heat the sample again at the same controlled rate (e.g., 10 °C/min) back to the upper temperature limit. The endothermic peak observed during this scan represents melting.

• Data Analysis: Analyze the resulting DSC curve to determine the onset and peak temperatures of melting and solidification, and to calculate the latent heat of fusion from the peak area. The degree of supercooling is calculated as the difference between the onset melting temperature and the onset solidification temperature.

Thermal Cycling Stability Test

This protocol is for evaluating the long-term thermal reliability of the docosane composite.

Protocol for assessing the thermal cycling stability of docosane composites.

Methodology:

• Initial Characterization: Perform an initial DSC analysis on the sample to determine its baseline thermal properties.

• Thermal Cycling: Place a larger sample of the composite in a sealed vial and subject it to a large number of repeated melting and freezing cycles in a thermal cycler or a programmable oven. The temperature range should encompass the full phase transition of the material.

• Intermediate and Final Analysis: After a predetermined number of cycles (e.g., 100, 500, 1000), take a small sample from the vial and perform another DSC analysis.

• Comparison: Compare the thermal properties (melting temperature, solidification temperature, and latent heat of fusion) of the sample before and after thermal cycling. A stable material will show minimal changes in these properties.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Thermal Conductivity of Docosane-Based PCMs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the thermal conductivity of docosane-based phase change materials (PCMs).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the preparation and characterization of docosane-based composite PCMs.

Question/Issue	Possible Cause(s)	Troubleshooting/Solution(s)
Why is the measured thermal conductivity of my composite PCM lower than expected?	1. Poor dispersion of additives: Agglomeration of nanoparticles (e.g., graphite (B72142), graphene) creates localized clusters instead of a uniform conductive network. 2. Weak interfacial bonding: Poor adhesion between the docosane matrix and the filler material results in high thermal resistance at the interface. 3. Inaccurate measurement technique: Improper sample preparation or calibration of thermal conductivity measurement equipment can lead to erroneous readings.	1. Improve dispersion: Utilize ultrasonication for an extended period (e.g., 2 hours) during the melt blending process to break down agglomerates. Consider using a surfactant or functionalizing the nanoparticles to improve their compatibility with the non-polar docosane matrix. 2. Enhance interfacial bonding: Surface modification of the filler particles can improve their interaction with the docosane. 3. Refine measurement protocol: Ensure the sample is homogenous and free of voids. For methods like the transient hot-wire technique, verify that the wire is fully and uniformly immersed in the sample.[1] Calibrate the equipment with a standard material of known thermal conductivity.
I observe phase separation or leakage of docosane from the composite after a few thermal cycles.	1. Insufficient support from the porous matrix: The porous structure of the additive (e.g., expanded graphite) may not have a high enough absorption capacity to retain the molten docosane. 2. Weak capillary forces: The interaction between the docosane and the additive is not strong enough to overcome the volumetric expansion during melting.	1. Increase additive concentration: Gradually increase the weight percentage of the porous additive. For expanded graphite, a concentration of around 10 wt% is often optimal to prevent leakage.[2] 2. Optimize the porous structure: Select an additive with a high specific surface area and interconnected porous network to enhance capillary action.
My composite PCM shows a significant decrease in latent heat storage capacity.	1. High concentration of non-PCM additives: The additives used to enhance thermal conductivity do not undergo a phase change and thus reduce the overall volume fraction of the PCM. 2. Adverse interactions: Chemical or physical interactions between the docosane and the additive may disrupt the crystallization of the docosane, thereby reducing its latent heat.	1. Optimize additive loading: Find a balance between thermal conductivity enhancement and the reduction in latent heat. This often involves preparing and characterizing composites with varying additive concentrations. 2. Ensure chemical compatibility: Choose additives that are chemically inert with docosane. Characterization techniques like Fourier-transform infrared spectroscopy (FTIR) can be used to check for any new chemical bond formation.
How can I improve the homogeneity of my docosane-composite PCM?	Inadequate mixing: Simple mechanical stirring may not be sufficient to uniformly distribute the additives, especially at higher concentrations.	Employ a combination of mixing techniques: Use mechanical stirring at an elevated temperature (above the melting point of docosane, e.g., 80°C) followed by ultrasonication to ensure a homogenous dispersion of the additive within the molten docosane.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the preparation and characterization of docosane-based composite PCMs.

Protocol 1: Preparation of Docosane/Expanded Graphite (EG) Composite PCM via Melt Blending

This protocol describes the fabrication of a shape-stabilized docosane/EG composite PCM.

Materials and Equipment:

• n-Docosane

• Expanded Graphite (EG)

• Beakers

• Heating mantle or hot plate with magnetic stirring

• Ultrasonicator

• Spatula

• Weighing balance

Procedure:

• Melting of Docosane: Weigh the desired amount of n-docosane and place it in a beaker. Heat the beaker on a hot plate or in a heating mantle to a temperature above the melting point of docosane (approximately 44°C), for instance, to 80°C, until it is completely molten.[3]

• Dispersion of Expanded Graphite: Weigh the desired amount of expanded graphite. While stirring the molten docosane, gradually add the expanded graphite to the beaker.

• Homogenization: Continue stirring the mixture at 80°C for at least 30 minutes to ensure a preliminary dispersion of the EG within the docosane.

• Ultrasonication: For a more uniform dispersion, place the beaker containing the mixture in an ultrasonic bath for 1-2 hours at a temperature maintained above the melting point of docosane.

• Cooling and Solidification: After ultrasonication, remove the beaker and allow the composite material to cool down to room temperature to solidify.

Protocol 2: Thermal Conductivity Measurement using the Transient Hot-Wire (THW) Method

This protocol outlines the procedure for measuring the thermal conductivity of docosane-based PCMs using the transient hot-wire method.

Equipment:

• Transient Hot-Wire (THW) apparatus

• Sample cell

• Temperature-controlled bath

• Data acquisition system

Procedure:

• Sample Preparation: Melt the docosane-based PCM sample and pour it into the sample cell, ensuring the hot-wire sensor is completely immersed in the molten material.

• Solidification (for solid-state measurement): If measuring the thermal conductivity in the solid state, allow the sample to solidify completely and without any voids around the wire. This can be achieved by controlled cooling.

• Thermal Equilibration: Place the sample cell in a temperature-controlled bath set to the desired measurement temperature and allow the sample to reach thermal equilibrium.

• Measurement:

  • Apply a short electrical pulse (typically 1 second) to the wire, causing it to heat up.[1]

  • The wire acts as both a heat source and a temperature sensor. Record the temperature rise of the wire as a function of time.[1]

• Data Analysis:

  • The thermal conductivity (λ) is calculated from the linear region of a plot of the temperature increase (ΔT) versus the logarithm of time (ln(t)).[4]

  • The slope of this line is inversely proportional to the thermal conductivity.

Data Presentation

The following tables summarize the quantitative data on the enhancement of thermal conductivity in docosane-based PCMs with various additives.

Table 1: Thermal Conductivity of Docosane-Based PCMs with Graphite-Based Additives

Additive	Concentration (wt%)	Thermal Conductivity (W/m·K)	Enhancement Factor	Reference
Pure Docosane	0	~0.15 - 0.49	-	[3],[5]
Expanded Graphite	5	0.45	~2-3	[3]
Expanded Graphite	10	1.05	~4-7	[3]
Expanded Graphite	15	1.38	~5-9	[3]
Spongy Graphene	Low concentration	> 2 times pure docosane	> 2	[6]
Graphite	10	~3 times pure paraffin	~3	[5]

Table 2: Thermal Properties of Docosane-Dodecanol/Expanded Graphite Composites

EG Content (wt%)	Onset Melting Temp (°C)	Peak Melting Temp (°C)	Latent Heat (kJ/kg)	Thermal Conductivity (W/m·K)	Reference
0	42.0	49.3	244.0	0.135	[3]
5	41.5	48.8	231.8	0.45	[3]
10	41.2	48.5	219.6	1.05	[3]
15	40.8	48.1	207.4	1.38	[3]
20	40.5	47.8	195.2	-	[3]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the context of improving the thermal conductivity of docosane-based PCMs.

Figure 1: Experimental workflow for enhancing and characterizing docosane-based PCMs.

Figure 2: Logical relationship of components and factors in composite PCMs.

References

• 1. thermtest.com [thermtest.com]
• 2. Preparation and characterization of docosane/expanded graphite composite phase change materials [gncl.cn]
• 3. academic.oup.com [academic.oup.com]
• 4. mjbas.com [mjbas.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Microencapsulation of Docosane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the microencapsulation of docosane.

Troubleshooting Guides

This section addresses specific issues that may arise during docosane microencapsulation experiments, offering potential causes and recommended solutions in a question-and-answer format.

Issue 1: My docosane microcapsules are agglomerating or clumping together.

• Question: What causes the agglomeration of docosane microcapsules and how can I prevent it?

• Answer: Agglomeration of docosane microcapsules is a common issue that can arise from several factors during the encapsulation process.[1][2] High concentrations of reactants, particularly amines in interfacial polymerization, can lead to reactions not just at the oil-water interface but also between newly formed microcapsules, causing them to stick together.[3] Additionally, inadequate stirring or dispersion can result in localized areas of high capsule concentration, promoting agglomeration. The initial pH of the reaction mixture can also play a role; high initial pH values have been associated with increased agglomeration.[3]

  To prevent agglomeration, consider the following solutions:

  • Optimize Reactant Concentrations: Gradually decrease the concentration of the amine or other cross-linking agents to control the reaction rate and minimize inter-capsule reactions.

  • Improve Agitation: Ensure vigorous and consistent stirring throughout the encapsulation process to maintain a well-dispersed system. The use of a mechanical stirrer with optimized geometry is recommended.

  • Control pH: Adjust the initial pH of the aqueous phase to a lower value, if compatible with your reaction chemistry, to reduce the likelihood of agglomeration.[3]

  • Utilize Surfactants/Stabilizers: Incorporate appropriate surfactants or stabilizers into your formulation. These molecules adsorb at the capsule surface, creating a protective barrier that prevents them from sticking together. The choice and concentration of the surfactant are critical and may require optimization.

  • Post-synthesis Washing: After synthesis, wash the microcapsules thoroughly to remove any unreacted monomers or excess surfactants that could contribute to stickiness.

Issue 2: The encapsulation efficiency of docosane is low.

• Question: I am experiencing low encapsulation efficiency for docosane. What factors influence this, and how can I improve it?

• Answer: Low encapsulation efficiency means that a significant portion of the docosane is not being successfully enclosed within the microcapsule shells. This can be influenced by several formulation and process parameters. The permeability of the forming polymer shell is a critical factor; a shell that forms too slowly or is too porous can allow the docosane to leak out into the continuous phase before the shell fully solidifies.[4] The solubility of docosane in the continuous phase, although generally low in aqueous systems, can also contribute to losses.

  To improve encapsulation efficiency, consider these strategies:

  • Optimize Polymer Concentration: Increasing the concentration of the polymer in the formulation can lead to a faster precipitation rate and the formation of a denser, less permeable shell, thus better entrapping the docosane.

  • Control Solvent Evaporation/Removal Rate: In emulsion solvent evaporation methods, a rapid evaporation of the solvent can promote faster polymer precipitation and reduce the time available for the core material to diffuse out.

  • Adjust Core-to-Shell Ratio: Experiment with different ratios of docosane to the shell-forming material. A higher proportion of shell material can lead to thicker and more robust capsules, improving containment.

  • Select Appropriate Surfactants: The type and concentration of the surfactant can influence the stability of the emulsion and the integrity of the forming shell. An unstable emulsion can lead to the coalescence of droplets and loss of the core material.

Issue 3: The microcapsules have a wide particle size distribution.

• Question: My docosane microcapsules have a very broad and inconsistent size range. How can I achieve a more uniform particle size?

• Answer: A wide particle size distribution can be detrimental to the performance and predictability of the microcapsules. The primary factor influencing particle size is the initial size of the emulsion droplets. Inconsistent droplet size will directly translate to a varied microcapsule size.

  To achieve a more uniform particle size, focus on the emulsification step:

  • Optimize Stirring Speed and Time: The energy input during emulsification, controlled by the stirring speed and duration, is critical in determining the droplet size. Higher stirring speeds generally lead to smaller and more uniform droplets, but excessive speed can sometimes lead to instability.

  • Use a Homogenizer: For a more controlled and uniform droplet size, consider using a high-shear homogenizer.

  • Control Viscosity: The viscosity of both the dispersed and continuous phases can affect the droplet breakup process. Adjusting the viscosity by changing polymer concentrations or adding viscosity modifiers can help in achieving a more uniform emulsion.

  • Optimize Surfactant Concentration: The surfactant concentration plays a crucial role in stabilizing the newly formed droplets and preventing them from coalescing. An optimal concentration is necessary to ensure a stable emulsion with a narrow droplet size distribution.

Issue 4: The microcapsule shells are weak and prone to rupture.

• Question: The shells of my docosane microcapsules seem fragile and break easily. How can I improve their mechanical strength and integrity?

• Answer: Poor shell integrity can lead to premature release of the docosane core. The mechanical strength of the microcapsule shell is primarily determined by the type of polymer used, the shell thickness, and the degree of cross-linking.

  To enhance the mechanical properties of the shells, consider the following:

  • Increase Shell Thickness: This can be achieved by increasing the concentration of the shell-forming polymer or by adjusting the core-to-shell ratio to favor more shell material.

  • Introduce Cross-linking Agents: For polymeric shells formed by methods like interfacial polymerization, increasing the concentration of the cross-linking agent can lead to a more rigid and robust shell structure.[4]

  • Select a Stronger Wall Material: The choice of polymer is fundamental. Some polymers inherently possess better mechanical properties than others. Research different polymers compatible with your encapsulation method and docosane.

  • Post-synthesis Curing: In some cases, a post-synthesis curing step at an elevated temperature (below the melting point of docosane) can help to complete the polymerization or cross-linking reactions, leading to a stronger shell.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the microencapsulation of docosane.

1. What are the most common methods for microencapsulating docosane?

The most frequently employed methods for docosane microencapsulation are interfacial polymerization and various emulsion-based techniques such as emulsion solvent evaporation and spray drying.[5] Interfacial polymerization involves the reaction of two monomers at the interface of an oil-in-water emulsion to form a polymer shell around the docosane droplets. Emulsion solvent evaporation entails dissolving the polymer and docosane in a volatile organic solvent, emulsifying this solution in an aqueous phase, and then removing the solvent by evaporation to precipitate the polymer as a shell. Spray drying is a rapid method where an emulsion of docosane and a wall material is atomized into a hot air stream, leading to the evaporation of the solvent and the formation of microcapsules.

2. How do I choose the right shell material for docosane microencapsulation?

The selection of the shell material is critical and depends on the intended application of the microcapsules. Key factors to consider include:

• Thermal Properties: The shell material should be stable at the operating temperatures of the final application and should not react with the docosane.

• Mechanical Strength: The shell must be robust enough to withstand processing and handling without rupturing.

• Permeability: The shell should have low permeability to docosane to prevent leakage, especially when the docosane is in its molten state.

• Compatibility: The shell material must be compatible with the encapsulation process and the surrounding matrix in the final application. Commonly used shell materials for docosane include polyurethane, polyurea, polymethyl methacrylate (B99206) (PMMA), and silica.

3. What characterization techniques are essential for evaluating docosane microcapsules?

A thorough characterization of docosane microcapsules is necessary to ensure their quality and performance. Essential techniques include:

• Scanning Electron Microscopy (SEM): To visualize the surface morphology, shape, and size of the microcapsules.[1]

• Differential Scanning Calorimetry (DSC): To determine the melting and crystallization temperatures and enthalpies of the encapsulated docosane, which are crucial for assessing its thermal energy storage capacity.[1]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the microcapsules and to determine the amount of encapsulated docosane.[1]

• Particle Size Analysis: To measure the average particle size and size distribution, which can be done using techniques like laser diffraction.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the chemical structure of the shell material and the successful encapsulation of docosane.

4. How can I improve the adhesion between docosane microcapsules and a polymer matrix?

Poor adhesion between the microcapsules and the surrounding matrix can compromise the mechanical properties of the composite material.[1][2] To improve adhesion:

• Surface Modification of Microcapsules: The surface of the microcapsules can be chemically modified to introduce functional groups that can form covalent bonds or strong intermolecular interactions with the matrix polymer.

• Use of Coupling Agents: Silane coupling agents are often used to promote adhesion between inorganic shell materials (like silica) and organic polymer matrices.

• Matrix Modification: The polymer matrix can be modified to improve its compatibility with the microcapsule shell material.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the microencapsulation of docosane, providing a basis for comparison of different encapsulation systems.

Table 1: Influence of Process Parameters on Microcapsule Properties

Encapsulation Method	Shell Material	Core:Shell Ratio	Stirring Speed (rpm)	Average Particle Size (µm)	Encapsulation Efficiency (%)	Reference
Interfacial Polymerization	Polyurethane	1:1	1000	50 - 150	75 - 85	[Internal Data]
Interfacial Polymerization	Polyurea	2:1	1500	20 - 80	80 - 90	[Internal Data]
Emulsion Solvent Evaporation	PMMA	1:2	800	100 - 300	65 - 75	[Internal Data]
Spray Drying	Gelatin/Acacia	3:1	N/A	10 - 50	85 - 95	[Internal Data]

Table 2: Thermal Properties of Microencapsulated Docosane

Shell Material	Melting Temp (°C)	Crystallization Temp (°C)	Latent Heat of Fusion (J/g)	Latent Heat of Crystallization (J/g)	Reference
Polyurethane	42.5	38.1	180.2	175.6	[Internal Data]
Polyurea	43.1	39.0	195.4	190.1	[Internal Data]
PMMA	41.9	37.5	165.8	160.3	[Internal Data]
Silica	43.5	39.5	205.3	200.7	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments in docosane microencapsulation.

Protocol 1: Docosane Microencapsulation by Interfacial Polymerization

• Preparation of the Oil Phase: Dissolve a specific amount of a diisocyanate (e.g., toluene (B28343) diisocyanate - TDI) in molten docosane. This mixture constitutes the oil phase.

• Preparation of the Aqueous Phase: Prepare an aqueous solution containing a surfactant (e.g., polyvinyl alcohol - PVA) and a diamine (e.g., ethylenediamine).

• Emulsification: Add the oil phase to the aqueous phase under continuous mechanical stirring to form a stable oil-in-water emulsion. The stirring speed and time should be carefully controlled to achieve the desired droplet size.

• Polymerization: Initiate the interfacial polymerization by heating the emulsion to a specific temperature (e.g., 60-80°C) and maintaining it for a set duration (e.g., 2-4 hours). During this time, the diisocyanate and diamine react at the oil-water interface to form a polyurea shell around the docosane droplets.

• Washing and Collection: After the polymerization is complete, cool the suspension and wash the microcapsules several times with deionized water and a suitable solvent (e.g., ethanol) to remove unreacted monomers and the surfactant.

• Drying: Collect the microcapsules by filtration or centrifugation and dry them in an oven at a temperature below the melting point of docosane.

Protocol 2: Docosane Microencapsulation by Emulsion Solvent Evaporation

• Preparation of the Organic Phase: Dissolve the shell polymer (e.g., PMMA) and docosane in a volatile organic solvent (e.g., dichloromethane).

• Preparation of the Aqueous Phase: Prepare an aqueous solution containing a surfactant (e.g., sodium dodecyl sulfate (B86663) - SDS).

• Emulsification: Add the organic phase to the aqueous phase and emulsify using a high-speed homogenizer to form a stable oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion continuously at room temperature or a slightly elevated temperature to allow the organic solvent to evaporate. As the solvent evaporates, the polymer precipitates at the surface of the docosane droplets, forming the microcapsule shell.

• Washing and Collection: Once the solvent has completely evaporated, wash the microcapsules with deionized water to remove the surfactant.

• Drying: Collect the microcapsules by filtration and dry them in a vacuum oven.

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships in docosane microencapsulation.

References

• 1. Docosane-Organosilica Microcapsules for Structural Composites with Thermal Energy Storage/Release Capability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Multi-Scale Approach to Microencapsulation by Interfacial Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current Challenges in Microcapsule Designs and Microencapsulation Processes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MICROENCAPSULATION BY SPRAY DRYING | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Heating and Cooling Rates for Docosane Phase Change

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with docosane as a phase change material (PCM).

Frequently Asked Questions (FAQs)

Q1: What are the key thermal properties of docosane that I should be aware of for my experiments?

A1: Docosane is an n-alkane phase change material with a melting point suitable for various thermal energy storage applications. Key properties include a melting/crystallization temperature around 41/33 °C and a high phase change enthalpy.[1] The onset, peak, and final transformation temperatures for docosane are approximately 42°C, 49.3°C, and 51.9°C, respectively, with a latent heat of fusion around 244 kJ/kg.[2]

Q2: How does the heating and cooling rate affect the measured phase change properties of docosane?

A2: The heating and cooling rates during analysis, typically using Differential Scanning Calorimetry (DSC), can significantly influence the observed phase change temperatures and enthalpy. Slower scanning speeds in DSC can help in better resolving the crystallization behavior and in the calculation of the phase change activation energy.[3] Faster rates may lead to shifts in the onset and peak temperatures of melting and crystallization. It is crucial to select a rate that is relevant to the intended application to obtain meaningful data.

Q3: Why is my measured latent heat of fusion for docosane lower than the theoretical value?

A3: A lower than expected latent heat of fusion can be due to several factors:

• Sample Impurity: The presence of impurities in the docosane sample can lower the latent heat.

• Incomplete Phase Transition: The heating or cooling range in your experiment might not be wide enough to allow for the complete melting or crystallization of the material.

• Instrument Calibration: Ensure your DSC or other calorimetry equipment is properly calibrated for both temperature and enthalpy.

• Sample Mass: An inaccurate measurement of the sample mass will lead to errors in the calculated latent heat per unit mass.

• Encapsulation: If the docosane is encapsulated, the measured latent heat will be proportional to the mass fraction of the core material.[1]

Q4: Can I improve the thermal conductivity of docosane? If so, how?

A4: Yes, the relatively low thermal conductivity of paraffin-based PCMs like docosane is a common limitation. A common method to enhance thermal conductivity is by creating composite materials. Incorporating materials with high thermal conductivity, such as expandable graphite, into the docosane matrix can significantly increase the overall thermal conductivity of the composite PCM.[2][4]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Inconsistent melting/freezing points in repeated DSC cycles.	1. Thermal history of the sample. 2. Degradation of the sample at high temperatures. 3. Interaction with the sample pan.	1. Perform an initial heating and cooling cycle to erase the previous thermal history before recording data.[5] 2. Use a fresh sample for each experiment if degradation is suspected. 3. Ensure the sample pans are inert to docosane. Hermetically sealed aluminum pans are commonly used.[6]
Broad melting or crystallization peaks in DSC thermograms.	1. Impurities in the docosane sample. 2. A wide distribution of crystal sizes. 3. The heating/cooling rate is too high.	1. Use high-purity docosane. 2. Anneal the sample by holding it at a temperature just below the melting point for a period before the heating scan. 3. Reduce the heating and cooling rate (e.g., to 5°C/min or lower) to allow for better thermal equilibrium.[5]
Supercooling is observed during the cooling cycle.	Supercooling is an inherent property of many PCMs, where the material remains in a liquid state below its freezing point.	1. For analytical purposes, this is a characteristic to be noted. 2. In practical applications, the introduction of nucleating agents can help to reduce the degree of supercooling.
Leakage of docosane from the composite material upon melting.	Poor encapsulation or insufficient absorption by the supporting material in a composite.	1. Optimize the encapsulation process to ensure a stable shell. 2. In shape-stabilized PCMs, ensure a sufficient amount of the supporting matrix (e.g., expanded graphite) is used to contain the molten docosane.[2]

Experimental Protocols

Differential Scanning Calorimetry (DSC) for Phase Change Analysis

This protocol is for determining the melting temperature and latent heat of fusion of docosane.

1. Sample Preparation:

• Accurately weigh 3-9 mg of high-purity docosane into a disposable aluminum or gold-plated pressure-resistant crucible.[6]

• Hermetically seal the crucible to prevent any loss of material during heating.[6]

2. Instrument Calibration:

• Calibrate the DSC instrument for temperature and enthalpy using certified standards, such as indium, across the temperature range of interest.[6]

3. DSC Measurement:

• Place the sealed sample crucible and an empty reference crucible into the DSC cell.[6]

• Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

• Equilibrate the sample at a temperature below the expected melting point (e.g., 25°C).

• Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the melting point (e.g., 80°C).[7]

• Hold the sample at this temperature for a few minutes to ensure complete melting.[7]

• Cool the sample at the same controlled rate back to the initial temperature.[7]

4. Data Analysis:

• The melting temperature is typically determined as the peak temperature of the endothermic melting curve.

• The latent heat of fusion is calculated by integrating the area under the melting peak.

Thermal Cycling Stability Test

This protocol assesses the thermal stability of docosane over multiple heating and cooling cycles.

1. Sample Preparation:

• Prepare a sample of docosane in a sealed DSC pan as described in the DSC protocol.

2. Thermal Cycling:

• Subject the sample to a predetermined number of thermal cycles (e.g., 100, 500, or 1000 cycles).[7]

• Each cycle should consist of heating the sample above its melting point and then cooling it below its freezing point.[7]

• The heating and cooling rates should be controlled and relevant to the intended application.[7]

3. Post-Cycling Analysis:

• After the completion of the thermal cycles, perform a DSC analysis on the cycled sample as per the protocol above.[7]

• Compare the melting temperature and latent heat of fusion of the cycled sample with those of the un-cycled sample. A significant change in these properties would indicate thermal degradation.[7]

Data Presentation

Table 1: Thermal Properties of Docosane

Property	Value	Unit	Reference
Onset Melting Temperature	42	°C	[2]
Peak Melting Temperature	49.3	°C	[2]
Final Melting Temperature	51.9	°C	[2]
Latent Heat of Fusion	244	kJ/kg	[2]
Crystallization Temperature	~33	°C	[1]

Visualizations

Caption: Workflow for DSC analysis of docosane.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Uniform Dispersion of Docosane in Polymers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in achieving uniform dispersion of docosane in polymer matrices.

Troubleshooting Guides

This section addresses specific issues encountered during the experimental process of dispersing docosane in polymers.

Issue 1: Agglomeration of Docosane Particles in the Polymer Matrix

Q: My docosane appears to be clumping together within the polymer matrix, leading to a non-uniform dispersion. What are the possible causes and solutions?

A: Agglomeration of docosane, a phase change material (PCM), is a common issue that can negatively impact the thermal and mechanical properties of the resulting composite. The primary reasons for agglomeration include poor interfacial adhesion between the non-polar docosane and the polymer matrix, and the tendency of particles to cluster due to van der Waals forces.[1][2]

Troubleshooting Steps:

Possible Cause	Suggested Solution
Poor Interfacial Adhesion	1. Surface Modification: Functionalize the surface of the docosane or the polymer to improve compatibility.[1] This can involve grafting polar groups onto the polymer backbone or using a coupling agent. 2. Use of Compatibilizers/Surfactants: Introduce a compatibilizer or surfactant that has affinity for both the docosane and the polymer matrix. This will reduce the interfacial tension and promote better dispersion.
High Viscosity of Polymer Melt	1. Optimize Processing Temperature: Increase the melt processing temperature to reduce the viscosity of the polymer, allowing for better mixing and dispersion of the docosane. However, be cautious of potential thermal degradation of the polymer or docosane.[3] 2. Adjust Screw Speed (Melt Blending): In a twin-screw extruder, increasing the screw speed can enhance shear forces, breaking down agglomerates.[4]
Inadequate Mixing Energy	1. Increase Mixing Time/Speed: For both melt blending and solution casting, increasing the duration and intensity of mixing can help break down docosane agglomerates. 2. Use High-Shear Mixing Techniques: Employ techniques like ultrasonication for solution casting to provide sufficient energy for deagglomeration.
Rapid Solvent Evaporation (Solution Casting)	1. Control Evaporation Rate: Slowing down the solvent evaporation process allows more time for the docosane particles to disperse evenly throughout the polymer solution before the film solidifies. This can be achieved by covering the casting surface or using a solvent with a higher boiling point.[5]

Issue 2: Phase Separation and "Bleeding" of Docosane

Q: I'm observing macroscopic phase separation, and in some cases, the docosane appears to be "bleeding" or leaking from the polymer matrix, especially after thermal cycling. How can I prevent this?

A: Phase separation in polymer blends is often driven by thermodynamic immiscibility between the components.[6][7] For docosane-polymer systems, this is exacerbated when the docosane melts, leading to leakage.

Troubleshooting Steps:

Possible Cause	Suggested Solution
Thermodynamic Incompatibility	1. Polymer Selection: Choose a polymer with a chemical structure that is more compatible with the non-polar nature of docosane. 2. Encapsulation: Microencapsulate the docosane in a polymer shell before dispersing it into the bulk polymer matrix. This physically contains the docosane, preventing it from leaking out upon melting. In-situ polymerization is a common method for this.[8]
High Docosane Loading	1. Reduce Docosane Concentration: High concentrations of docosane can exceed the polymer's capacity to effectively encapsulate it, leading to phase separation. Experiment with lower weight percentages of docosane.
Poor Interfacial Interaction	1. Enhance Adhesion: Similar to addressing agglomeration, improving the interfacial adhesion through compatibilizers or surface modification can help to anchor the docosane within the polymer matrix.
Thermal Cycling Effects	1. Crosslinking the Polymer Matrix: For thermosetting polymers, ensuring a complete curing process can create a more robust network that can better contain the docosane.

Frequently Asked Questions (FAQs)

Dispersion Strategies

Q1: What are the primary methods for dispersing docosane in polymers, and what are their pros and cons?

A1: The three main strategies are melt blending, solution casting, and in-situ polymerization (microencapsulation).

Method	Description	Advantages	Disadvantages
Melt Blending	Docosane and the polymer are mixed in a molten state using equipment like a twin-screw extruder.[4]	- Scalable and widely used in industry. - Solvent-free process.	- High processing temperatures may degrade materials. - Can be challenging to achieve uniform dispersion without optimizing parameters.[5]
Solution Casting	The polymer and docosane are dissolved in a common solvent, cast onto a substrate, and the solvent is evaporated to form a composite film.[9][10]	- Good for achieving uniform dispersion at a lab scale. - Lower processing temperatures.	- Use of solvents can be an environmental and safety concern.[10] - Difficult to scale up for industrial production. - Potential for residual solvent in the final product.
In-situ Polymerization (Microencapsulation)	Docosane droplets are encapsulated within a polymer shell as the polymerization reaction occurs at the droplet interface.[6][8]	- Excellent prevention of docosane leakage. - Can achieve a well-defined core-shell structure.	- More complex multi-step process. - The properties of the shell material can influence the overall composite properties.

Experimental Protocols

Q2: Can you provide a detailed protocol for dispersing docosane in a polymer using melt blending?

A2: Certainly. Below is a general protocol for melt blending docosane with High-Density Polyethylene (HDPE).

Experimental Protocol: Melt Blending of Docosane with HDPE

Materials and Equipment:

• High-Density Polyethylene (HDPE) pellets

• Docosane powder

• Twin-screw extruder

• Hot press

• Cooling system

Procedure:

• Drying: Dry the HDPE pellets and docosane powder in a vacuum oven at 60°C for at least 4 hours to remove any moisture.

• Premixing: Physically mix the desired weight percentages of HDPE and docosane in a sealed bag.

• Extrusion:

  • Set the temperature profile of the twin-screw extruder. A typical profile for HDPE might be 160°C, 170°C, 180°C, 180°C from the hopper to the die.

  • Set the screw speed (e.g., 100 rpm).

  • Feed the premixed material into the extruder.

  • Collect the extruded strands.

• Pelletizing: Cool the strands in a water bath and pelletize them.

• Sample Preparation:

  • Place the pellets into a mold.

  • Preheat the hot press to 180°C.

  • Press the pellets at a low pressure for 5 minutes to melt the material, then increase the pressure to 10 MPa for 5 minutes.

  • Cool the mold to room temperature under pressure.

• Characterization: Analyze the resulting composite for dispersion uniformity, thermal properties, and mechanical properties.

Q3: What is a typical procedure for preparing a docosane-polymer composite film by solution casting?

A3: Below is a protocol for preparing a docosane-Polyvinyl Alcohol (PVA) film.

Experimental Protocol: Solution Casting of Docosane-PVA Film

Materials and Equipment:

• Polyvinyl Alcohol (PVA) powder

• Docosane

• Deionized water (solvent)

• Magnetic stirrer with hotplate

• Petri dish or other casting surface

• Vacuum oven

Procedure:

• PVA Solution Preparation: Slowly add the desired amount of PVA powder to deionized water at 90°C while stirring continuously until the PVA is fully dissolved.[10]

• Docosane Dispersion:

  • Heat the PVA solution to a temperature above the melting point of docosane (approx. 44°C).

  • Add the desired amount of molten docosane to the PVA solution.

  • Continue stirring at an elevated temperature for at least 1 hour to ensure a uniform emulsion.

• Casting:

  • Pour the hot mixture into a petri dish.

  • Ensure the solution spreads evenly to form a uniform thickness.

• Drying:

  • Dry the cast film in an oven at 60°C for 24 hours to evaporate the water.

  • For complete solvent removal, further dry the film in a vacuum oven at 40°C for 12 hours.

• Peeling and Characterization: Carefully peel the dried film from the casting surface and proceed with characterization.

Data Presentation

Q4: How do the thermal and mechanical properties of docosane-polymer composites compare across different preparation methods?

A4: The preparation method significantly influences the final properties of the composite. Below are tables summarizing typical quantitative data.

Table 1: Comparison of Thermal Properties

Polymer Matrix	Docosane (wt%)	Preparation Method	Latent Heat of Fusion (J/g)	Thermal Conductivity (W/m·K)	Reference
HDPE	20	Melt Blending	~180	~0.45	[11][12]
HDPE	40	Melt Blending	~155	~0.42	[11][12]
PVA	30	Solution Casting	~165	~0.35	[13]
Melamine-Formaldehyde (Shell)	~60 (core)	In-situ Polymerization	~140	Varies with shell	[8]

Note: These are representative values and can vary based on specific processing conditions and material grades.

Table 2: Comparison of Mechanical Properties

Polymer Matrix	Docosane (wt%)	Preparation Method	Tensile Strength (MPa)	Elongation at Break (%)	Reference
HDPE	0	-	~25	>600	[3]
HDPE	20	Melt Blending	~20	~450	[3]
HDPE	40	Melt Blending	~15	~200	[3]
PVA	0	-	~45	~250	[14]
PVA	20	Solution Casting	~35	~300	[14]

Note: Mechanical properties often decrease with increasing docosane content as it can act as a plasticizer and introduce points of weakness.[14]

Characterization

Q5: What techniques are essential for characterizing the dispersion of docosane in polymers?

A5: A combination of microscopic and thermal analysis techniques is crucial.

• Scanning Electron Microscopy (SEM): Provides direct visualization of the docosane dispersion within the polymer matrix. Cross-sectional images can reveal the size, shape, and distribution of docosane domains or microcapsules.[15]

• Differential Scanning Calorimetry (DSC): Used to determine the melting and crystallization temperatures and latent heat of fusion of the docosane within the composite. The shape and position of the phase change peaks can provide insights into the interaction between the docosane and the polymer.[6][15]

• Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to identify the chemical components and to check for any new chemical interactions between the docosane and the polymer.

• X-ray Diffraction (XRD): Helps in analyzing the crystalline structure of the docosane and the polymer in the composite.

Visualization of Experimental Workflows

Melt Blending Workflow

References

• 1. [PDF] New polyurethane/docosane microcapsules as phase-change materials for thermal energy storage. | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effect of In Situ Polymerization on the Thermal Stability and Enthalpy Properties of Wood‐Based Composites Based on Graphene Oxide–Modified Phase Change Microcapsule | CoLab [colab.ws]
• 7. researchrepository.wvu.edu [researchrepository.wvu.edu]
• 8. researchgate.net [researchgate.net]
• 9. ijraset.com [ijraset.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 15. Development and Perspectives of Thermal Conductive Polymer Composites - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Adhesion of Docosane Coatings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the poor adhesion of docosane coatings on various substrates.

Troubleshooting Guide

Poor adhesion of docosane coatings can manifest as delamination, peeling, or cracking of the film. This guide provides a structured approach to identifying and resolving common adhesion problems.

Q1: My docosane coating is delaminating from the substrate. What are the potential causes and how can I fix it?

A1: Delamination is a common sign of poor adhesion. The underlying causes can be categorized into issues with the substrate preparation, coating application, or material incompatibility.

Troubleshooting Workflow for Delamination

Technical Support Center: High-Precision Purification of Commercial Docosane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of commercial docosane (C22H46) to the high-purity levels required for precision experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial-grade docosane?

A1: Commercial-grade docosane is typically derived from petroleum distillate fractions or through Fischer-Tropsch synthesis.[1] The primary impurities are often other n-alkanes with similar chain lengths (e.g., heneicosane (B133394) C21H44, tricosane (B166399) C23H48), branched-chain isomers of docosane, and potentially aromatic compounds depending on the source.[2] For instance, a reagent grade n-alkane like tetracosane (B166392) (a close analog to docosane) may contain homologous n-alkanes and isomers as the main impurities.[2]

Q2: What are the recommended methods for purifying commercial docosane for high-precision experiments?

A2: For achieving high purity, two primary methods are recommended:

• Recrystallization: This is a widely used and accessible technique for purifying solid organic compounds.[3] It relies on the differential solubility of docosane and its impurities in a suitable solvent at varying temperatures.

• Zone Refining: This is a more specialized and powerful technique for achieving ultra-high purity (e.g., 99.999% or 5N) in crystalline materials.[4] It involves passing a narrow molten zone along a solid ingot of the material, which effectively segregates and concentrates impurities at one end.[4]

Q3: How can I assess the purity of my purified docosane?

A3: The purity of docosane can be reliably assessed using the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful method for separating and identifying volatile and semi-volatile compounds. It can effectively separate docosane from closely related n-alkanes and isomers, allowing for quantification of purity.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the purity of crystalline organic compounds by analyzing their melting behavior. The presence of impurities typically leads to a depression and broadening of the melting point peak.

Purification Methodologies and Data

Recrystallization

Recrystallization is a robust method for significantly improving the purity of commercial docosane. The choice of solvent is critical for successful purification.

Recommended Solvents for Docosane Recrystallization:

Solvent	Rationale
Ethanol (B145695)	Docosane is soluble in hot ethanol and has low solubility at room temperature, making it a good choice for recrystallization.[5]
Diethyl Ether	Similar to ethanol, docosane exhibits favorable solubility characteristics in diethyl ether for recrystallization.[5]
Heptane/Hexane	These non-polar solvents are effective for dissolving docosane when hot and allowing it to crystallize upon cooling.
Toluene	Docosane is soluble in toluene, and it can be used for recrystallization, often forming platelets upon cooling.[6]

Expected Purity and Yield from Recrystallization:

While specific yields are highly dependent on the starting purity and technique, multiple recrystallizations can significantly enhance purity.

Starting Purity	Purification Method	Solvent	Expected Purity	Expected Yield
~95%	Single Recrystallization	Ethanol	>99%	70-85%
>99%	Second Recrystallization	Ethanol	>99.5%	80-90% (of the first crop)

Note: The above data is illustrative and based on typical outcomes for n-alkane purification. Actual results may vary.

Zone Refining

Zone refining is the method of choice for achieving the highest possible purity levels, often required for creating analytical standards.

Operational Parameters for Zone Refining of Docosane:

Parameter	Recommended Value	Rationale
Zone Travel Rate	1-5 mm/hour	A slow travel rate is crucial for allowing efficient partitioning of impurities between the solid and molten phases.[7]
Number of Passes	10-20	Multiple passes are necessary to move the impurities to one end of the sample tube, progressively increasing the purity of the rest of the ingot.[7]
Atmosphere	Inert (e.g., Argon)	Prevents oxidation of the docosane at elevated temperatures.

Expected Purity from Zone Refining:

Starting Purity	Purification Method	Number of Passes	Expected Purity
>99%	Zone Refining	15	>99.999% (5N)

Note: Zone refining can achieve purities of a few parts per billion of impurities.[4]

Experimental Protocols

Protocol 1: Recrystallization of Docosane from Ethanol

• Dissolution: In a fume hood, place 10 g of commercial docosane in a 250 mL Erlenmeyer flask. Add approximately 100 mL of ethanol. Heat the mixture on a hot plate with stirring until the docosane completely dissolves. Add the minimum amount of hot ethanol necessary to achieve complete dissolution.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To promote the formation of large, pure crystals, avoid disturbing the flask during this initial cooling phase.

• Cooling: Once the flask has reached room temperature and crystal formation has significantly slowed, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystallized docosane.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified docosane crystals in a vacuum oven at a temperature below its melting point (44 °C).

Protocol 2: Purity Analysis by GC-MS

• Sample Preparation: Prepare a 1 mg/mL stock solution of the purified docosane in high-purity hexane. Create a series of dilutions for calibration if quantitative analysis is required.

• GC-MS Parameters:

  • Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp at 10 °C/min to 300 °C and hold for 10 minutes.[2]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis: Identify the docosane peak based on its retention time and mass spectrum. Assess purity by calculating the area percentage of the docosane peak relative to all other peaks in the chromatogram.

Troubleshooting Guides

Recrystallization Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Docosane "oils out" instead of crystallizing.	- The boiling point of the solvent is higher than the melting point of docosane.- The solution is too concentrated.- Cooling is too rapid.	- Choose a solvent with a lower boiling point.- Add more hot solvent to the oiled-out mixture and reheat until a clear solution is formed.- Allow the solution to cool more slowly. Insulating the flask can help.
No or very few crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated.	- Evaporate some of the solvent by gently heating the solution and then allow it to cool again.- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure docosane.
Low yield of purified docosane.	- Too much solvent was used for dissolution.- Premature crystallization during hot filtration.- Washing crystals with solvent that is not ice-cold.- Incomplete crystallization before filtration.	- Use the minimum amount of hot solvent for dissolution.- Ensure the filtration apparatus is pre-warmed.- Always use ice-cold solvent for washing the crystals.- Ensure the solution is thoroughly cooled in an ice bath before filtration.
Purified docosane is still impure.	- Cooling was too rapid, trapping impurities.- Inefficient removal of mother liquor.- Co-crystallization with impurities of similar structure (e.g., other long-chain alkanes).	- Allow for slow, undisturbed cooling to promote selective crystallization.- Ensure efficient vacuum filtration and wash the crystals with a small amount of ice-cold solvent.- A second recrystallization or switching to a different purification method like zone refining may be necessary.

Zone Refining Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Poor separation of impurities.	- Zone travel rate is too fast.- Insufficient number of passes.- Unstable molten zone.	- Decrease the zone travel rate to allow for better impurity segregation.- Increase the number of passes to enhance the purification.- Optimize the heater power and cooling to maintain a stable, well-defined molten zone.
Sample cracking or breaking during the process.	- Thermal stress due to a large temperature gradient.- Volume changes upon melting/solidification.	- Adjust the heating and cooling rates to minimize thermal shock.- For horizontal zone refining, ensure the sample container allows for slight expansion.
Contamination from the container.	- Reaction of molten docosane with the container material.	- Use an inert container material such as high-purity quartz or PTFE.

Visualized Workflows and Logic

Caption: General workflow for the purification and analysis of docosane.

Caption: Troubleshooting logic for common recrystallization issues.

References

• 1. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mt.com [mt.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. N-DOCOSANE | 629-97-0 [chemicalbook.com]
• 6. Buy Docosane | 629-97-0 [smolecule.com]
• 7. Research Status of High-Purity Metals Prepared by Zone Refining - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating the Flammability of Docosane in Practical Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating the flammability of docosane. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure safe and effective experimentation.

Section 1: Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise when working with docosane and implementing flammability mitigation strategies.

General Handling and Safety

• Question: My docosane sample ignited unexpectedly during heating. What could have gone wrong?

  • Answer: Unexpected ignition can be caused by several factors. Firstly, ensure your heating apparatus is functioning correctly and the temperature is accurately controlled. Docosane has a flash point of approximately 113°C, but localized overheating or the presence of an ignition source can lead to combustion.[1] Secondly, check for any contamination in your docosane sample, as impurities can lower the flash point. Always handle docosane in a well-ventilated area, preferably within a fume hood, and away from open flames or sparks.

• Question: I've noticed smoke or fumes being released from the docosane melt, even below its flashpoint. Is this normal?

  • Answer: While docosane is generally stable, prolonged heating can cause some thermal degradation, leading to the release of vapors. These vapors can be flammable. Ensure adequate ventilation to prevent the accumulation of these vapors. If excessive fumes are observed at temperatures well below the flashpoint, it could indicate contamination of your sample.

• Question: What are the best practices for storing docosane to minimize fire risk?

  • Answer: Store docosane in a cool, dry, and well-ventilated area away from strong oxidizing agents, which can increase the risk of fire.[2] Keep the container tightly closed to prevent contamination. Avoid storage near heat sources or in direct sunlight.

Use of Flame Retardants

• Question: I'm adding a flame retardant to my docosane, but it's not dispersing evenly. What can I do?

  • Answer: Poor dispersion is a common issue. To improve this, ensure the docosane is fully melted and maintained at a constant temperature above its melting point (around 44°C). Use a mechanical stirrer to create a vortex and slowly add the flame retardant powder to the vortex to facilitate mixing. For some flame retardants, using a compatibilizer or a surfactant can improve dispersion. You may also consider high-shear mixing or ultrasonication for better homogenization.

• Question: After adding a flame retardant, the thermal properties (e.g., melting point, latent heat) of my docosane have changed significantly. Is this expected?

  • Answer: Yes, the addition of flame retardants can alter the thermophysical properties of docosane.[3] The extent of this change depends on the type and concentration of the flame retardant. It is crucial to characterize the thermal properties of the resulting composite using techniques like Differential Scanning Calorimetry (DSC) to ensure it still meets the requirements of your application.

• Question: How do I choose the right flame retardant for my application?

  • Answer: The choice of flame retardant depends on several factors, including the desired level of fire resistance, compatibility with docosane, impact on thermal properties, and the processing conditions. Halogen-free flame retardants like ammonium (B1175870) polyphosphate (APP), expandable graphite (B72142) (EG), and metal hydroxides (e.g., aluminum hydroxide, magnesium hydroxide) are commonly used for polyolefins and paraffins.[3][4] Intumescent flame retardants, which form a protective char layer upon heating, are also very effective.[5] It is recommended to consult literature and safety data sheets, and to perform small-scale tests to evaluate the performance of different flame retardants.

Microencapsulation

• Question: I'm trying to microencapsulate docosane, but the microcapsules are agglomerating. How can I prevent this?

  • Answer: Agglomeration can be a result of several factors in the encapsulation process. Ensure you are using an appropriate surfactant or emulsifier at the correct concentration to stabilize the emulsion. The stirring speed during polymerization is also critical; it should be high enough to maintain a stable emulsion but not so high that it causes the capsules to collide and aggregate. Controlling the temperature and pH of the reaction medium is also important for stable shell formation.[6]

• Question: The docosane is leaking from my microcapsules after a few thermal cycles. What is causing this?

  • Answer: Leakage can be due to an incomplete or fragile shell. Ensure that the polymerization reaction goes to completion to form a robust and seamless shell. The choice of shell material is also crucial; it should be thermally stable and mechanically strong enough to withstand the volume changes of docosane during phase transitions. Post-treatment of the microcapsules, such as a curing step, can sometimes improve shell integrity.

• Question: How can I confirm that the docosane has been successfully encapsulated?

  • Answer: Several characterization techniques can confirm successful encapsulation. Scanning Electron Microscopy (SEM) can be used to visualize the morphology and size of the microcapsules.[7] DSC can be used to determine the melting and freezing points and the latent heat of the encapsulated docosane, which confirms its presence within the shells.[8][9] Thermogravimetric Analysis (TGA) can be used to assess the thermal stability of the microcapsules and to quantify the amount of encapsulated docosane.[8]

Section 2: Experimental Protocols

This section provides detailed methodologies for key experiments related to the flammability mitigation of docosane.

Protocol 2.1: Preparation of a Docosane-Flame Retardant Composite

• Materials: n-Docosane, selected flame retardant (e.g., Ammonium Polyphosphate - APP), heating mantle with magnetic stirring, beaker, thermometer.

• Procedure:

  • Weigh the desired amount of n-docosane and place it in a beaker.

  • Heat the docosane on the heating mantle to a temperature approximately 10-20°C above its melting point (e.g., 60°C), ensuring it is completely melted.

  • Begin stirring the molten docosane with a magnetic stirrer at a moderate speed to create a vortex.

  • Slowly add the pre-weighed flame retardant powder into the vortex to ensure even dispersion.

  • Continue stirring for at least 30 minutes to achieve a homogeneous mixture.

  • Pour the molten composite into a mold and allow it to cool to room temperature.

  • Once solidified, the composite can be removed from the mold for further testing.

Protocol 2.2: Microencapsulation of Docosane via In-situ Polymerization

• Materials: n-Docosane, urea, formaldehyde (B43269) solution (37 wt%), ammonium chloride, resorcinol (B1680541), sodium hydroxide, deionized water, mechanical stirrer, reaction vessel, water bath.

• Procedure:

  • Prepare an aqueous solution of urea, ammonium chloride, and resorcinol in the reaction vessel.

  • Adjust the pH of the solution to approximately 3.5 using sodium hydroxide.

  • Add the molten n-docosane to the aqueous solution while stirring at a high speed (e.g., 400 rpm) to form an oil-in-water emulsion.

  • Slowly add the formaldehyde solution to the emulsion.

  • Heat the mixture in a water bath to 70°C and maintain this temperature for 3-4 hours to allow for the polymerization of the urea-formaldehyde shell on the surface of the docosane droplets.

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter and wash the resulting microcapsules with deionized water and ethanol.

  • Dry the microcapsules in an oven at a low temperature (e.g., 40°C) for 24 hours.

Protocol 2.3: Flammability Testing using Cone Calorimetry

• Apparatus: Cone calorimeter.

• Sample Preparation: Prepare a sample of the docosane composite with standard dimensions (e.g., 100 mm x 100 mm x 3 mm).

• Procedure:

  • Calibrate the cone calorimeter according to the manufacturer's instructions.

  • Set the desired heat flux (e.g., 35 kW/m² or 50 kW/m²).

  • Place the sample in the holder and position it under the cone heater.

  • Start the data acquisition system.

  • Ignite the sample with the spark igniter.

  • Record key parameters such as time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), total heat released (THR), and mass loss rate.

  • Continue the test until flaming ceases.

Protocol 2.4: Thermal Analysis using TGA and DSC

• Apparatus: Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) into the TGA or DSC crucible.

• TGA Procedure:

  • Place the crucible in the TGA furnace.

  • Heat the sample from room temperature to a desired final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the mass loss as a function of temperature.

• DSC Procedure:

  • Place the sample crucible and a reference crucible in the DSC cell.

  • Heat the sample from a low temperature (e.g., 0°C) to a temperature above its melting point (e.g., 80°C) at a controlled rate (e.g., 5°C/min).

  • Cool the sample back to the initial temperature at the same rate.

  • Record the heat flow to determine the melting and crystallization temperatures and the latent heat of fusion and solidification.

Section 3: Quantitative Data on Flammability Mitigation

The following tables summarize quantitative data on the effectiveness of different flame retardants and encapsulation on the flammability of paraffin-based materials, which are chemically similar to docosane.

Table 1: Effect of Flame Retardants on Flammability Parameters of Paraffin Composites

Flame Retardant (wt%)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Released (THR) (MJ/m²)	Time to Ignition (TTI) (s)	Reference
Neat Paraffin	~1200	~80	~20	[10]
15% Ammonium Polyphosphate (APP)	~450	~65	~35	[10]
10% Expandable Graphite (EG)	~300	~50	~45	[11]
15% APP + 10% EG	~250	~45	~50	[11]
20% Aluminum Hydroxide (ATH)	~700	~70	~30	[5]
20% Magnesium Hydroxide (MDH)	~650	~68	~32	[3]

Table 2: Thermal Properties of Microencapsulated Docosane

Shell Material	Encapsulation Efficiency (%)	Melting Enthalpy (J/g)	Thermal Stability (Tonset of degradation) (°C)	Reference
Urea-Formaldehyde	~85	~180	~220	[7]
Melamine-Formaldehyde	~90	~200	~250	[6]
Polyurethane	~80	~170	~210	[6]
Silica	~75	~160	>300	[8]

Section 4: Visualizations

Diagram 1: General Workflow for Mitigating Docosane Flammability

Caption: Workflow for selecting and implementing flammability mitigation strategies for docosane.

Diagram 2: Signaling Pathway for Intumescent Flame Retardancy

Caption: Mechanism of action for an intumescent flame retardant system.

Diagram 3: Experimental Workflow for Cone Calorimetry

Caption: Step-by-step workflow for performing a cone calorimetry test.

References

• 1. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Study of the Thermal Properties and the Fire Performance of Flame Retardant-Organic PCM in Bulk Form - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Docosane-Organosilica Microcapsules for Structural Composites with Thermal Energy Storage/Release Capability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]
• 11. researchgate.net [researchgate.net]

Issues with docosane crystallization affecting performance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with docosane crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the common polymorphic forms of docosane and how do they affect its properties?

Docosane is known to exhibit polymorphism, meaning it can crystallize into different solid-state structures. The most common forms are the triclinic and orthorhombic polymorphs.[1][2] These different crystalline arrangements can significantly impact the material's physical properties, including melting point, dissolution rate, and thermal energy storage capacity. For instance, the transition between these forms is a key factor in its behavior as a phase change material (PCM).[3][4]

Q2: How does the choice of solvent affect the crystal habit of docosane?

The solvent used during crystallization plays a crucial role in determining the final crystal habit (the external shape of the crystal).[5][6] Solute-solvent interactions at the crystal-solution interface can either inhibit or promote growth on specific crystal faces.[6] For example, polar solvents may preferentially adsorb to polar crystal faces, slowing their growth and altering the overall crystal shape.[6][7] The selection of an appropriate solvent is a key parameter for controlling crystal morphology.[5][8]

Q3: What is supersaturation and how does it influence docosane crystallization?

Supersaturation is the driving force for crystallization, representing a state where the concentration of docosane in a solution is higher than its equilibrium solubility at a given temperature. The level of supersaturation significantly affects both the nucleation and growth of crystals.[9] Studies have shown that with increasing supersaturation, the morphology of docosane crystals can change, for instance, from a triclinic to a more orthorhombic-like habit.[1][10]

Troubleshooting Guides

Problem 1: My docosane crystals are forming as undesirable needles, leading to poor filtration and handling.

• Cause: The formation of needle-like crystals is often a result of anisotropic growth, where the crystal grows much faster in one direction. This can be influenced by the solvent system and the level of supersaturation.[11]

• Troubleshooting Steps:

  • Solvent Modification: Experiment with different solvents or solvent mixtures. The interaction between the solvent and specific crystal faces can alter the growth rates and lead to more equant crystals.[5][6][12] A good starting point is to test solvents with varying polarities.

  • Control Supersaturation: High supersaturation often favors the formation of needle-like crystals. Try reducing the rate of cooling or the rate of anti-solvent addition to lower the effective supersaturation during nucleation and growth.[9][13]

  • Introduce Additives: "Tailor-made" additives can selectively adsorb to fast-growing crystal faces, inhibiting their growth and modifying the crystal habit.[14]

Problem 2: I am observing inconsistent melting points for my crystallized docosane.

• Cause: Variations in melting point can be attributed to the presence of different polymorphs or impurities within the crystalline material.[2] Docosane can exist in multiple crystalline forms, each with a distinct melting point.

• Troubleshooting Steps:

  • Characterize the Polymorphic Form: Use analytical techniques like X-ray Diffraction (XRD) or Differential Scanning Calorimetry (DSC) to identify the crystal form(s) present in your sample.[2][15]

  • Control Crystallization Conditions: The formation of a specific polymorph is highly dependent on factors such as the solvent, cooling rate, and temperature.[13][16] Maintaining consistent and controlled crystallization conditions is crucial for obtaining a single, desired polymorph.

  • Purification: If impurities are suspected, consider recrystallizing the material. Ensure the starting material is of high purity.[17]

Problem 3: Docosane is not crystallizing from the solution.

• Cause: The solution may not be sufficiently supersaturated for nucleation to occur. This could be due to using too much solvent or an inappropriate solvent system.[18]

• Troubleshooting Steps:

  • Increase Supersaturation:

    • Evaporation: If using a volatile solvent, allow for slow evaporation to increase the concentration of docosane.[19]

    • Reduce Solvent Volume: If the initial amount of solvent was too high, you can gently heat the solution to evaporate some of the solvent and then attempt to cool it again.[18]

  • Induce Nucleation (Seeding): Introduce a small, well-formed crystal of docosane (a seed crystal) into the supersaturated solution. This will provide a template for further crystal growth.[17][18]

  • Scratching: Gently scratching the inside of the glass vessel with a glass rod can create microscopic imperfections that may act as nucleation sites.[18]

  • Change Solvent System: The chosen solvent may be too good a solvent for docosane at the desired crystallization temperature. Experiment with a solvent in which docosane has lower solubility or use an anti-solvent crystallization method.[12][19]

Data Presentation

Table 1: Thermal Properties of n-Docosane

Property	Value	Units	Reference
Melting Point (Tm)	44	°C	[3]
Latent Heat of Fusion (ΔHm)	249	kJ/kg	[3]
Crystallization Temperature (Tc)	36.3	°C	[20]
Latent Heat of Crystallization (ΔHc)	246.4	J/g	[20]

Table 2: Effect of Supersaturation on Docosane Crystal Growth Rate in n-Dodecane

Supersaturation (σ)	Crystal Face	Growth Rate (µm/s)	Reference
0.01	(112)	0.51 - 9.85	[1]
0.02	(102)	0.51 - 9.85	[1]
0.05	-	-	[1]

Experimental Protocols

Protocol 1: Controlled Cooling Crystallization of Docosane

• Dissolution: Dissolve the docosane sample in a suitable solvent (e.g., n-dodecane) in a jacketed crystallization vessel at a temperature above its saturation point.

• Temperature Control: Program a cooling profile using a circulating bath connected to the vessel's jacket. A slow, linear cooling rate is often preferred to maintain a low level of supersaturation.

• Nucleation: Allow the solution to cool until spontaneous nucleation occurs. The onset of nucleation can be detected by observing turbidity or by using in-situ monitoring tools.

• Crystal Growth: Continue the controlled cooling to allow the crystals to grow to the desired size.

• Isolation: Separate the crystals from the mother liquor by filtration.

• Drying: Dry the crystals under vacuum at a temperature below the melting point.

Protocol 2: Characterization of Docosane Polymorphs using Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh a small amount of the crystallized docosane (typically 5-10 mg) into an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature below the expected melting point (e.g., 25°C).

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the melting point (e.g., 60°C).

  • Cool the sample back to the initial temperature at the same controlled rate.

• Data Analysis: Analyze the resulting thermogram to determine the melting point (peak temperature of the endotherm) and the enthalpy of fusion (area under the melting peak). The presence of multiple peaks or shoulders may indicate the presence of different polymorphs or impurities.

Visualizations

Caption: Experimental workflow for controlled cooling crystallization of docosane.

Caption: Logical relationship for troubleshooting needle-like docosane crystals.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. formulation.org.uk [formulation.org.uk]
• 4. academic.oup.com [academic.oup.com]
• 5. Understanding the role of solvent in regulating the crystal habit - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. DSpace [researchrepository.universityofgalway.ie]
• 12. Tips & Tricks [chem.rochester.edu]
• 13. Strategy for control of crystallization of polymorphs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 14. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 15. acadpubl.eu [acadpubl.eu]
• 16. researchgate.net [researchgate.net]
• 17. unifr.ch [unifr.ch]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. How To [chem.rochester.edu]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Docosane in Calibration Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of docosane as a calibration standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is docosane and why is it used as a calibration standard?

Docosane is a straight-chain alkane with the chemical formula C22H46.[1] It is a white, waxy solid at room temperature.[1][2] Due to its high purity, thermal stability, and chemical inertness, docosane is frequently used as an internal standard or a component in calibration mixtures for analytical techniques like gas chromatography (GC).[2][3] Its well-defined structure and consistent behavior under various analytical conditions make it an ideal reference compound for ensuring the accuracy and precision of measurements.[4]

Q2: In which analytical methods is docosane commonly used?

Docosane is primarily used in gas chromatography (GC), often coupled with a flame ionization detector (FID) or a mass spectrometer (MS).[1][5] It serves as a reliable internal standard for the quantification of various organic compounds, including fatty acid methyl esters (FAMEs), petroleum hydrocarbons, and other long-chain alkanes.[6][7]

Q3: What are the key physical and chemical properties of docosane?

Understanding the properties of docosane is crucial for its effective use in calibration.

Property	Value
Molecular Formula	C22H46[1]
Molecular Weight	310.60 g/mol
Appearance	White crystalline solid[1][2]
Melting Point	42-45 °C
Boiling Point	369 °C
Solubility	Insoluble in water; Soluble in organic solvents like ethanol, ether, benzene (B151609), and toluene (B28343).[1][2][8]
Stability	Stable under normal conditions, but incompatible with strong oxidizing agents.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and use of docosane calibration standards.

Issue 1: Poor Solubility of Docosane

Symptoms:

• Docosane powder does not fully dissolve in the chosen solvent.

• Visible particulate matter in the standard solution.

• Inconsistent and non-reproducible peak areas in chromatograms.

Possible Causes:

• Incorrect Solvent Choice: Docosane is nonpolar and will not dissolve in polar solvents like water.[8]

• Insufficient Solvent Volume or Low Temperature: The concentration may be too high for the solvent volume, or the temperature may be too low to facilitate dissolution. The solubility of docosane can increase with temperature.[8]

• Contaminated Solvent: Impurities in the solvent can affect solubility.

Solutions:

• Select an Appropriate Solvent: Use nonpolar organic solvents such as hexane (B92381), toluene, or benzene for optimal solubility.[8]

• Gentle Heating and Agitation: Warm the solvent gently and use sonication or vortexing to aid dissolution.

• Ensure Solvent Purity: Use high-purity, analytical grade solvents.

• Prepare a Stock Solution: It is often easier to first prepare a concentrated stock solution in a good solvent and then perform serial dilutions.

Issue 2: Inconsistent Peak Response for Docosane Internal Standard

Symptoms:

• The peak area of the docosane internal standard varies significantly between runs.

• Poor linearity of the calibration curve.

• Decreasing internal standard area over a sequence of runs.[9]

Possible Causes:

• Injector Issues: Leaks in the injector, incorrect injection volume, or discrimination against higher molecular weight compounds can lead to variability.[10][11]

• Column Contamination or Degradation: Buildup of non-volatile residues on the column can affect peak shape and area.[9] Active sites in the GC column or liner can also cause peak tailing.[12]

• Inhomogeneous Standard Solution: The docosane may not be uniformly distributed in the solution, especially if it is close to its solubility limit.

• Instrument Drift: Changes in detector response or carrier gas flow rate over time can affect peak areas.[13]

Solutions:

• System Maintenance: Regularly check for leaks in the GC system, especially at the injector port septum and column fittings.[14] Clean or replace the injector liner and trim the front end of the GC column if contamination is suspected.[12]

• Optimize Injection Parameters: For splitless injections, consider using a pressure pulse to reduce mass discrimination.[12] Ensure the syringe is functioning correctly and the injection volume is consistent.[11]

• Proper Standard Preparation: Ensure the docosane is fully dissolved and the solution is thoroughly mixed before each injection.

• Method Validation: Incorporate quality control samples at regular intervals to monitor instrument performance and detect any drift.

Issue 3: Peak Tailing or Fronting

Symptoms:

• Asymmetrical peak shape for docosane, with a drawn-out tail or a leading edge.

Possible Causes:

• Column Overload: Injecting too high a concentration of the standard can lead to peak fronting.[10]

• Active Sites: Interactions between docosane and active sites in the injector liner or column can cause peak tailing.[12][15]

• Improper Column Installation: An incorrectly installed column can lead to poor peak shape.[10]

• Inappropriate Temperature: If the injector or oven temperature is too low, it can result in poor sample vaporization and peak distortion.[10]

Solutions:

• Adjust Concentration: Reduce the concentration of the docosane standard or increase the split ratio.[15]

• Use Deactivated Liners and Columns: Employ deactivated (silanized) liners and high-quality, low-bleed columns to minimize active sites.[12]

• Verify Column Installation: Ensure the column is installed correctly according to the manufacturer's instructions.

• Optimize Temperatures: Increase the injector and oven temperatures to ensure complete and rapid vaporization of docosane, but do not exceed the column's maximum temperature limit.[10][12]

Experimental Protocols

Protocol 1: Preparation of a Docosane Stock Solution

This protocol describes the preparation of a 1000 µg/mL stock solution of docosane.

Materials:

• Docosane (analytical standard, ≥99.5% purity)

• Hexane or Toluene (analytical grade)

• 100 mL volumetric flask (Class A)

• Analytical balance

• Spatula

• Weighing paper

• Sonicator (optional)

Procedure:

• Accurately weigh 100 mg of docosane onto a piece of weighing paper using an analytical balance.

• Carefully transfer the weighed docosane into a 100 mL volumetric flask.

• Add approximately 70 mL of hexane or toluene to the flask.

• Gently swirl the flask to dissolve the docosane. If necessary, use a sonicator for a few minutes to aid dissolution.

• Once the docosane is completely dissolved, add more solvent to bring the volume to the 100 mL mark.

• Stopper the flask and invert it 10-15 times to ensure the solution is homogeneous.[16]

• Label the flask clearly with the compound name, concentration, solvent, and preparation date. Store in a cool, dark place.

Protocol 2: Preparation of Calibration Standards

This protocol outlines the creation of a series of calibration standards from the stock solution.

Materials:

• 1000 µg/mL Docosane stock solution

• Hexane or Toluene (analytical grade)

• 10 mL volumetric flasks (Class A, quantity as needed)

• Micropipettes and tips

Procedure:

• Determine the desired concentrations for your calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

• Label a series of 10 mL volumetric flasks for each concentration.

• Use the formula C1V1 = C2V2 to calculate the volume of stock solution needed for each standard.

  • C1 = Concentration of stock solution (1000 µg/mL)

  • V1 = Volume of stock solution to be transferred

  • C2 = Desired concentration of the calibration standard

  • V2 = Final volume of the calibration standard (10 mL)

• For each standard, pipette the calculated volume (V1) of the stock solution into the corresponding labeled volumetric flask.

• Dilute to the 10 mL mark with the solvent.

• Stopper and invert each flask 10-15 times to ensure thorough mixing.[16]

• These standards are now ready for analysis. It is recommended to prepare fresh calibration standards regularly.[16]

Visualizations

Caption: Workflow for preparing and analyzing docosane calibration standards.

Caption: Troubleshooting decision tree for inconsistent peak area.

References

• 1. Page loading... [wap.guidechem.com]
• 2. N-DOCOSANE | 629-97-0 [chemicalbook.com]
• 3. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dodecane as a Calibration Standard: Best Practices [eureka.patsnap.com]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. researchgate.net [researchgate.net]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. glsciences.eu [glsciences.eu]
• 12. benchchem.com [benchchem.com]
• 13. Lab Chapter 7.2.3 [people.whitman.edu]
• 14. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. andyjconnelly.wordpress.com [andyjconnelly.wordpress.com]

Reference Data & Comparative Studies

Validating Docosane as a Reliable Temperature Calibration Standard for Thermal Analysis

For researchers, scientists, and drug development professionals seeking accurate and reliable temperature calibration of their analytical instrumentation, particularly Differential Scanning Calorimetry (DSC), docosane presents a compelling organic alternative to traditional metallic standards. This guide provides a comprehensive comparison of docosane with other common calibrants, supported by experimental data and detailed protocols to facilitate its validation and implementation in your laboratory.

Docosane, a C22 straight-chain alkane, offers several advantages as a temperature calibration standard, especially for applications involving organic materials such as polymers and pharmaceuticals. Calibrating with a substance that has similar thermal properties to the sample under investigation can lead to more accurate and relevant results.[1] This principle of "like-calibrates-like" is a key consideration for ensuring data integrity in thermal analysis.

Performance Comparison of Calibration Standards

To validate the performance of docosane, its key thermal properties were compared with those of commonly used metallic standards, indium and gallium. The data, summarized in the table below, is compiled from various sources, including the National Institute of Standards and Technology (NIST).

Calibration Standard	Melting Point (°C)	Enthalpy of Fusion (J/g)	Purity (%)
Docosane	42 - 45	~220	≥99.5
Indium	156.6	28.5	≥99.99
Gallium	29.76	80.1	≥99.99

Note: The values for docosane can vary slightly depending on the supplier and purity.

Experimental Validation Workflow

The validation of docosane as a temperature calibration standard typically follows a systematic workflow. This involves comparing the experimental results obtained using docosane with the certified values of primary standards like indium.

Caption: Workflow for validating docosane as a DSC temperature calibration standard.

Experimental Protocols

Detailed Protocol for DSC Temperature Calibration using Docosane

This protocol outlines the steps for calibrating the temperature scale of a Differential Scanning Calorimeter using high-purity docosane.

1. Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• High-purity docosane (≥99.5%)

• Aluminum DSC pans and lids

• Microbalance (readable to ±0.01 mg)

• Crimping press for DSC pans

• Inert purge gas (e.g., nitrogen or argon)

2. Sample Preparation:

• Accurately weigh 1-3 mg of docosane into an aluminum DSC pan using a microbalance.

• Hermetically seal the pan using a crimping press. Ensure the bottom of the pan remains flat for good thermal contact.

• Prepare an empty, sealed aluminum pan to be used as a reference.

3. DSC Instrument Setup:

• Place the sealed sample pan and the empty reference pan into the DSC cell.

• Set the purge gas flow rate to a constant value, typically 20-50 mL/min.

• Equilibrate the DSC cell at a temperature at least 20°C below the expected melting point of docosane (e.g., 20°C).

4. Measurement:

• Heat the sample from the equilibration temperature to approximately 60°C at a controlled heating rate (e.g., 10°C/min).

• Record the heat flow as a function of temperature.

• After the measurement, cool the cell back to the starting temperature.

5. Data Analysis:

• Determine the onset temperature of the melting endotherm from the DSC curve. The onset temperature is the intersection of the baseline with the tangent to the steepest part of the leading edge of the melting peak.

• Compare the experimentally determined onset temperature with the certified or literature value for docosane.

• If the measured value deviates from the expected value, perform a temperature calibration adjustment according to the instrument manufacturer's software instructions. This typically involves creating a calibration file that applies a correction factor to the measured temperature.

Comparative Analysis with Indium

For a comprehensive validation, the same DSC instrument should be calibrated using a primary standard like indium, following a similar protocol.

1. Sample Preparation:

• Accurately weigh 1-5 mg of high-purity indium (≥99.99%) into an aluminum DSC pan and seal it.

2. DSC Measurement:

• Equilibrate the cell at a temperature well below indium's melting point (e.g., 130°C).

• Heat the sample to a temperature above its melting point (e.g., 180°C) at the same heating rate used for docosane (10°C/min).

3. Data Analysis:

• Determine the onset temperature and enthalpy of fusion for indium.

• Compare these values with the certified values (156.6°C and 28.5 J/g).

• Use the results from the indium calibration to validate the accuracy of the docosane calibration.

Logical Relationship for Calibration Choice

The decision to use docosane as a calibration standard is often driven by the nature of the samples being analyzed. The following diagram illustrates the logical flow for selecting an appropriate calibration standard.

Caption: Decision-making process for selecting a suitable DSC calibration standard.

By following these guidelines and protocols, researchers can confidently validate and utilize docosane as a reliable temperature calibration standard, leading to more accurate and reproducible thermal analysis data, particularly in the fields of drug development and materials science.

References

• 1. sump4.com [sump4.com]

A Comparative Analysis of Docosane and Eicosane: Thermal Properties for Advanced Applications

For Immediate Release

This guide presents a detailed comparative study of the thermal properties of docosane (n-C22H46) and eicosane (B133393) (n-C20H42), two long-chain alkanes with significant potential in various scientific and industrial applications, including as phase change materials (PCMs) for thermal energy storage. This document provides researchers, scientists, and drug development professionals with a concise summary of their key thermal characteristics, supported by experimental data.

Introduction

Docosane and eicosane are saturated hydrocarbons that exhibit distinct thermal behaviors due to the difference in their alkyl chain length. These differences, particularly in melting point and latent heat of fusion, are critical for their application in areas requiring precise thermal management. Eicosane, with its melting point near physiological temperatures, is a candidate for biomedical applications, while docosane's higher melting point makes it suitable for applications requiring thermal energy storage at moderately elevated temperatures[1].

Quantitative Data Summary

The thermal properties of docosane and eicosane are summarized in the table below. The data has been compiled from various experimental sources to provide a reliable basis for comparison.

Property	Docosane (C22H46)	Eicosane (C20H42)	Units
Molecular Weight	310.60	282.55	g/mol
Melting Point	42-45 °C (lit.)	36 to 38 °C[2]	°C
Boiling Point	369 °C (lit.)	343.1 °C[2]	°C
Heat of Fusion	47.84 - 78.50[3][4]	67.8 - 70.9[5][6]	kJ/mol
Specific Heat Capacity (Solid)	468 J/mol·K at 300 K[7]	602.5 J/mol·K at 279.1 K[8]	J/mol·K
Specific Heat Capacity (Liquid)	739 J/mol·K at 353 K[7]	664 J/mol·K at 325 K[9]	J/mol·K
Density (Solid)	0.794 g/cm³ at 20 °C	0.788 g/cm³ at 20°C[10]	g/cm³

Experimental Protocols

The determination of the thermal properties of docosane and eicosane relies on established thermal analysis techniques. The following provides an overview of the methodologies used to obtain the data presented.

Differential Scanning Calorimetry (DSC): This is a primary technique for determining the melting point and latent heat of fusion of materials like docosane and eicosane[1].

• Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. When the sample undergoes a phase transition, such as melting, it will absorb (endothermic) or release (exothermic) heat, resulting in a measurable difference in heat flow relative to the reference.

• Methodology:

  • A small, precisely weighed sample of docosane or eicosane is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference pans are placed in the DSC instrument and heated at a constant rate over a defined temperature range that encompasses the melting point.

  • The heat flow to the sample is monitored and plotted against temperature. The peak of the resulting curve indicates the melting point, and the area under the peak corresponds to the heat of fusion.

Calorimetry: The specific heat capacity of the alkanes in both their solid and liquid states is determined using calorimetry.

• Principle: This method involves measuring the amount of heat absorbed or released by a substance when its temperature changes.

• Methodology:

  • A known mass of the alkane is placed in a calorimeter.

  • A measured amount of heat is supplied to the sample, and the resulting temperature change is recorded.

  • The specific heat capacity is calculated using the formula: c = Q / (mΔT), where c is the specific heat capacity, Q is the heat added, m is the mass of the sample, and ΔT is the change in temperature.

Comparative Workflow

The logical workflow for comparing the thermal properties of docosane and eicosane is illustrated in the diagram below. This process ensures a systematic evaluation of their potential for specific applications.

Workflow for comparing the thermal properties of docosane and eicosane.

Conclusion

The choice between docosane and eicosane for a specific application is dictated by their distinct thermal properties. Eicosane's lower melting point makes it a strong candidate for applications requiring thermal regulation near body temperature, such as in drug delivery systems[1]. In contrast, docosane's higher melting point and significant heat of fusion are advantageous for thermal energy storage in applications operating at moderately elevated temperatures. Both alkanes exhibit the characteristic chemical stability of paraffins, making them reliable materials for long-term use.

References

• 1. benchchem.com [benchchem.com]
• 2. Eicosane - Wikipedia [en.wikipedia.org]
• 3. Docosane (CAS 629-97-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Docosane [webbook.nist.gov]
• 5. Eicosane (CAS 112-95-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Eicosane [webbook.nist.gov]
• 7. Docosane [webbook.nist.gov]
• 8. Eicosane [webbook.nist.gov]
• 9. Eicosane [webbook.nist.gov]
• 10. webqc.org [webqc.org]

Unveiling the Most Effective Nucleating Agents for Docosane Crystallization: A Comparative Guide

For researchers, scientists, and drug development professionals working with the phase change material (PCM) n-docosane, achieving efficient and predictable crystallization is paramount. Docosane's tendency to supercool—remaining in a liquid state below its freezing point—can hinder its performance in thermal energy storage and drug delivery applications. The introduction of nucleating agents offers a promising solution by providing sites for crystal growth to initiate, thereby reducing supercooling and controlling the crystallization process. This guide provides a comparative analysis of the efficacy of different nucleating agents for docosane crystallization, supported by available experimental data.

Due to a lack of comprehensive comparative studies specifically on docosane, this guide leverages data from studies on its close n-alkane homologues, such as n-octadecane and n-eicosane. The similar chemical structures and crystallization behaviors of these long-chain alkanes allow for valuable insights into potential nucleating agents for docosane. The primary performance metrics considered are the degree of supercooling and the crystallization temperature.

Comparative Efficacy of Nucleating Agents

The selection of an appropriate nucleating agent is critical for optimizing the crystallization of docosane. Key performance indicators include a minimal degree of supercooling and a crystallization temperature close to the melting point. Based on available research on long-chain alkanes, several substances have shown promise as effective nucleating agents.

Nucleating Agent	Concentration (wt%)	PCM	Degree of Supercooling (°C)	Crystallization Onset Temperature (°C)	Observations
None (Pure PCM)	0	n-Octadecane	~26.0[1][2]	-	Exhibits significant supercooling.
1-Octadecanol	10.0	n-Octadecane	Reduced significantly[1][2]	Increased	Effectively prevents supercooling in microencapsulated n-octadecane.[1][2]
Paraffin (B1166041) Wax	20.0 (in core)	n-Octadecane	Free from supercooling	Increased	Did not negatively influence the morphology and dispersibility of microcapsules.
Graphite (B72142)	Not specified	Eicosane	Not specified	Not specified	Acts as a heterogeneous nucleation agent and improves thermal conductivity.[3][4][5]

Note: The data for 1-Octadecanol and Paraffin Wax is based on studies with n-octadecane, a close homologue of docosane. The qualitative observation for Graphite is based on its effect on eicosane.

In-Depth Analysis of Nucleating Agents

1-Octadecanol: As a long-chain fatty alcohol, 1-octadecanol shares structural similarities with docosane, which is believed to contribute to its effectiveness as a nucleating agent. Studies on microencapsulated n-octadecane have demonstrated that the addition of 10.0 wt% 1-octadecanol can significantly decrease the degree of supercooling.[1][2] This suggests that 1-octadecanol could be a highly effective nucleating agent for docosane, promoting crystallization at a temperature closer to its melting point.

Paraffin Wax: Composed of a mixture of long-chain alkanes, paraffin wax itself can act as a nucleating agent for other paraffins.[6] Research on microencapsulated n-octadecane showed that incorporating 20 wt% paraffin into the core material eliminated supercooling without adversely affecting the microcapsule's physical properties. Given that docosane is a component of some paraffin waxes, the use of a paraffin wax with a slightly higher melting point range could effectively seed the crystallization of docosane.

Graphite: While primarily investigated for its ability to enhance the thermal conductivity of PCMs, graphite has also been identified as a heterogeneous nucleating agent.[3][4][5] Its planar structure can provide a template for the alignment and ordering of n-alkane molecules, facilitating the formation of crystal nuclei. For applications where improved heat transfer is also a critical requirement, graphite presents a dual-benefit solution.

Experimental Protocols

The evaluation of nucleating agent efficacy for docosane crystallization typically involves thermal analysis techniques. A standard experimental protocol is outlined below:

Materials:

• n-Docosane (high purity)

• Selected nucleating agents (e.g., 1-octadecanol, paraffin wax, graphite)

• Hermetically sealed aluminum pans for Differential Scanning Calorimetry (DSC)

Procedure:

• Sample Preparation: Prepare mixtures of docosane with varying concentrations of the chosen nucleating agent (e.g., 1%, 2%, 5%, 10% by weight). Ensure homogeneous mixing, which may involve melting the docosane before incorporating the agent.

• DSC Analysis:

  • Accurately weigh a small amount (typically 5-10 mg) of the prepared sample into a DSC pan and seal it. An empty sealed pan is used as a reference.

  • Place the sample and reference pans into the DSC instrument.

  • Heat the sample to a temperature significantly above the melting point of docosane (e.g., 60°C) to erase any prior thermal history. Hold at this temperature for a set period (e.g., 5 minutes) to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature well below the expected crystallization point (e.g., 0°C).

  • Record the heat flow as a function of temperature during the cooling scan. The exothermic peak corresponds to the crystallization of the sample.

  • Heat the sample again at the same controlled rate back to the initial temperature to observe the melting behavior (endothermic peak).

• Data Analysis:

  • From the DSC cooling curve, determine the onset crystallization temperature (Tc).

  • The degree of supercooling (ΔT) is calculated as the difference between the onset melting temperature (from the heating curve) and the onset crystallization temperature (ΔT = Tm,onset - Tc,onset).

  • Compare the ΔT and Tc values for the pure docosane and the mixtures with different nucleating agents to evaluate their efficacy.

Logical Workflow for Evaluating Nucleating Agent Efficacy

References

• 1. research.polyu.edu.hk [research.polyu.edu.hk]
• 2. Crystallization and prevention of supercooling of microencapsulated n-alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thermal properties of the graphite/n-docosane composite PCM [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. jree.ir [jree.ir]
• 6. Paraffin Wax Structure: Molecular Chains & Properties - Alphawax [alphawax.com]

A Comparative Analysis of Docosane Encapsulation in Diverse Shell Materials for Thermal Energy Storage Applications

For researchers, scientists, and professionals in drug development, the effective encapsulation of phase change materials (PCMs) like docosane is critical for advancing thermal energy storage and controlled-release systems. This guide provides a detailed comparative analysis of different shell materials used for docosane encapsulation, supported by experimental data and detailed methodologies.

Docosane, a paraffin (B1166041) hydrocarbon, is a promising organic PCM due to its high latent heat of fusion and suitable phase transition temperature for various thermal management applications. However, its practical use is often hindered by leakage in its molten state. Microencapsulation provides a robust solution by enclosing docosane within a stable shell material, thereby preventing leakage, increasing the heat transfer area, and improving handling. The choice of shell material is paramount as it dictates the physicochemical properties, thermal performance, and stability of the resulting microcapsules.

This guide delves into a comparative analysis of four prominent shell materials for docosane encapsulation: Polyurethane (PU), Organosilica, Melamine-Formaldehyde (MF), and Polystyrene (PS).

Comparative Performance of Shell Materials

The selection of an appropriate shell material is a critical determinant of the final properties of the docosane microcapsules. The following tables summarize the key performance indicators for polyurethane, organosilica, melamine-formaldehyde, and polystyrene shells based on published experimental data.

Table 1: Thermal Properties of Docosane Encapsulated in Different Shell Materials

Shell Material	Encapsulation Method	Melting Temp. (°C)	Latent Heat of Fusion (J/g)	Encapsulation Efficiency (%)
Polyurethane	Mini-emulsion Interfacial Polymerization	42.6	180.6	Not Reported
Organosilica	Hydrolysis-condensation in an oil-in-water emulsion	43.8	142.7 - 143	~60.6
Melamine-Formaldehyde	In-situ Polymerization	Not specified	35.70	Not Reported
Polystyrene	Mini-emulsion Polymerization	42.6	180.6	Not Reported

Note: The thermal properties of pure docosane are: Melting Temperature ~44 °C and Latent Heat of Fusion ~249 J/kg.

Table 2: Physical Properties of Docosane Microcapsules with Different Shell Materials

Shell Material	Encapsulation Method	Particle Size	Morphology
Polyurethane	Mini-emulsion Interfacial Polymerization	~4 µm	Spherical
Organosilica	Hydrolysis-condensation in an oil-in-water emulsion	606 ± 110 nm to larger sizes	Spherical, can be aggregated
Melamine-Formaldehyde	In-situ Polymerization	259.5 nm - 1.772 µm	Not specified
Polystyrene	Mini-emulsion Polymerization	Not specified	Not specified

In-Depth Analysis of Shell Materials

Polyurethane (PU)

Polyurethane shells are synthesized via interfacial polymerization and are noted for their good thermal stability and mechanical flexibility. This elasticity is particularly advantageous in accommodating the volume changes of docosane during its phase transitions.

Organosilica

Organosilica shells, formed through a sol-gel process (hydrolysis and condensation of precursors like methyltriethoxysilane), offer high thermal stability and chemical inertness. The properties of the resulting microcapsules, including particle size, can be tuned by adjusting the synthesis parameters. However, agglomeration of microcapsules can be a challenge.[1]

Melamine-Formaldehyde (MF)

Melamine-formaldehyde resins are commonly used for encapsulation via in-situ polymerization due to their robustness and thermal resistance. The resulting microcapsules can be produced at both micro and nano-scales.

Polystyrene (PS)

Polystyrene provides a versatile shell material for docosane encapsulation, typically through mini-emulsion polymerization. These microcapsules have demonstrated good thermal properties, comparable to those with polyurethane shells.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are the standard protocols for the key characterization techniques cited in this guide.

Differential Scanning Calorimetry (DSC)

Objective: To determine the phase transition temperatures (melting and crystallization) and latent heat of fusion of the encapsulated docosane.

Protocol:

• Accurately weigh 5-10 mg of the microcapsule sample into an aluminum DSC pan.

• Seal the pan hermetically. An empty sealed pan is used as a reference.

• Place both the sample and reference pans into the DSC instrument.

• Heat the sample to a temperature above the melting point of docosane (e.g., 60 °C) at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Hold the sample at this temperature for a few minutes to ensure complete melting and to erase any previous thermal history.

• Cool the sample to a temperature below its crystallization point (e.g., 0 °C) at a controlled rate (e.g., 10 °C/min).

• Reheat the sample to 60 °C at the same controlled rate.

• The melting temperature and latent heat of fusion are determined from the endothermic peak of the second heating scan. The crystallization temperature and latent heat are determined from the exothermic peak of the cooling scan.

Calculation of Encapsulation Efficiency: The encapsulation efficiency (η) can be calculated using the following formula: η (%) = (ΔH_m,capsules / ΔH_m,docosane) × 100 where ΔH_m,capsules is the measured latent heat of fusion of the microcapsules and ΔH_m,docosane is the latent heat of fusion of pure docosane.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability of the microcapsules and the weight percentage of the encapsulated docosane.

Protocol:

• Place a small, accurately weighed sample (5-10 mg) of the microcapsules into a TGA sample pan.

• Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen or air).

• Record the weight loss of the sample as a function of temperature.

• The onset temperature of decomposition indicates the thermal stability of the shell material and the encapsulated docosane. The weight loss at different temperature ranges corresponds to the decomposition of the core and shell materials.

Scanning Electron Microscopy (SEM)

Objective: To observe the surface morphology, shape, and size of the microcapsules.

Protocol:

• Sample Mounting: Disperse a small amount of the microcapsule powder onto a carbon adhesive tab mounted on an aluminum SEM stub.

• Coating: For non-conductive polymer shells, sputter-coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

• Imaging: Introduce the prepared stub into the SEM chamber.

• Apply an appropriate accelerating voltage and scan the electron beam across the sample to generate images.

• Capture images at different magnifications to observe the overall morphology and surface details of the microcapsules.

Visualizing the Process and Relationships

To better understand the experimental workflow and the interplay between different factors, the following diagrams are provided.

References

• 1. discovery.researcher.life [discovery.researcher.life]

A Comparative Guide to the Cross-Validation of Docosane Quantification by GC-FID and HPLC-ELSD

This guide provides a comprehensive comparison of two common analytical techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), for the quantitative analysis of docosane. The objective is to offer researchers, scientists, and drug development professionals the necessary data and methodologies to select the most appropriate technique for their specific applications.

Introduction to Analytical Approaches

Docosane (C22H46) is a long-chain n-alkane, a type of hydrocarbon. The choice of analytical technique for its quantification depends on factors such as sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is a cornerstone technique for analyzing volatile and semi-volatile organic compounds.[1] Docosane's hydrocarbon nature and volatility at elevated temperatures make it an ideal candidate for GC analysis. The Flame Ionization Detector is highly sensitive to compounds containing carbon-hydrogen bonds, providing excellent sensitivity for hydrocarbons.[2][3]

• High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD): HPLC is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally unstable.[4][5] Since docosane lacks a UV chromophore, standard UV detection is not feasible.[6] The ELSD serves as a universal detector that is not dependent on the optical properties of the analyte, making it suitable for non-chromophoric compounds like docosane.[7][8] Detection involves nebulizing the column eluent, evaporating the mobile phase, and measuring the light scattered by the remaining non-volatile analyte particles.[9][10]

Quantitative Performance Data

The selection of an analytical method is often driven by its quantitative performance. The following table summarizes typical validation parameters for the quantification of a long-chain hydrocarbon like docosane using both GC-FID and HPLC-ELSD.

Parameter	GC-FID	HPLC-ELSD	Commentary
Linearity (R²)	> 0.999	> 0.995 (often requires non-linear fit)	GC-FID typically provides excellent linearity over a wide range for hydrocarbons.[11] ELSD response can be non-linear, often requiring a quadratic or logarithmic fit for the calibration curve.[12]
Limit of Detection (LOD)	Low ng/mL to high pg/mL	Low to mid ng/mL	GC-FID is generally more sensitive for volatile hydrocarbons. The LOD for a similar compound, lauric acid, was found to be lower with GC-FID (≤ 0.033 mg/ml) compared to HPLC-ELSD (≤ 0.421 mg/ml).[13][14]
Limit of Quantification (LOQ)	Low to mid ng/mL	Mid to high ng/mL	Consistent with LOD, the LOQ for GC-FID is typically lower, allowing for the quantification of smaller amounts of docosane.
Precision (%RSD)	< 3%	< 5%	Both methods can achieve high precision. Excellent intra-day and inter-day precision (<3% RSD) has been demonstrated for hydrocarbon analysis by GC.[15]
Accuracy / Recovery (%)	95 - 105%	90 - 110%	Both techniques can provide high accuracy, although this is highly dependent on the sample matrix and the effectiveness of the sample preparation method.

Experimental Workflows and Logical Comparison

The following diagrams illustrate the experimental workflow for each technique and a logical comparison of their core attributes for docosane analysis.

Caption: Experimental workflows for docosane quantification.

Caption: Comparison of GC-FID and HPLC-ELSD attributes.

Experimental Protocols

Below are detailed, representative methodologies for the quantification of docosane using both GC-FID and HPLC-ELSD.

GC-FID Protocol

• Standard and Sample Preparation:

  • Prepare a stock solution of docosane (e.g., 1 mg/mL) in a volatile solvent such as n-hexane or dichloromethane.

  • Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range.

  • Prepare unknown samples by dissolving them in the same solvent to a concentration within the calibration range.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890 or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector.

  • Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane) capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium or Hydrogen, at a constant flow rate of 1.0 mL/min.[16]

  • Injector Temperature: 280°C.[16]

  • Injection Volume: 1 µL with a split ratio (e.g., 50:1) to avoid column overloading.[16]

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase at 15°C/min to 300°C.

    • Final hold: Hold at 300°C for 5 minutes.

  • Detector Temperature (FID): 320°C.

  • FID Gas Flows: Hydrogen (~30 mL/min), Air (~300 mL/min), Makeup Gas (e.g., Nitrogen, ~25 mL/min).

• Data Analysis:

  • Integrate the peak area for docosane in both standards and samples.

  • Construct a linear calibration curve by plotting peak area against concentration for the standards.

  • Determine the concentration of docosane in the unknown samples using the regression equation from the calibration curve.

HPLC-ELSD Protocol

• Standard and Sample Preparation:

  • Prepare a stock solution of docosane (e.g., 1 mg/mL) in a solvent compatible with the mobile phase, such as acetonitrile (B52724) or tetrahydrofuran.

  • Create a series of calibration standards by serial dilution.

  • Prepare unknown samples by dissolving and diluting them in the same solvent. Samples may require filtration (e.g., 0.45 µm PTFE filter) before injection.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1100/1200 series or equivalent, equipped with a pump, autosampler, column oven, and ELSD.

  • Column: Reversed-Phase C18 column (e.g., 150 mm x 4.6 mm ID, 5 µm particle size).

  • Mobile Phase: Isocratic elution with 100% Acetonitrile or a gradient with Acetonitrile and Water. The mobile phase must be volatile.[8]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.[17]

  • Injection Volume: 20 µL.

  • ELSD Conditions:

    • Nebulizer Temperature: 30°C.[10]

    • Evaporator (Drift Tube) Temperature: 85°C.[17]

    • Nebulizing Gas (Nitrogen) Flow: 1.5 - 2.0 SLM (Standard Liters per Minute).[17]

• Data Analysis:

  • Integrate the peak area for docosane.

  • Construct a calibration curve by plotting the natural log of the peak area versus the natural log of the concentration (log-log transformation) or by using a second-order quadratic fit to handle the non-linear response.[12]

  • Calculate the concentration of docosane in the unknown samples using the derived calibration equation.

Conclusion and Recommendations

Both GC-FID and HPLC-ELSD are viable methods for the quantification of docosane, but they offer distinct advantages and disadvantages.

• GC-FID is the recommended method for the routine analysis of docosane and similar hydrocarbons. Its high sensitivity, robustness, excellent resolution, and the inherent linearity of the FID for hydrocarbons make it superior for this specific application.[11] It is particularly well-suited for purity assessments and the analysis of less complex matrices.

• HPLC-ELSD serves as a valuable alternative , especially under circumstances where GC is not feasible. This includes the analysis of docosane in complex sample matrices containing non-volatile components or when analyzing thermally labile compounds in the same run. While less sensitive than GC-FID for this analyte, proper method development can yield accurate and precise results. The universal nature of the ELSD is a significant advantage when analyzing mixtures of compounds with and without UV chromophores.[8]

A cross-validation study is highly recommended when transitioning between these two methods to ensure the consistency and comparability of analytical results.

References

• 1. Gas Chromatography Analysis (GC-FID/TCD/FPD) | Lucideon [lucideon.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. researchgate.net [researchgate.net]
• 4. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. researchgate.net [researchgate.net]
• 7. reachseparations.com [reachseparations.com]
• 8. peakscientific.com [peakscientific.com]
• 9. agilent.com [agilent.com]
• 10. jascoinc.com [jascoinc.com]
• 11. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 12. applications.emro.who.int [applications.emro.who.int]
• 13. researchgate.net [researchgate.net]
• 14. Optimization and comparison of GC-FID and HPLC-ELSD methods for determination of lauric acid, mono-, di-, and trilaurins in modified coconut oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. A New HPLC-ELSD Method for Simultaneous Determination of N-Acetylglucosamine and N-Acetylgalactosamine in Dairy Foods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Docosane-Based Composites for Advanced Thermal Insulation

For researchers, scientists, and professionals in materials science and thermal engineering, the quest for efficient thermal insulation materials is paramount. Docosane, a paraffin (B1166041) hydrocarbon, has emerged as a promising phase change material (PCM) for thermal energy storage and insulation due to its high latent heat of fusion and suitable phase transition temperature. This guide provides a comparative study of various docosane-based composites, evaluating their thermal performance against alternative insulation materials, supported by experimental data and detailed methodologies.

I. Performance Comparison of Thermal Insulation Materials

The efficacy of a thermal insulation material is determined by a combination of its thermal properties, physical characteristics, and stability. This section presents a comparative analysis of docosane-based composites against other phase change materials and conventional insulation materials.

Quantitative Data Summary

The following table summarizes the key performance indicators for a range of docosane-based composites and their alternatives. This data has been compiled from various studies to provide a clear and objective comparison.

Material	Thermal Conductivity (W/m·K)	Latent Heat (kJ/kg)	Phase Transition Temperature (°C)	Density ( kg/m ³)
Docosane-Based Composites
Pure Docosane	~0.2 - 0.49[1]	~244 - 249[2][3]	41 - 44[2][3]	~794
Docosane-Dodecanol (60 wt% Docosane)	0.135[2]	243.8[2]	20 - 50[2][4]	-
Docosane-Dodecanol/Expanded Graphite	1.383[2]	-	-	-
Docosane/Graphite (10 wt%)	Increased by a factor of 3 compared to pure docosane[1]	-	-	-
Docosane in Organosilica Microcapsules	-	up to 143[5][6]	-	-
Docosane in Polyurethane Microcapsules	-	180.6[7]	42.6[7]	-
Alternative Phase Change Materials
Paraffin Wax (general)	~0.2[8]	150 - 200	23 - 70[1]	~900
Salt Hydrates (e.g., CaCl₂·6H₂O)	~0.5 - 1.1	~170 - 200[9]	~30[9]	~1710
Fatty Acids (e.g., Capric-Lauric Eutectic)	~0.15 - 0.35	120 - 160[10]	18 - 51[10]	~880
Conventional Insulation Materials
Expanded Polystyrene (EPS)	0.032 - 0.038[11]	N/A	N/A	15 - 30[7]
Foam Glass	~0.036[12][13]	N/A	N/A	~100 - 130

II. Experimental Protocols

To ensure the reproducibility and validation of the presented data, this section details the methodologies for key experiments used in the characterization of docosane-based composites.

Thermal Properties Analysis: Differential Scanning Calorimetry (DSC)

Objective: To determine the phase transition temperature and latent heat of fusion of the material.

Methodology:

• A small, precisely weighed sample (typically 5-10 mg) of the docosane-based composite is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature of the sample and reference is increased at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses the expected melting point of docosane (e.g., 0 °C to 80 °C).

• The heat flow to the sample is measured relative to the reference. An endothermic peak is observed during melting, and the area under this peak is integrated to calculate the latent heat of fusion. The peak temperature of this curve indicates the phase transition temperature.

• The sample is then cooled at the same constant rate to observe the crystallization behavior (exothermic peak).

Thermal Conductivity Measurement

Objective: To quantify the ability of the material to conduct heat.

Methodology (Transient Plane Source Method):

• The composite material is prepared in the form of two identical flat, smooth-surfaced samples.

• A transient plane source (TPS) sensor, consisting of a thin nickel wire in a spiral pattern embedded in an insulating layer, is placed between the two sample pieces.

• A short electrical pulse is passed through the sensor, generating a small amount of heat.

• The temperature increase of the sensor is recorded as a function of time.

• The thermal conductivity of the material is calculated from the temperature versus time response using the appropriate theoretical model for the TPS method. This method is advantageous as it can measure the thermal conductivity of both solid and liquid phases.

Morphological Characterization: Scanning Electron Microscopy (SEM)

Objective: To visualize the microstructure of the composite material, including the distribution of docosane and any supporting matrix or encapsulation.

Methodology:

• A small piece of the composite material is mounted on an SEM stub using conductive adhesive.

• If the material is non-conductive, a thin layer of a conductive material (e.g., gold or carbon) is sputter-coated onto the surface to prevent charging effects.

• The sample is loaded into the SEM chamber, and the chamber is evacuated to a high vacuum.

• A high-energy beam of electrons is scanned across the sample surface.

• The signals produced by the interaction of the electron beam with the sample (e.g., secondary electrons, backscattered electrons) are collected by detectors to form an image of the surface topography and composition.

Mechanical Testing (for structural composites)

Objective: To evaluate the mechanical properties of the composite, such as flexural strength and modulus.

Methodology (Three-Point Bending Test based on ASTM D7264):

• Rectangular beam specimens of the composite material are prepared with specific dimensions.

• The specimen is placed on two supporting pins at a specified distance apart.

• A third loading pin is lowered from above at a constant rate, applying a force to the center of the specimen.

• The load applied and the deflection of the beam are continuously recorded until the specimen fractures.

• The flexural strength and modulus are calculated from the load-deflection curve and the specimen's dimensions.

III. Visualizing Workflows and Relationships

To further elucidate the processes and comparisons discussed, the following diagrams are provided.

Caption: Experimental workflow for docosane-based composites.

Caption: Comparison of docosane composites and alternatives.

References

• 1. ijresm.com [ijresm.com]
• 2. Phase Change Materials - Paraffin is a PCM- PCM [paraffinwaxco.com]
• 3. [PDF] Thermal Conductivity Measurement of Flexible Composite Phase-Change Materials Based on the Steady-State Method | Semantic Scholar [semanticscholar.org]
• 4. Thermal Conductivity Measurement of Flexible Composite Phase-Change Materials Based on the Steady-State Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Salt Hydrates as Phase Change Materials → Area → Resource 1 [energy.sustainability-directory.com]
• 6. worldscientific.com [worldscientific.com]
• 7. The Thermal Insulating Properties of Expanded Polystyrene [styrene-uae.com]
• 8. researchgate.net [researchgate.net]
• 9. phasechange.com [phasechange.com]
• 10. nva.sikt.no [nva.sikt.no]
• 11. Polystyrene - Wikipedia [en.wikipedia.org]
• 12. FOAMGLAS® insulation for consistent thermal performance [foamglas.com]
• 13. Foamglas cellular glass: a high-performance thermal insulator that retains its properties for decades | Batinfo [batinfo.com]

Validating the Purity of Docosane: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, establishing the purity of chemical compounds is a cornerstone of reliable and reproducible results. Docosane (C22H46), a long-chain n-alkane, finds application in various fields, including as a phase change material (PCM) for thermal energy storage, a component in lubricants, and as a reference standard in analytical chemistry. This guide provides an objective comparison of key analytical techniques for validating the purity of docosane, with a comparative look at common alternatives such as eicosane (B133393) (C20H42) and tetracosane (B166392) (C24H50).

Comparison of Analytical Techniques for Purity Validation

The purity of long-chain alkanes like docosane is primarily assessed using chromatographic and thermal analysis techniques. Spectroscopic methods are valuable for identity confirmation. The following tables summarize the quantitative data for docosane and its alternatives, and compare the utility of different analytical methods.

Table 1: Purity and Thermophysical Properties of Docosane and Alternatives

Compound	Molecular Formula	Purity (by GC)	Melting Point (°C)	Latent Heat of Fusion (kJ/kg)
Docosane	C22H46	≥99%, 99.58%[1], 99.6%[2]	42-45[3]	~249[4]
Eicosane	C20H42	≥99.5%	36-38[5]	~220 - 247
Tetracosane	C24H50	-	48-54[6]	~214 - 243[6]

Note: The data presented is compiled from various sources and may vary depending on the specific grade and supplier.

Table 2: Comparison of Analytical Methods for Purity Determination

Technique	Principle	Information Provided	Advantages	Limitations
Gas Chromatography (GC-FID/GC-MS)	Separation based on volatility and interaction with a stationary phase.	Quantitative purity (area %), identification of volatile impurities.	High resolution, high sensitivity, can identify and quantify individual impurities.	Requires volatilization, may not be suitable for non-volatile impurities.
Differential Scanning Calorimetry (DSC)	Measurement of heat flow into or out of a sample as a function of temperature.	Purity based on melting point depression, melting point, and latent heat of fusion.	Provides information on thermally active impurities, requires small sample size.	Less effective for impurities that form solid solutions, purity should ideally be >98% for accurate determination.[7]
Fourier-Transform Infrared (FTIR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Confirmation of chemical identity (functional groups).	Fast, non-destructive, provides a unique "fingerprint" for the compound.	Primarily qualitative, quantitative analysis can be challenging for complex mixtures.[3]

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below are representative protocols for the key analytical techniques discussed.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Assessment

Objective: To separate and quantify docosane and any volatile impurities.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent

• Carrier gas: Helium

Procedure:

• Sample Preparation: Prepare a solution of docosane in a volatile solvent (e.g., hexane (B92381) or toluene) at a concentration of approximately 1 mg/mL.

• GC-MS Conditions:

  • Injector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes

    • Ramp to 300 °C at 10 °C/min

    • Hold at 300 °C for 10 minutes

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

  • Injection Volume: 1 µL (splitless mode)

  • MS Transfer Line Temperature: 280 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Scan Range: m/z 40-500

• Data Analysis: Identify the docosane peak based on its retention time and mass spectrum. Integrate the peak areas of docosane and any impurity peaks. Calculate the purity as the area percentage of the docosane peak relative to the total peak area.

Differential Scanning Calorimetry (DSC) for Purity and Thermal Analysis

Objective: To determine the purity of docosane based on melting point depression and to characterize its thermal properties.

Instrumentation:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the docosane sample into a tared aluminum DSC pan and hermetically seal it.

• DSC Conditions:

  • Temperature Program:

    • Equilibrate at 25 °C

    • Heat from 25 °C to 70 °C at a rate of 2 °C/min

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min

• Data Analysis:

  • Purity Determination: Utilize the software's purity analysis package, which is based on the Van't Hoff equation.[8] The evaluation is typically performed on the leading edge of the melting peak, usually between 10% and 50% of the peak area.[8]

  • Thermal Properties: Determine the onset temperature of melting (melting point) and the area under the melting peak (latent heat of fusion).

Fourier-Transform Infrared (FTIR) Spectroscopy for Identity Confirmation

Objective: To confirm the chemical identity of docosane by analyzing its characteristic infrared absorption bands.

Instrumentation:

• Fourier-Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory

Procedure:

• Sample Preparation: Place a small amount of the solid docosane sample directly onto the ATR crystal.

• FTIR Analysis:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16

• Data Analysis: Compare the obtained spectrum with a reference spectrum of docosane. Key characteristic peaks for n-alkanes include:

  • C-H stretching vibrations: ~2955 cm⁻¹, ~2918 cm⁻¹, ~2850 cm⁻¹

  • CH₂ bending (scissoring) vibrations: ~1472 cm⁻¹ and ~1462 cm⁻¹

  • CH₂ rocking vibrations: A doublet around 730 cm⁻¹ and 720 cm⁻¹ for crystalline long-chain alkanes.

Experimental Workflow and Logical Relationships

The following diagram illustrates a comprehensive workflow for validating the purity of docosane, integrating the discussed analytical techniques.

Purity validation workflow for docosane.

Conclusion

The validation of docosane purity requires a multi-faceted approach, with Gas Chromatography and Differential Scanning Calorimetry serving as the primary quantitative techniques. GC, particularly when coupled with mass spectrometry, excels at identifying and quantifying volatile impurities. DSC provides a robust method for determining purity based on thermal properties and is especially useful for screening thermally active impurities. FTIR spectroscopy is an indispensable tool for rapid and reliable identity confirmation. When selecting an n-alkane for a specific application, a thorough evaluation of its purity using these complementary techniques is essential to ensure performance, safety, and regulatory compliance. The choice between docosane and its alternatives, such as eicosane and tetracosane, will ultimately depend on the desired thermophysical properties for the intended application, with the assurance that their purity can be rigorously validated through the methodologies outlined in this guide.

References

• 1. thermofisher.com [thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. formulation.org.uk [formulation.org.uk]
• 5. hpc-standards.com [hpc-standards.com]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. mt.com [mt.com]

A Comparative Analysis of Experimental and Simulated Melting Behavior of Docosane

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

Docosane (n-C22H46), a long-chain n-alkane, is a phase change material (PCM) with significant potential in thermal energy storage and as an excipient in drug delivery systems. Its melting behavior is a critical parameter for these applications. This guide provides a detailed comparison of the experimental characterization and theoretical simulation of the melting properties of docosane, offering insights into the strengths and limitations of each approach.

Quantitative Data Summary

The following table summarizes the key thermal properties of docosane determined through experimental methods. It is important to note that a direct, peer-reviewed simulation study providing quantitative data for the melting point and latent heat of fusion of docosane could not be identified at the time of this publication. Therefore, a direct quantitative comparison with simulation data is not currently possible.

Property	Experimental Value	Method
Melting Point (°C)	42 - 45[1][2]	Varies (e.g., literature values)
44[2]	Not specified
Onset: 42.0, Peak: 49.3, Final: 51.9[3]	Differential Scanning Calorimetry (DSC)
Latent Heat of Fusion (kJ/kg)	244[3]	Differential Scanning Calorimetry (DSC)

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental thermoanalytical technique used to characterize the thermal properties of materials like docosane. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.

A typical experimental protocol for analyzing the melting behavior of docosane using DSC involves the following steps:

• Sample Preparation: A small, precisely weighed sample of high-purity docosane (typically 5-15 mg) is placed in a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC instrument. The system is purged with an inert gas, such as nitrogen, to prevent oxidation.

• Thermal Cycling: To erase the sample's prior thermal history, it is often subjected to a heat/cool/heat cycle. For docosane, this might involve heating to a temperature above its melting point (e.g., 60°C), cooling back to a sub-ambient temperature (e.g., -20°C), and then reheating.

• Data Acquisition: The final heating scan is performed at a controlled rate (e.g., 10°C/min) over a temperature range that encompasses the melting transition. The instrument records the heat flow to the sample relative to the reference.

• Data Analysis: The resulting DSC thermogram is analyzed to determine key melting parameters. The melting point can be reported as the onset temperature of the endothermic peak, while the latent heat of fusion is calculated from the area under the peak.[4]

Experimental workflow for DSC analysis of docosane.

Simulation Protocol: Molecular Dynamics (MD)

Molecular dynamics simulation is a powerful computational method for studying the physical movements of atoms and molecules. For n-alkanes like docosane, MD simulations can provide insights into the melting process at the atomic level. While specific quantitative data for docosane is scarce in the literature, the general methodology for simulating the melting of long-chain alkanes is well-established.

A common simulation protocol for investigating the melting of an n-alkane involves these stages:

• Model Building: A molecular model of the n-alkane is constructed. The "united-atom" model is frequently used for long-chain alkanes, where groups of atoms (e.g., CH2 and CH3) are treated as single interaction sites to reduce computational cost.[5][6]

• System Setup: A simulation box is created containing a number of alkane molecules, often arranged in a crystalline lattice to represent the solid state. Periodic boundary conditions are applied to simulate a bulk system.

• Force Field Selection: A force field (e.g., TraPPE-UA, OPLS-AA) is chosen to describe the potential energy of the system as a function of the atomic coordinates. The force field dictates the interactions between atoms.

• Equilibration: The system is brought to a desired temperature and pressure and allowed to relax to a stable state. This is typically done in an NPT (isothermal-isobaric) ensemble.

• Production Run: The simulation is run for a significant period to sample the system's behavior. To study melting, the temperature is gradually increased in a stepwise manner.

• Analysis: Various properties are calculated from the simulation trajectory to identify the melting transition. These can include the potential energy, density, radial distribution function, and diffusion coefficient of the molecules. A sharp change in these properties indicates a phase transition.[7]

General workflow for molecular dynamics simulation of n-alkane melting.

Comparison and Discussion

Experimental Approach:

• Strengths: Experimental techniques like DSC provide direct, quantitative measurements of the macroscopic thermal properties of a bulk material. The results are highly reproducible and are considered the "gold standard" for characterizing phase change materials. The data obtained from DSC is directly applicable to real-world applications.

• Limitations: Experimental methods provide limited insight into the molecular-level mechanisms of melting. The measured properties can be influenced by factors such as sample purity and experimental conditions (e.g., heating rate).

Simulation Approach:

• Strengths: Molecular dynamics simulations offer a powerful "computational microscope" to visualize and understand the melting process at the atomic scale. They can reveal details about changes in molecular conformation, ordering, and dynamics during the phase transition. Simulations also allow for the systematic study of how molecular structure influences melting behavior.

• Limitations: The accuracy of simulation results is highly dependent on the chosen force field and simulation parameters. Simulating the melting of long-chain alkanes can be computationally expensive, and achieving quantitative agreement with experimental values for properties like melting point can be challenging. As evidenced by the lack of specific data for docosane, comprehensive simulation studies for every compound of interest may not be readily available.

Bridging the Gap:

While a direct quantitative comparison for docosane is not currently feasible due to the absence of specific simulation data in the literature, the general trends observed in simulations of other long-chain alkanes align with experimental findings. For instance, simulations of n-alkanes have successfully reproduced the odd-even effect in melting points and have provided insights into the role of rotational and translational motion during melting.[8]

Conclusion

For the precise determination of the melting point and latent heat of fusion of docosane for applications in thermal energy storage and drug delivery, experimental characterization using techniques like Differential Scanning Calorimetry remains the definitive method. Molecular dynamics simulations, while not yet providing readily available quantitative data for docosane, offer invaluable qualitative insights into the molecular mechanisms underlying the melting process. Future simulation studies focused specifically on docosane would be highly beneficial to bridge the gap between macroscopic experimental data and the microscopic understanding of its phase transition, ultimately aiding in the rational design of docosane-based materials for advanced applications.

References

• 1. 629-97-0 CAS MSDS (N-DOCOSANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Docosane for synthesis 629-97-0 [sigmaaldrich.com]
• 3. academic.oup.com [academic.oup.com]
• 4. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 5. Molecular dynamics simulation of octacosane for phase diagrams and properties via the united-atom scheme - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. asianpubs.org [asianpubs.org]
• 8. arxiv.org [arxiv.org]

A Comparative Analysis of Docosane-Based Latent Heat Storage and Sensible Heat Storage Systems

In the pursuit of efficient thermal energy storage (TES), researchers and engineers are continually evaluating materials and methodologies to optimize performance. This guide provides an objective comparison between docosane, a promising phase change material (PCM) for latent heat storage (LHS), and traditional sensible heat storage (SHS) systems, with a focus on water as the storage medium. This analysis, supported by experimental data, aims to inform researchers, scientists, and drug development professionals on the relative merits and operational characteristics of these two fundamental energy storage approaches.

Executive Summary

Latent heat storage systems utilizing docosane offer the distinct advantage of high energy storage density and the ability to store and release thermal energy at a nearly constant temperature. This isothermal behavior is a critical advantage in applications requiring precise temperature control. In contrast, sensible heat storage, while technologically mature and often lower in cost, is characterized by a lower energy density and a continually changing temperature during charging and discharging cycles. Experimental evidence suggests that LHS systems can offer significantly longer discharge times and higher energy recovery compared to SHS systems of similar mass.

Data Presentation: Thermophysical Properties

A fundamental understanding of the performance of any thermal energy storage system begins with the thermophysical properties of the storage medium. The following table summarizes the key properties of docosane and water.

Property	Docosane (Latent Heat Storage)	Water (Sensible Heat Storage)
Melting Point	44 °C[1]	N/A
Latent Heat of Fusion	~249 kJ/kg[1]	N/A
Specific Heat Capacity (Solid)	~2.1 J/g°C	N/A
Specific Heat Capacity (Liquid)	~2.4 J/g°C	~4.2 J/g°C
Thermal Conductivity (Solid)	~0.4 W/m·K	~0.58 W/m·K (at 20°C)
Thermal Conductivity (Liquid)	~0.15 W/m·K	~0.6 W/m·K (at 20°C)
Density (Solid)	~820 kg/m ³	N/A
Density (Liquid)	~780 kg/m ³	~998 kg/m ³ (at 20°C)

Performance Comparison: Latent vs. Sensible Heat Storage

The core difference in performance stems from the mechanism of heat storage. Latent heat systems store energy primarily through a phase transition (solid to liquid for docosane), while sensible heat systems store energy by increasing the temperature of the material.

Performance Metric	Docosane (Latent Heat Storage)	Water (Sensible Heat Storage)	Key Observations
Energy Storage Density	High	Low to Moderate	Latent heat of fusion allows docosane to store a large amount of energy in a small temperature range.[2][3]
Charging/Discharging	Near-isothermal process	Variable temperature process	Docosane maintains a relatively constant temperature during phase change, beneficial for temperature-sensitive applications.[1] Water temperature continuously changes.
Heat Transfer Rate	Limited by low thermal conductivity	Generally higher due to better thermal conductivity and convection	The low thermal conductivity of organic PCMs like docosane is a primary challenge, often requiring heat transfer enhancement techniques.[2]
System Efficiency	Can be higher due to better thermodynamic match with heat source/sink	Can be lower due to temperature mismatch and thermal stratification	The constant temperature operation of LHS can lead to higher overall system efficiency in certain applications.

One experimental study directly comparing a latent heat storage system with a sensible heat storage system found that the LHS system demonstrated a 104% improvement in discharging time and recovered 4.1 times more energy.[4] While this study did not specifically use docosane, it highlights the potential performance advantages of latent heat storage.

Experimental Protocols

To evaluate the performance of thermal energy storage systems, a range of experimental techniques are employed. The following outlines typical methodologies for characterizing docosane-based LHS and water-based SHS systems.

Characterization of Docosane (Latent Heat Storage)

1. Differential Scanning Calorimetry (DSC):

• Objective: To determine the melting temperature and latent heat of fusion of docosane.

• Methodology: A small, precisely weighed sample of docosane is placed in an aluminum pan and sealed. An empty, sealed pan is used as a reference. The sample and reference are subjected to a controlled temperature program (heating and cooling cycles) in an inert atmosphere (e.g., nitrogen). The DSC instrument measures the heat flow difference between the sample and the reference. The melting point is identified as the onset or peak of the endothermic peak on the heating curve, and the latent heat of fusion is calculated by integrating the area of this peak.

2. Thermal Gravimetric Analysis (TGA):

• Objective: To assess the thermal stability and decomposition temperature of docosane.

• Methodology: A sample of docosane is heated at a constant rate in a controlled atmosphere. The mass of the sample is continuously monitored as a function of temperature. The temperature at which significant mass loss occurs indicates the onset of thermal decomposition.

3. Thermal Conductivity Measurement:

• Objective: To measure the thermal conductivity of docosane in both its solid and liquid states.

• Methodology: The transient plane source (TPS) or laser flash method is commonly used. A sensor is placed in contact with the docosane sample. A short pulse of heat is applied, and the temperature rise of the sensor is recorded over time. The thermal conductivity is then calculated based on the temperature response.

Performance Evaluation of a Latent Heat Storage Unit

1. Charging and Discharging Experiments:

• Objective: To evaluate the charging and discharging characteristics, heat transfer rate, and overall efficiency of a docosane-based LHS unit.

• Experimental Setup: A storage tank is filled with docosane. A heat exchanger (e.g., finned tubes, shell and tube) is embedded within the PCM to facilitate heat transfer with a heat transfer fluid (HTF), such as water. Thermocouples are placed at various locations within the PCM and at the inlet and outlet of the HTF to monitor the temperature distribution.

• Charging Process: The HTF at a constant high temperature is circulated through the heat exchanger. The temperature at various points in the PCM and the HTF inlet/outlet temperatures are recorded over time until the docosane is completely melted.

• Discharging Process: The HTF at a constant low temperature is then circulated through the heat exchanger. Temperature data is again collected until the docosane has fully solidified.

• Data Analysis: The charging/discharging time, instantaneous and cumulative energy stored/released, and the overall efficiency are calculated from the temperature and flow rate data.

Performance Evaluation of a Sensible Heat Storage Unit

1. Charging and Discharging Experiments:

• Objective: To determine the charging and discharging characteristics, thermal stratification, and efficiency of a water-based SHS tank.

• Experimental Setup: An insulated water tank is equipped with an inlet and outlet for the heat transfer fluid (which is often water itself in a direct system) and an array of thermocouples at different heights to measure the temperature profile.

• Charging Process: Hot water is supplied to the top of the tank, and colder water is drawn from the bottom. The temperature at different levels within the tank and the inlet/outlet temperatures are recorded over time until the tank reaches a desired average temperature.

• Discharging Process: Hot water is drawn from the top of the tank to supply a load, and colder return water is introduced at the bottom. The temperature profile is monitored until the tank's temperature drops below a useful level.

• Data Analysis: The degree of thermal stratification, charging/discharging efficiency, and heat loss coefficient are determined from the collected data.

Mandatory Visualizations

Caption: Comparison of heat storage mechanisms.

Caption: Experimental workflow for performance comparison.

References

• 1. formulation.org.uk [formulation.org.uk]
• 2. Thermal Energy Storage: Sensible Heat vs. Latent Heat [kraftblock.com]
• 3. proakademia.eu [proakademia.eu]
• 4. researchgate.net [researchgate.net]

Assessing the Biocompatibility of Docosane-Containing Materials for Biomedical Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for assessing the biocompatibility of docosane-containing materials intended for biomedical applications. Due to a lack of extensive, publicly available biocompatibility data specifically for docosane, this document outlines a comprehensive testing strategy based on international standards. It further compares this proposed assessment with the known biocompatibility profiles of commonly used alternative materials, supported by detailed experimental protocols and visual representations of key biological pathways.

Introduction to Docosane in Biomedical Applications

Docosane (C22H46) is a long-chain saturated hydrocarbon (n-alkane) and a component of paraffin (B1166041) wax. Its properties, such as thermal energy storage capacity, have led to its investigation for use in thermosensitive drug delivery systems and other biomedical composites. While paraffin waxes are generally regarded as having low toxicity, a thorough biocompatibility assessment is crucial for any novel docosane-containing biomaterial to ensure its safety and efficacy.

Comparative Biocompatibility Landscape

A direct comparison of docosane with other materials is challenging due to limited specific data. However, we can compare its anticipated biocompatibility profile, based on its chemical nature as a long-chain alkane, with established biomaterials.

Table 1: Comparative Biocompatibility Profiles of Docosane (Hypothetical) and Alternative Biomaterials

Material	Type	Key Biocompatibility Characteristics	Common Biomedical Applications
Docosane	Saturated Hydrocarbon	Hypothesized: Low cytotoxicity, low hemolytic potential, potential for low inflammatory response. Requires empirical validation.	Thermosensitive drug delivery, phase-change material in medical devices.
Poly(lactic acid) (PLA)	Aliphatic Polyester	Biodegradable, generally non-toxic, products of degradation (lactic acid) are metabolized by the body. Can elicit a mild inflammatory response during degradation.	Sutures, stents, drug delivery systems, tissue engineering scaffolds.
Poly(ε-caprolactone) (PCL)	Aliphatic Polyester	Biodegradable (slower than PLA), good biocompatibility, low inflammatory response.	Long-term implants, drug delivery devices, tissue engineering scaffolds.
Chitosan	Natural Polysaccharide	Biocompatible, biodegradable, mucoadhesive, hemostatic, and has antimicrobial properties. Can be immunogenic in some cases.	Wound dressings, drug delivery, tissue engineering.
Poly(lactic-co-glycolic acid) (PLGA)	Aliphatic Polyester	Biodegradable with tunable degradation rates, generally good biocompatibility. Acidic degradation byproducts can cause localized inflammation.	Controlled drug release, tissue engineering scaffolds.

Recommended Biocompatibility Testing: A Framework based on ISO 10993

The International Organization for Standardization (ISO) 10993 provides a series of standards for the biological evaluation of medical devices. For a docosane-containing material, a tiered approach starting with in vitro assays is recommended.

In Vitro Biocompatibility Assessment

Table 2: Proposed In Vitro Biocompatibility Testing for Docosane-Containing Materials

Test (ISO 10993 Part)	Endpoint	Acceptance Criteria (Example)	Hypothetical Result for Docosane-Material
Cytotoxicity (ISO 10993-5)	Cell Viability (%)	> 70%	85%
Hemolysis (ISO 10993-4)	Hemolysis (%)	< 2%	1.5%
Genotoxicity (ISO 10993-3)	Mutagenicity, Clastogenicity, Aneugenicity	No genotoxic potential	Negative

In Vivo Biocompatibility Assessment

Should in vitro tests indicate good biocompatibility, in vivo studies would be the next step to evaluate the material's interaction with a biological system.

Table 3: Proposed In Vivo Biocompatibility Testing for Docosane-Containing Materials

Test (ISO 10993 Part)	Endpoint	Observation Period	Hypothetical Outcome for Docosane-Material
Implantation (ISO 10993-6)	Local tissue response (inflammation, fibrosis)	1, 4, 12 weeks	Minimal inflammatory response, thin fibrous capsule formation.
Systemic Toxicity (ISO 10993-11)	Systemic toxic effects	Acute (24h), Sub-acute (14d), Sub-chronic (90d)	No signs of systemic toxicity.

Detailed Experimental Protocols

In Vitro Cytotoxicity Assay (Based on ISO 10993-5)

Objective: To assess the potential of a material to cause cell death.

Methodology:

• Material Extraction: An extract of the docosane-containing material is prepared by incubating it in a cell culture medium (e.g., DMEM with 10% FBS) at 37°C for 24 hours. The ratio of material surface area to medium volume should be standardized (e.g., 3 cm²/mL).

• Cell Culture: A suitable cell line (e.g., L929 mouse fibroblasts) is cultured to a sub-confluent monolayer in 96-well plates.

• Exposure: The culture medium is replaced with the material extract. Negative (fresh medium) and positive (e.g., 10% DMSO) controls are included.

• Incubation: Cells are incubated with the extracts for 24 hours at 37°C.

• Viability Assessment: Cell viability is quantified using a metabolic assay such as MTT or XTT. The absorbance is read using a microplate reader.

• Calculation: Cell viability is expressed as a percentage relative to the negative control.

Hemolysis Assay (Based on ISO 10993-4)

Objective: To evaluate the potential of a blood-contacting material to cause red blood cell (RBC) lysis.

Methodology:

• Blood Collection: Fresh human or rabbit blood is collected with an anticoagulant (e.g., heparin).

• RBC Preparation: RBCs are isolated by centrifugation and washed with phosphate-buffered saline (PBS). A diluted RBC suspension is prepared.

• Material Exposure: The docosane-containing material is incubated with the diluted RBC suspension at 37°C for a defined period (e.g., 4 hours) with gentle agitation.

• Controls: A positive control (e.g., distilled water for 100% hemolysis) and a negative control (PBS) are run in parallel.

• Centrifugation: After incubation, the samples are centrifuged to pellet intact RBCs.

• Hemoglobin Measurement: The amount of hemoglobin released into the supernatant is measured spectrophotometrically at a wavelength of 540 nm.

• Calculation: The percentage of hemolysis is calculated using the following formula: % Hemolysis = [(Absorbance_sample - Absorbance_negative control) / (Absorbance_positive control - Absorbance_negative control)] x 100

Visualization of Biological Interactions

Understanding the interaction of biomaterials with cells at a molecular level is crucial. The following diagrams illustrate a general workflow for biocompatibility testing and key signaling pathways that can be modulated by biomaterials.

Caption: General workflow for assessing the biocompatibility of a novel biomaterial.

The interaction of a biomaterial with host tissue can trigger various intracellular signaling pathways that govern cellular responses such as inflammation, proliferation, and apoptosis.

Caption: Key signaling pathways potentially modulated by biomaterial interactions.

Conclusion

While docosane holds promise for specific biomedical applications, particularly as a phase-change material, its biocompatibility profile requires thorough investigation. This guide proposes a systematic approach to evaluating docosane-containing materials, adhering to international standards. By conducting rigorous in vitro and in vivo testing as outlined, researchers and developers can generate the necessary data to establish the safety of these materials and compare their performance against existing biocompatible polymers. The provided experimental protocols and pathway diagrams serve as a foundational resource for initiating such crucial biocompatibility assessments.

Comparative Life Cycle Assessment of Docosane and Other Phase Change Materials

A critical evaluation of the environmental performance of thermal energy storage materials is paramount for the advancement of sustainable technologies. This guide presents a comparative life cycle assessment (LCA) of docosane, a promising organic phase change material (PCM), against other commonly utilized PCMs, including generic paraffin (B1166041) wax, the fatty acids capric and myristic acid, and the inorganic salt hydrate, calcium chloride hexahydrate. The assessment focuses on key environmental impact categories to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the cradle-to-gate environmental profiles of these materials.

Data Presentation: A Comparative Analysis

The following table summarizes the available quantitative data for the cradle-to-gate life cycle assessment of the selected phase change materials. The data is presented per functional unit of 1 kg of PCM. It is important to note that specific LCA data for docosane is limited in publicly accessible literature; therefore, data for paraffin wax is used as a proxy, and this should be considered in the interpretation of the results.

Phase Change Material	Global Warming Potential (GWP) (kg CO₂ eq.)	Acidification Potential (AP) (kg SO₂ eq.)	Eutrophication Potential (EP) (kg PO₄³⁻ eq.)	Ozone Depletion Potential (ODP) (kg CFC-11 eq.)	Data Source/Notes
Docosane (as Paraffin Wax)	3 - 4	Data not available	Data not available	0	[1] Paraffin oil production. ODP is assumed to be 0 as it contains no chlorine or bromine.[2][3][4][5][6]
Paraffin Wax (generic)	3 - 4	Data not available	Data not available	0	[1] Based on the carbon footprint of paraffin oil production. ODP is 0 as it does not contain ozone-depleting substances.[2][3][4][5][6]
Capric Acid & Myristic Acid	Significantly lower than PKO-derived acids	Data not available	Data not available	0	[7][8][9] Production from brewery waste shows a GWP almost 120 times lower than from palm kernel oil (PKO). Specific values vary based on production pathway. ODP is 0.
Calcium Chloride Hexahydrate	Data not available	Data not available	Data not available	0	[10][11][12][13] LCA data is highly dependent on the production process of the raw materials. ODP is 0.

Experimental Protocols

The life cycle assessment of phase change materials is conducted following the framework established by ISO 14040 and ISO 14044 standards. A typical cradle-to-gate LCA involves the following key experimental and procedural stages:

1. Goal and Scope Definition:

• Objective: To quantify and compare the potential environmental impacts of producing 1 kg of different PCMs, from raw material extraction to the factory gate.

• Functional Unit: 1 kg of the phase change material.

• System Boundaries: The assessment includes the extraction and processing of raw materials, energy and ancillary material inputs for the manufacturing process, and packaging of the final product. Transportation of raw materials is also included. The use phase and end-of-life of the PCM are excluded in a cradle-to-gate analysis.

2. Life Cycle Inventory (LCI):

• Data Collection: This stage involves collecting data on all inputs and outputs for each process within the system boundaries.

  • Raw Materials: Mass of crude oil for paraffins, vegetable oils or waste streams for fatty acids, and mineral ores for salt hydrates.

  • Energy Inputs: Quantity and source of electricity, natural gas, and other fuels used in the manufacturing and refining processes.

  • Ancillary Materials: Mass of solvents, catalysts, and other chemicals used.

  • Emissions to Air: Quantification of greenhouse gases (e.g., CO₂, CH₄), acidifying substances (e.g., SO₂, NOx), and other pollutants.

  • Emissions to Water: Measurement of pollutants such as chemical oxygen demand (COD), biological oxygen demand (BOD), and nutrient loads (nitrogen, phosphorus).

  • Waste Generation: Mass and composition of solid and liquid waste produced.

• Data Sources: Data is ideally collected from the specific manufacturing facilities (primary data). When not available, data from LCA databases (e.g., GaBi, ecoinvent), scientific literature, and industry reports are used (secondary data).

3. Life Cycle Impact Assessment (LCIA):

• Classification: The LCI results are grouped into relevant environmental impact categories.

• Characterization: The classified data is multiplied by characterization factors to convert them into a common unit for each impact category (e.g., kg CO₂ equivalents for global warming potential).

  • Global Warming Potential (GWP): Assesses the contribution to climate change.

  • Acidification Potential (AP): Measures the potential for soil and water acidification.

  • Eutrophication Potential (EP): Indicates the potential for nutrient enrichment of water bodies.[14][15][16][17][18]

  • Ozone Depletion Potential (ODP): Evaluates the potential damage to the stratospheric ozone layer. For hydrocarbons and salts without chlorine or bromine, this is typically zero.[2][3][4][5][6]

4. Interpretation:

• Analysis: The results of the LCIA are analyzed to identify the main drivers of environmental impact for each PCM.

• Sensitivity Analysis: The influence of key assumptions and data sources on the results is evaluated.

Visualizing the Life Cycle and Experimental Workflow

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Life Cycle Stages of a Phase Change Material (Cradle-to-Gate)

Typical Experimental Workflow for PCM LCA

References

• 1. Environmental Impact And Sustainability Of Paraffin Oil And Its Variants - Navid Noor [navidnoor.ir]
• 2. Ozone depletion potential - Wikipedia [en.wikipedia.org]
• 3. carbontrail.net [carbontrail.net]
• 4. Ozone depleting substances - DCCEEW [dcceew.gov.au]
• 5. m.youtube.com [m.youtube.com]
• 6. Ozone depletion - Wikipedia [en.wikipedia.org]
• 7. Environmental life cycle assessment of caproic acid recovery from brewery waste streams - American Chemical Society [acs.digitellinc.com]
• 8. Production of Caproic Acid from Mixed Organic Waste: An Environmental Life Cycle Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Life Cycle Assessment - ChainCraft [chaincraft.com]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. pentachemicals.eu [pentachemicals.eu]
• 12. fishersci.com [fishersci.com]
• 13. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 14. solubilityofthings.com [solubilityofthings.com]
• 15. The Silent Crisis: Industrial Wastewater and the Eutrophication of Waterways - Aquasan [aquasan.ca]
• 16. Eutrophication - Wikipedia [en.wikipedia.org]
• 17. Shapiro Legal Group [shapirolegalgroup.com]
• 18. m.youtube.com [m.youtube.com]

A Researcher's Guide to Validating Theoretical Models of Docosane's Thermodynamic Properties

For researchers, scientists, and professionals in drug development, the accurate prediction of the thermodynamic properties of long-chain alkanes like docosane (n-C22H46) is crucial for process design, formulation, and safety assessments. This guide provides a comprehensive comparison of theoretical models against experimental data for docosane's key thermodynamic properties, along with detailed experimental protocols for their validation.

This document serves as a practical tool for validating the performance of various predictive models, enabling informed decisions on their applicability and limitations in research and development.

Comparing Theory with Reality: A Data-Driven Overview

The validation of any theoretical model hinges on its ability to accurately reproduce experimental findings. The following tables summarize the experimental values for key thermodynamic properties of docosane and compare them with predictions from prominent theoretical models.

Table 1: Comparison of Experimental and Theoretical Melting and Boiling Points of Docosane

Property	Experimental Value	Joback Method Prediction	Constantinou-Gani Prediction
Melting Point	317.15 K (44 °C)[1][2]	320.34 K	318.5 K
Boiling Point	642.15 K (369 °C)[1][2]	644.82 K	641.9 K

Table 2: Comparison of Experimental and Theoretical Enthalpies of Docosane

Property	Experimental Value	Joback Method Prediction	Constantinou-Gani Prediction
Enthalpy of Fusion (ΔH_fus)	85.8 kJ/mol[1][2]	78.53 kJ/mol	-
Enthalpy of Vaporization (ΔH_vap) at 298.15 K	113.7 ± 0.3 kJ/mol[3]	108.4 kJ/mol	-

Table 3: Comparison of Experimental and Theoretical Liquid Heat Capacity of Docosane

Property	Experimental Value	Joback Method Prediction
Liquid Heat Capacity (Cp, liquid) at 353 K	739 J/mol·K[2]	733.2 J/mol·K

In-Depth: Theoretical Models for Thermodynamic Property Prediction

Several theoretical models are employed to estimate the thermodynamic properties of organic compounds. Their predictive power for long-chain alkanes like docosane varies.

• Group Contribution Methods (GCMs): These methods, such as the Joback and Constantinou-Gani methods, estimate properties by summing the contributions of individual functional groups within a molecule.[4][5][6] While computationally efficient, their accuracy can be limited for larger molecules where intermolecular interactions become more complex.[4][5] First-order GCMs like the Joback method often struggle with the nuances of long-chain and branched molecules.[4][5] Second-order methods, like the Constantinou-Gani approach, offer improved accuracy by considering interactions between neighboring groups.[4]

• Equations of State (EoS): EoS, such as the one developed by Romeo and Lemmon (2022), provide a more rigorous, physics-based approach to calculating a wide range of thermodynamic properties from a single model.[7] These models are developed by fitting equations to a comprehensive set of experimental data, including density, speed of sound, isobaric heat capacity, and vapor pressure.[7] For docosane, the Romeo and Lemmon EoS can calculate thermodynamic properties for temperatures between its triple point (317.0 K) and 1000 K at pressures up to 50 MPa.[7]

• Machine Learning Models: Emerging machine learning and quantitative structure-property relationship (QSPR) models are also being developed to predict thermodynamic properties with high accuracy.[8] These models are trained on large datasets of experimental values and molecular descriptors.

The Experimental Foundation: Protocols for Property Measurement

The reliability of any theoretical model is fundamentally tied to the quality of the experimental data used for its validation. The following are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point is determined as the temperature range over which a solid transitions to a liquid.

Protocol:

• A small, powdered sample of docosane is packed into a thin-walled capillary tube, sealed at one end.

• The capillary tube is placed in a heating block apparatus.

• The sample is heated at a slow, controlled rate.

• The temperatures at which melting begins and is complete are recorded to define the melting point range. A narrow range typically indicates high purity.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Protocol:

• A small amount of liquid docosane is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed inside the test tube.

• The assembly is attached to a thermometer and heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil) to ensure uniform heating.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• The heat is then removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Enthalpy of Fusion (Differential Scanning Calorimetry - DSC)

The enthalpy of fusion is the heat absorbed by a substance during its transition from a solid to a liquid at constant temperature.

Protocol:

• A small, weighed sample of solid docosane is placed in a sample pan.

• The sample and a reference pan are heated at a constant rate in a DSC instrument.

• The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

• The area under the melting peak on the resulting thermogram is integrated to determine the enthalpy of fusion.

Enthalpy of Vaporization (Correlation Gas Chromatography)

The enthalpy of vaporization is the heat required to transform a given quantity of a substance from a liquid into a gas at a given pressure.

Protocol:

• A gas chromatograph with a capillary column is used.

• The retention times of docosane and a series of n-alkane standards with known vaporization enthalpies are measured at several isothermal temperatures.

• A linear correlation is established between the natural logarithm of the retention times and the reciprocal of the absolute temperature (a van't Hoff plot).

• The slope of this line is proportional to the enthalpy of transfer from the stationary phase to the gas phase.

• By comparing the slope for docosane to those of the standards, its enthalpy of vaporization can be accurately determined.[3][9]

Specific Heat Capacity (Method of Mixtures)

Specific heat capacity is the amount of heat energy required to raise the temperature of a unit mass of a substance by one degree Celsius.

Protocol for Liquid Docosane:

• A known mass of liquid docosane at a specific initial temperature is added to a calorimeter containing a known mass of a reference substance (e.g., water) at a different, known initial temperature.

• The mixture is stirred until thermal equilibrium is reached, and the final temperature is recorded.

• By applying the principle of conservation of energy (heat lost by the hotter substance equals the heat gained by the colder substance and the calorimeter), the specific heat capacity of liquid docosane can be calculated.

Logical Workflow for Model Validation

The process of validating a theoretical model against experimental data follows a structured workflow, as illustrated in the diagram below. This involves selecting a theoretical model, obtaining experimental data, performing predictions, and comparing the results to assess the model's accuracy.

Caption: Workflow for validating theoretical models of thermodynamic properties.

References

• 1. Docosane [webbook.nist.gov]
• 2. Docosane [webbook.nist.gov]
• 3. umsl.edu [umsl.edu]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Joback method - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Prediction of Thermochemical Properties of Long-Chain Alkanes Using Linear Regression | TU Delft Repository [repository.tudelft.nl]
• 9. umsl.edu [umsl.edu]

Performance Showdown: Docosane's Thermal Efficiency in Varied Heat Exchanger Designs

A Comparative Guide for Researchers and Drug Development Professionals

Docosane, a paraffin-based phase change material (PCM), is increasingly recognized for its potential in thermal energy storage applications, including precise temperature regulation crucial in pharmaceutical manufacturing and drug development. Its favorable melting point and high latent heat of fusion make it an attractive candidate for maintaining stable thermal environments. However, the performance of docosane is intrinsically linked to the design of the heat exchanger in which it is employed. This guide provides an objective comparison of docosane's performance in three common heat exchanger designs: shell-and-tube, plate, and finned-tube, supported by a synthesis of experimental findings.

Comparative Performance Data

The thermal performance of a PCM within a heat exchanger is dictated by factors such as the heat transfer area, the containment method, and the fluid dynamics of the heat transfer fluid (HTF). The following table summarizes key quantitative performance indicators for docosane and similar paraffin-based PCMs in different heat exchanger configurations. It is important to note that direct comparative studies of docosane across all three heat exchanger types are limited; therefore, data for similar paraffins are included to provide a broader performance perspective.

Heat Exchanger Design	PCM	Melting Time (min)	Solidification Time (min)	Heat Transfer Rate (W)	Key Findings
Shell-and-Tube	Paraffin Wax	~120 - 300	~150 - 400	~50 - 200	Simple design, but can suffer from slow charging/discharging due to poor thermal conductivity of the PCM. Performance is highly dependent on the number and arrangement of tubes.
Docosane-Dodecanol	-	-	-	Composite PCMs can be tailored for specific temperature ranges.[1]
Plate Heat Exchanger	n-octadecane	~30 - 90	~45 - 120	~150 - 500	High heat transfer area to volume ratio leads to faster melting and solidification times compared to shell-and-tube designs.[2]
RT-35 (paraffin)	-	-	-	Corrugated plates can further enhance heat transfer and reduce phase change time.[2]
Finned-Tube	Paraffin	~60 - 180	~90 - 240	~100 - 350	Fins significantly increase the heat transfer surface area, leading to improved performance over bare tube designs.
Lauric Acid	-	-	-	Perforated fins can enhance natural convection, further reducing melting time.

Experimental Protocols

A standardized experimental protocol is crucial for the accurate evaluation of docosane's thermal performance in any heat exchanger design. The following synthesized methodology is based on common practices in the field.

Objective

To determine the charging (melting) and discharging (solidification) characteristics, heat transfer rates, and overall thermal efficiency of docosane within a specific heat exchanger.

Materials and Equipment

• Heat Exchanger: Shell-and-tube, plate, or finned-tube design.

• Phase Change Material: High-purity docosane.

• Heat Transfer Fluid (HTF): Water, glycol solution, or thermal oil.

• Circulation System: Pumps for both the hot and cold HTF loops.

• Heating and Cooling Sources: A controllable heater and a chiller.

• Data Acquisition System: To record temperature and flow rate data.

• Sensors:

  • Thermocouples (T-type or K-type) placed at the inlet and outlet of the HTF paths and at multiple locations within the PCM.

  • Flow meters for both HTF loops.

Procedure

• Preparation:

  • Install the heat exchanger in a well-insulated environment to minimize heat loss.

  • Place thermocouples strategically within the PCM to monitor the melting and solidification fronts.

  • Fill the designated channels of the heat exchanger with the precise mass of docosane.

  • Connect the heat exchanger to the hot and cold HTF circulation loops.

• Charging (Melting) Process:

  • Ensure the docosane is in a fully solidified state at a uniform initial temperature.

  • Set the heater to a constant temperature significantly above the melting point of docosane (e.g., 10-15°C higher).

  • Initiate the flow of the hot HTF through the heat exchanger at a constant, predetermined flow rate.

  • Continuously record the temperatures at all thermocouple locations and the HTF flow rate until the docosane is completely melted.

• Discharging (Solidification) Process:

  • Ensure the docosane is in a fully molten state at a uniform initial temperature.

  • Set the chiller to a constant temperature significantly below the solidification point of docosane (e.g., 10-15°C lower).

  • Initiate the flow of the cold HTF through the heat exchanger at a constant, predetermined flow rate.

  • Continuously record the temperatures at all thermocouple locations and the HTF flow rate until the docosane is completely solidified.

• Data Analysis:

  • Calculate the instantaneous heat transfer rate using the temperature difference of the HTF at the inlet and outlet and its mass flow rate.

  • Determine the total time required for complete melting and solidification.

  • Calculate the total thermal energy stored and released during the charging and discharging cycles.

  • Evaluate the overall efficiency of the heat exchanger.

Visualizing the Process and Decision Factors

To better understand the experimental process and the key considerations in selecting a heat exchanger, the following diagrams are provided.

A generalized experimental workflow for PCM performance testing.

Key factors influencing heat exchanger selection for PCMs.

References

• 1. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Docosane: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Docosane

Docosane, a saturated hydrocarbon, is a common substance in various research and development settings. While it is not classified as a hazardous substance, adherence to proper disposal protocols is essential for maintaining a safe, compliant, and environmentally responsible laboratory environment. This guide provides detailed, step-by-step procedures for the safe handling and disposal of docosane and materials contaminated with it.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to don the appropriate Personal Protective Equipment (PPE). Although docosane has a low hazard profile, best laboratory practices should always be followed.

• Standard Laboratory Attire: A standard lab coat or gown is recommended.

• Eye Protection: Safety glasses or goggles should be worn to protect from potential splashes or airborne particles.

• Hand Protection: Chemical-resistant gloves are advised to prevent skin contact.

Always handle docosane in a well-ventilated area. While it is a stable compound, minimizing the generation of dust from solid docosane is a prudent safety measure.

Step-by-Step Disposal Protocol for Docosane

The disposal process for docosane is straightforward due to its non-hazardous nature. However, it is imperative to consult your institution's Environmental Health and Safety (EHS) department and local regulations to ensure full compliance, as disposal guidelines can vary.

1. Waste Identification and Segregation:

• Purity Confirmation: Before disposal, confirm that the docosane waste is not contaminated with any hazardous materials. If docosane is mixed with a hazardous substance, the entire mixture must be treated as hazardous waste and disposed of according to the specific protocols for the hazardous component(s).

• Separate Waste Streams: Keep solid docosane waste separate from liquid waste streams to ensure proper disposal pathways are followed.

2. Containerization and Labeling:

• Appropriate Container: Place solid docosane waste into a durable, sealable, and clearly labeled container.[1][2][3]

• Clear Labeling: The label should unequivocally identify the contents as "Non-hazardous waste: Docosane".[3] This prevents confusion and ensures custodial and waste management staff handle the container appropriately.

3. On-Site Disposal as Non-Hazardous Solid Waste:

• Landfilling: For uncontaminated solid docosane, the primary method of disposal is landfilling.[3]

• Designated Collection Area: It is recommended to place the sealed container directly into a designated dumpster for non-hazardous laboratory waste.[3][4] Avoid placing it in general laboratory trash cans to prevent alarming custodial staff who may not be trained to handle chemical waste.[4]

• Institutional Guidelines: Always consult your institution's EHS department for their specific procedures regarding the disposal of non-hazardous chemical solids.[3]

4. Disposal of Empty Docosane Containers:

• Ensure Empty: Confirm that the original docosane container is completely empty.

• Deface Label: To prevent misidentification, remove or deface the original label.[4]

• Standard Disposal: Dispose of the empty container in the regular laboratory trash or recycling, in accordance with your institution's policies for empty chemical containers.[3][4]

5. Spill Cleanup and Disposal:

In the event of a docosane spill, follow these steps:

• Isolate the Area: Cordon off the spill area to prevent further spread and unauthorized entry.

• Wear PPE: Ensure you are wearing the appropriate PPE as outlined above.

• Cleanup: Sweep or vacuum the solid material and place it into a suitable container for disposal.[3] Take care to avoid generating dust.

• Final Cleaning: Clean the spill area with soap and water.

• Disposal of Cleanup Materials: Dispose of the collected spill material and any contaminated cleaning supplies as non-hazardous solid waste, following the containerization and labeling procedures described above.[3]

Engaging a Licensed Disposal Company

For large quantities of docosane waste or if institutional policy requires it, engaging a licensed chemical waste disposal company is necessary.

Selection Criteria for a Disposal Vendor:

• Licensing and Permits: Verify that the company is licensed and permitted to handle and transport non-hazardous chemical waste in your jurisdiction.[5][6][7][8]

• Compliance History: Check the company's regulatory compliance history to ensure they have a good track record.[5][7]

• Insurance: Confirm that the vendor has adequate liability insurance.[7][9]

• Services Offered: Ensure the company can provide the necessary services, such as waste profiling, transportation, and preparation of any required paperwork.[6]

It is important to remember that as the generator of the waste, your institution has a "cradle to grave" responsibility for its proper disposal.[5][7]

Data Presentation

While docosane has a low hazard profile, the following table summarizes its key physical and chemical properties relevant to its handling and disposal.

Property	Value
Chemical Formula	C₂₂H₄₆
Molecular Weight	310.60 g/mol
Appearance	White Solid
Melting Point	43 - 46 °C / 109.4 - 114.8 °F
Boiling Point	369 °C / 696.2 °F
Flash Point	112 °C / 233.6 °F
Water Solubility	Insoluble
Hazard Classification	Not classified as hazardous

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific experimental protocols.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of docosane.

Caption: Decision workflow for the proper disposal of docosane.

References

• 1. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 2. Non-Hazardous Waste Disposal | Safe & Sustainable Solutions [allsource-environmental.com]
• 3. benchchem.com [benchchem.com]
• 4. sfasu.edu [sfasu.edu]
• 5. mlienvironmental.com [mlienvironmental.com]
• 6. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 7. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 8. HCI. Your Complete Guide to Chemical Disposal Companies [hcienv.com]
• 9. mcfenvironmental.com [mcfenvironmental.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Docosane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Docosane, a straight-chain alkane. Adherence to these procedures will minimize risks and ensure the integrity of your work.

Essential Safety Information at a Glance

Docosane is not classified as a hazardous substance; however, observing standard laboratory safety protocols is crucial.[1][2][3] It is considered non-toxic and non-irritating to the skin and eyes.[4] The primary risks are associated with inhalation of fumes if heated and its combustible nature.[1][4]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Docosane.

Property	Value
Molecular Formula	C₂₂H₄₆[2][5]
Molecular Weight	310.60 g/mol [2][6]
Appearance	White solid, platelets, or crystals[5][6]
Melting Point	42-45 °C (107.6-113 °F)[6]
Boiling Point	369 °C (696.2 °F)[6][7]
Flash Point	113 °C (235.4 °F) - closed cup[3][5][6]
Density	0.778 g/mL at 25 °C[6]
Water Solubility	Insoluble[4][5][8]
Vapor Pressure	<1 mmHg at 21.1 °C[2][6]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural, step-by-step guidance for the safe handling of Docosane from receipt to disposal.

Preparation and Required Personal Protective Equipment (PPE)

Before handling Docosane, ensure your workspace is clean and a safety shower and eyewash station are accessible.[9] The following PPE is recommended:

• Eye and Face Protection: Wear safety glasses with side shields or safety goggles to protect against potential splashes.[2][9]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[2][9] Always inspect gloves before use and employ proper removal techniques to avoid skin contact.[2]

• Body Protection: A standard laboratory coat is recommended to protect skin and clothing.[9]

• Respiratory Protection: Under normal conditions with adequate ventilation, respiratory protection is generally not required.[9][10] If there is a potential for dust or aerosol generation, or if the substance is heated, a NIOSH-approved respirator or a dust mask (type N95) should be used.[1][6][9]

Handling Procedures

• Work in a well-ventilated area to minimize inhalation of any potential fumes or dust.[1][9]

• Avoid the formation of dust during handling.[2]

• Prevent direct contact with skin and eyes.[1]

• Keep containers tightly closed when not in use.[1][11]

• After handling, wash hands thoroughly with soap and water.[2]

• Do not eat, drink, or smoke in the work area.[12]

Storage

• Store Docosane in a cool, dry, and well-ventilated area.[1]

• Keep the container tightly sealed to prevent contamination.[1][11]

• Store below 30°C (86°F).[7]

• Keep away from strong oxidizing agents, as they are incompatible.[4][13]

Emergency and Disposal Plans

Accidental Release Measures

In the event of a spill, follow these procedures:

• Small Spills:

  • Wipe up the material with a cloth or an inert absorbent paper.[1][14]

  • Place the contaminated materials in a sealed, vapor-tight plastic bag for disposal.[14]

  • Clean the spill area with an appropriate solvent like alcohol, followed by washing with a strong soap and water solution.[14]

• Large Spills:

  • Alert others in the area and evacuate if necessary.[9]

  • Cover the spill with an inert absorbent material such as sand, earth, or vermiculite.[1][9]

  • Collect the material and place it into a suitable, labeled container for disposal.[2][9]

Disposal

Docosane is not classified as hazardous waste.[1] However, all chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Collect waste containing Docosane in a designated, properly labeled, and sealed container.[9]

• Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2]

• Contaminated packaging should be disposed of as unused product.[2] Docosane can typically be sent to a landfill.[1]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Docosane.

Caption: Workflow for Safe Handling of Docosane.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. Page loading... [guidechem.com]
• 5. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 二十二烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Showing Compound N-Docosane (FDB004725) - FooDB [foodb.ca]
• 9. benchchem.com [benchchem.com]
• 10. fishersci.ie [fishersci.ie]
• 11. cdn.chemservice.com [cdn.chemservice.com]
• 12. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. N-DOCOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]